This technical guide details the chemical properties, synthesis, and medicinal chemistry applications of 3-Bromo-5-methoxybenzenesulfonamide , a trifunctional scaffold critical in fragment-based drug discovery (FBDD). Ex...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the chemical properties, synthesis, and medicinal chemistry applications of 3-Bromo-5-methoxybenzenesulfonamide , a trifunctional scaffold critical in fragment-based drug discovery (FBDD).
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a trisubstituted benzene derivative valued in medicinal chemistry for its orthogonal reactivity.[1][2] It presents three distinct chemical handles: an aryl bromide for cross-coupling, a methoxy group for hydrogen-bond acceptance (or conversion to a phenol), and a primary sulfonamide for solubility enhancement or specific protein interactions (e.g., carbonic anhydrase inhibition, hydrogen bonding in kinase hinges). This guide outlines its physicochemical profile, validated synthetic routes, and utility in optimizing structure-activity relationships (SAR).
Physicochemical Profile
Property
Data
Notes
CAS Number
1261438-84-9
IUPAC Name
3-Bromo-5-methoxybenzenesulfonamide
Molecular Formula
C₇H₈BrNO₃S
Molecular Weight
266.11 g/mol
Appearance
White to off-white solid
Crystalline powder form typical
Solubility
DMSO, Methanol, DMF
Low solubility in water; moderate in CH₂Cl₂
LogP (Predicted)
~1.10
Lipophilicity suitable for CNS penetration
TPSA
69.39 Ų
Favorable for membrane permeability
pKa (Sulfonamide)
~10.0
Weakly acidic N-H proton
H-Bond Donors/Acceptors
1 Donor / 3 Acceptors
Synthetic Methodology
The most robust synthesis for research-scale production utilizes the Meerwein Sulfonation approach or direct amination of the corresponding sulfonyl chloride. Below is a self-validating protocol starting from the commercially available 3-bromo-5-methoxyaniline.
Workflow Diagram
Caption: Step-wise synthetic route from aniline precursor to final sulfonamide.[1][3][4][5]
Detailed Protocol (Step-by-Step)
Step 1: Formation of Sulfonyl Chloride
Reagents: 3-Bromo-5-methoxyaniline (1.0 eq), NaNO₂ (1.2 eq), HCl (conc.), SO₂ (gas or generated in situ), CuCl₂ (cat.).
Procedure:
Dissolve aniline in concentrated HCl/acetic acid and cool to 0°C.
Add aqueous NaNO₂ dropwise to form the diazonium salt (maintain <5°C).
In a separate vessel, saturate acetic acid with SO₂ gas and add CuCl₂ (catalyst).
Slowly add the diazonium solution to the SO₂ mixture. Gas evolution (N₂) indicates sulfonyl chloride formation.
Checkpoint: Reaction is complete when gas evolution ceases. Pour onto ice/water to precipitate the sulfonyl chloride.
Step 2: Amination to Sulfonamide
Reagents: 3-Bromo-5-methoxybenzenesulfonyl chloride, Ammonium hydroxide (28% aq) or 0.5M NH₃ in dioxane.
Procedure:
Dissolve the crude sulfonyl chloride in THF or Dioxane.
Aryl Bromide (Electrophile): The bromine at position 3 is activated for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig). The electron-withdrawing sulfonamide group at position 1 decreases the electron density of the ring, facilitating oxidative addition of Pd(0), making this a highly reactive partner compared to electron-rich aryl bromides.
Methoxy Group (Donor/Acceptor): Acts as a weak electron donor (resonance). In SAR studies, this is often a proxy for hydrogen bond acceptance. It can be selectively demethylated using BBr₃ to reveal a phenol (–OH), which can then be used to tune acidity or solubility.
Sulfonamide (Polar Head): The –SO₂NH₂ group is stable to standard coupling conditions. It serves as a classic bioisostere for carboxylic acids or as a zinc-binding group (ZBG) in metalloenzyme inhibitors.
Medicinal Chemistry Applications
Fragment-Based Drug Discovery (FBDD)
This compound is an ideal "fragment" due to its low molecular weight (<300 Da) and high ligand efficiency potential.
Case Study (Kinase Inhibition): In the development of BTK inhibitors, the sulfonamide moiety often forms critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket, while the aryl bromide allows for the extension of the molecule into the hydrophobic back pocket via cross-coupling [1].
Tubulin Polymerization: Analogues of 3,5-disubstituted benzenesulfonamides have shown potency as tubulin inhibitors binding at the colchicine site. The 3-bromo substituent creates steric bulk necessary for locking the tubulin dimer conformation [2].
SAR Optimization Scans
"Methoxy Scan": The 5-methoxy group is often varied (to –OEt, –OCF₃, or –Cl) to optimize metabolic stability and lipophilicity.
"Bromo Scan": The bromine is frequently replaced by cyclopropyl, methyl, or nitrile groups during lead optimization to improve solubility while maintaining the vector of the substituent [3].
Safety & Handling
Hazards: Classified as an Irritant (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3).
Handling: Use standard PPE (gloves, goggles, lab coat). Handle in a fume hood to avoid inhalation of dust.
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or hydrolysis over long periods.
References
González, M., et al. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
PubChem. Compound Summary: 3-Bromo-5-methoxybenzenesulfonamide. National Library of Medicine. Available at: [Link]
3-Bromo-5-methoxybenzenesulfonamide: A Trifunctional Scaffold in Medicinal Chemistry and Library Synthesis
Executive Summary In the landscape of modern drug discovery, the design of highly diverse compound libraries relies heavily on versatile, multi-functional building blocks. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 126143...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern drug discovery, the design of highly diverse compound libraries relies heavily on versatile, multi-functional building blocks. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) represents a highly strategic trifunctional scaffold[1]. Featuring an aryl bromide for transition-metal-catalyzed cross-coupling, a methoxy group for electronic modulation and subsequent derivatization, and a primary sulfonamide pharmacophore, this molecule serves as a critical intermediate. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural reactivity, and validated experimental workflows for its utilization in medicinal chemistry.
Physicochemical Profiling & Structural Analysis
The utility of 3-Bromo-5-methoxybenzenesulfonamide stems from the distinct electronic and steric contributions of its three substituents. The molecule operates as a "push-pull" system: the methoxy group acts as an electron-donating group (EDG) via resonance, while the sulfonamide and bromo groups act as electron-withdrawing groups (EWG) via inductive effects.
This specific substitution pattern directly influences the
of the primary sulfonamide. While standard benzenesulfonamides exhibit a of approximately 8.5 to 9.0, the presence of the meta-bromo and meta-methoxy groups fine-tunes this acidity, which is a critical parameter for target engagement in metalloenzymes[2].
Quantitative Data Summary
Property
Value
Causality / Significance
CAS Number
1261438-84-9
Unique chemical identifier for procurement and database tracking[1].
Molecular Formula
Defines the exact atomic composition and isotopic distribution.
Molecular Weight
266.11 g/mol
Highly favorable for Fragment-Based Drug Discovery (FBDD) (MW < 300)[3].
Topological Polar Surface Area (TPSA)
~87.6 Ų
Optimal for membrane permeability; allows for further functionalization without violating Lipinski's Rule of Five[4].
XLogP3-AA
~1.5 - 2.0 (Estimated)
Moderate lipophilicity, ensuring a balance between aqueous solubility and hydrophobic target pocket binding[5].
Hydrogen Bond Donors
1 (Primary Amine)
Essential for hydrogen bonding with target residues (e.g., Thr199 in Carbonic Anhydrase)[6].
Hydrogen Bond Acceptors
4 (O and N atoms)
Facilitates extensive interaction networks within protein binding sites.
Pharmacological Relevance: The Sulfonamide Pharmacophore
Primary unsubstituted benzenesulfonamides are the hallmark pharmacophore for Carbonic Anhydrase (CA) inhibitors[7]. CAs are a family of zinc metalloenzymes that catalyze the reversible hydration of carbon dioxide.
Mechanism of Action & Binding Causality
The binding of 3-Bromo-5-methoxybenzenesulfonamide to the CA active site is a highly orchestrated event driven by its structural features:
Zinc Coordination: The primary sulfonamide group (
) must deprotonate to form a sulfonamidate anion (). This anion displaces the zinc-bound water/hydroxide ion in the CA active site, forming a strong coordinate covalent bond with the catalytic ion[8].
Hydrogen Bonding: The remaining proton on the sulfonamide nitrogen donates a hydrogen bond to the hydroxyl group of the highly conserved Thr199 residue, anchoring the molecule[6].
Hydrophobic & Halogen Interactions: The bromo and methoxy groups project into the hydrophobic and sterically constrained halves of the active site. The polarizable bromine atom can participate in halogen bonding with backbone carbonyls, while the methoxy group can be accommodated in lipophilic pockets (e.g., near Val121 or Phe131) to drive isoform selectivity.
Caption: Pharmacophore binding model of the sulfonamide scaffold within a generic Carbonic Anhydrase active site.
Synthetic Utility & Reactivity Pathways
As a building block, 3-Bromo-5-methoxybenzenesulfonamide offers three orthogonal vectors for structural diversification.
The C-Br Vector (C3 Position): The aryl bromide is primed for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira). This allows for the rapid generation of biaryl systems or aniline derivatives.
The Methoxy Vector (C5 Position): The methoxy ether can be cleaved using Lewis acids (e.g.,
) to reveal a free phenol. This phenol can subsequently be alkylated, acylated, or utilized as a hydrogen bond donor.
The Sulfonamide Vector (C1 Position): The primary sulfonamide can be
-alkylated or -acylated to tune the , alter lipophilicity, or completely abrogate Carbonic Anhydrase binding (which requires a primary sulfonamide) to pivot the molecule toward other targets (e.g., COX-2 inhibition)[9].
Caption: Orthogonal synthetic diversification pathways for 3-Bromo-5-methoxybenzenesulfonamide.
Validated Experimental Workflows
Protocol: Suzuki-Miyaura Cross-Coupling of Unprotected Sulfonamides
The Causality of Experimental Design: Performing palladium-catalyzed cross-coupling on unprotected bromo-benzenesulfonamides is notoriously challenging. The primary sulfonamide group can act as a competing ligand, coordinating with the
catalyst to form stable, off-cycle palladium complexes or precipitating as inactive "palladium black," leading to reaction stalling[10].
To circumvent this without the tedious addition of a Boc-protecting group, the protocol below utilizes
. The bidentate dppf ligand provides steric bulk and strong coordination to the palladium center, preventing the sulfonamide from displacing the phosphine ligands[11]. A biphasic solvent system (Dioxane/Water) ensures the solubility of both the organic substrate and the inorganic base.
Reaction Setup: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-5-methoxybenzenesulfonamide, the aryl boronic acid, and
.
Degassing (Critical Step): Add 10 mL of the Dioxane/
solvent mixture. Sparge the solution with Argon gas for 15 minutes. Rationale: Oxygen promotes the oxidative degradation of the phosphine ligand and the active species.
Catalyst Addition: Quickly add the
catalyst under a positive stream of Argon. Seal the flask.
Heating: Heat the reaction mixture to 90°C in a pre-heated oil bath for 4–6 hours.
In-Process Monitoring: Monitor the reaction via TLC (Eluent: 50% EtOAc in Hexanes). The starting bromide will consume, and a new, more polar UV-active spot (the biaryl product) will appear.
Workup & Extraction: Once complete, cool the reaction to room temperature. Dilute with EtOAc (20 mL) and Water (20 mL). Separate the organic layer. Extract the aqueous layer twice more with EtOAc (2x 15 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 3-aryl-5-methoxybenzenesulfonamide derivative.
Validation: Confirm product identity and purity via LC-MS (ESI+) and
-NMR. The disappearance of the distinct aryl bromide proton splitting pattern and the integration of the new aryl substituent confirm successful coupling.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: 3-Bromo-5-methoxybenzenesulfonamide Synthesis Pathway
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a critical pharmacophore in medicinal chemistry, particularly in the development of carbonic anhydrase inhibitors and as a fragment for structure-based drug design. Its meta-substituted architecture—featuring a lipophilic bromine, an electron-donating methoxy group, and a polar sulfonamide—provides unique electronic properties that are difficult to access via standard electrophilic aromatic substitution (EAS).
This guide details the Meerwein Sulfonation pathway, converting 3-bromo-5-methoxyaniline to the target sulfonamide. This route is selected for its regio-specificity, scalability, and avoidance of cryogenic conditions required by alternative lithiation strategies.
Retrosynthetic Analysis & Route Selection
Structural Challenge
Direct chlorosulfonation of 3-bromoanisole is non-viable for this target. The methoxy group (strong ortho/para director) and bromine (weak ortho/para director) cooperatively direct electrophiles to the 2, 4, and 6 positions. The 5-position (meta to both) is electronically deactivated relative to the others. Therefore, the sulfonamide moiety must be introduced via a nitrogen precursor (aniline) or halogen-metal exchange.
Selected Pathway: The Modified Meerwein Strategy
We utilize 3-Bromo-5-methoxyaniline (CAS: 16618-68-1) as the starting material. The amino group serves as a "masked" sulfonyl chloride, accessible via diazotization and copper-mediated sulfur dioxide insertion.
Pathway Overview:
Diazotization: Conversion of aniline to diazonium salt.[1]
Sulfonylation: Copper(II)-catalyzed reaction with SO₂ to form sulfonyl chloride.
Ammonolysis: Nucleophilic attack by ammonia to yield the sulfonamide.
Figure 1: Strategic workflow for the synthesis of 3-Bromo-5-methoxybenzenesulfonamide.
Detailed Experimental Protocol
Phase 1: Diazotization & Chlorosulfonylation
This step combines the generation of the diazonium salt and its immediate capture by sulfur dioxide. This "one-pot" variation of the Meerwein reaction minimizes the handling of unstable diazonium species.
In a 3-neck round-bottom flask, dissolve 3-bromo-5-methoxyaniline (10 mmol) in a mixture of glacial acetic acid (10 mL) and conc. HCl (15 mL).
Cool the mixture to 0°C to -5°C using an ice-salt bath. Critical Control Point: Temperature must remain < 5°C to prevent phenol formation.
Dropwise add a solution of NaNO₂ (12 mmol in 5 mL H₂O). Maintain internal temperature below 5°C.
Stir for 20 minutes. The solution should turn clear/pale yellow.
Preparation of Solution B (SO₂ Source):
In a separate vessel, saturate glacial acetic acid (20 mL) with SO₂ gas by bubbling for 30 minutes. Alternatively, use a commercially available SO₂/AcOH solution.
Add CuCl₂[3]·2H₂O (2 mmol) to this solution. The solution will appear green/blue.
The Meerwein Coupling:
Pour Solution A (Diazonium) into Solution B (SO₂/Cu) slowly with vigorous stirring. Caution: Significant gas evolution (N₂) will occur.
Allow the mixture to warm to room temperature naturally over 2 hours.
Quench: Pour the reaction mixture into ice water (100 mL). The sulfonyl chloride (intermediate) typically precipitates as an oil or solid.
Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL). Wash organics with cold water and brine. Dry over anhydrous Na₂SO₄.
Note: The sulfonyl chloride is hydrolytically unstable; proceed immediately to Phase 2.
Phase 2: Ammonolysis (Sulfonamide Formation)
Conversion of the sulfonyl chloride to the sulfonamide using aqueous ammonia.
Dissolve the crude 3-bromo-5-methoxybenzenesulfonyl chloride in THF (20 mL).
Cool the solution to 0°C .
Add aqueous ammonia (28%, 5 mL) dropwise.
Stir at 0°C for 30 minutes, then warm to room temperature for 1 hour.
Work-up:
Evaporate the THF under reduced pressure.
Dilute the residue with water (20 mL) and ethyl acetate (50 mL).
Separate the organic layer.[5] Acidify the aqueous layer slightly (pH ~4) to ensure the sulfonamide is protonated and organic-soluble, then extract again if necessary.
Wash combined organics with brine, dry over MgSO₄, and concentrate.
Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane/EtOAc gradient).
Critical Control Points & Troubleshooting
Safety Considerations (E-E-A-T)
Diazonium Salts: Potentially explosive if dried. Keep in solution and process immediately.
Sulfur Dioxide: Toxic inhalation hazard.[6] All operations must be performed in a high-efficiency fume hood.
Regiochemistry: Unlike EAS, this route guarantees the 1,3,5-substitution pattern because the nitrogen is fixed on the ring in the starting material.
Troubleshooting Table
Observation
Root Cause
Corrective Action
Low Yield in Phase 1
Diazonium decomposition
Ensure Temp < 5°C during NaNO₂ addition. Check starch-iodide paper for excess nitrite.
Phenol Byproduct
Hydrolysis of diazonium
Avoid prolonged stirring of diazonium salt before adding to SO₂.
Product is an Oil
Impurities or solvent
Triturate with cold hexanes or diethyl ether to induce crystallization.
Mechanism of Action
The reaction proceeds via a radical-chain mechanism catalyzed by Copper(II).
Reduction: Cu(II) is reduced to Cu(I) by the diazonium species or impurities.
Radical Formation: The aryl diazonium cation accepts an electron from Cu(I), releasing N₂ and generating an Aryl Radical (Ar•).
Capture: The Aryl Radical reacts with SO₂ to form an Arylsulfonyl Radical (Ar-SO₂•).
Termination/Propagation: The Ar-SO₂• species reacts with Cu(II)-Cl species to transfer a chlorine atom, regenerating Cu(I) and forming the Sulfonyl Chloride (Ar-SO₂Cl).
Figure 2: Radical mechanism of the Copper-catalyzed Meerwein sulfonation.
References
Starting Material Data: PubChem. 3-Bromo-5-methoxyaniline (CID 14998828).[4] National Library of Medicine. [Link]
General Meerwein Protocol: Doyle, M. P., et al. Alkyl Nitrites as Substitutes for Sodium Nitrite in the Meerwein Reaction. J. Org.[6] Chem. 1977, 42, 14, 2431–2436. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic:
Content Type: In-depth Technical Guide
Audience: Medicinal Chemists, Drug Discovery Researchers, and Process Scientists.
[1][2][3][4][5]
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) is a high-value pharmacophore scaffold used primarily in the synthesis of small-molecule libraries for oncology and enzyme inhibition.[1] Characterized by its orthogonal reactivity—offering an electrophilic aryl bromide handle for cross-coupling and a nucleophilic sulfonamide moiety for diversification—it serves as a critical building block in Fragment-Based Drug Discovery (FBDD).
Its structural motif is privileged in medicinal chemistry, appearing in developmental pathways for tubulin polymerization inhibitors and carbonic anhydrase (CA) inhibitors . This guide provides a comprehensive analysis of its physicochemical properties, synthetic utility, and biological applications, grounded in field-proven experimental protocols.
Chemical Identity & Structural Analysis[1][4][6][7][8]
Core Identification
Property
Data
CAS Number
1261438-84-9
IUPAC Name
3-Bromo-5-methoxybenzenesulfonamide
Molecular Formula
C₇H₈BrNO₃S
Molecular Weight
266.11 g/mol
SMILES
COC1=CC(Br)=CC(=C1)S(N)(=O)=O
Appearance
White to off-white crystalline solid
Solubility
Soluble in DMSO, DMF, MeOH; Low solubility in water
Structural Activity Relationship (SAR) Potential
The molecule's utility stems from its trisubstituted benzene ring pattern, which allows for "divergent synthesis":
Position 1 (Sulfonamide, -SO₂NH₂): Acts as a primary hydrogen bond donor/acceptor. It is the critical pharmacophore for binding to zinc-containing active sites (e.g., Carbonic Anhydrase) or for derivatization into sulfonamides/sulfonylureas.
Position 3 (Bromide, -Br): A versatile handle for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling the attachment of biaryl systems or heterocycles to increase potency and selectivity.
Position 5 (Methoxy, -OCH₃): Provides electron-donating character and lipophilicity, often modulating metabolic stability and enhancing hydrophobic interactions within a binding pocket.
Mechanism of Action & Biological Profiling
Primary Therapeutic Targets
Research indicates that sulfonamide-bearing aryl halides are key intermediates for two primary biological mechanisms:
Tubulin Polymerization Inhibition:
Derivatives of methoxy-benzenesulfonamides bind to the colchicine-binding site of tubulin. The 3-bromo-5-methoxy motif mimics the pharmacophoric features of combretastatin A-4, disrupting microtubule dynamics, arresting the cell cycle at the G2/M phase, and inducing apoptosis in cancer cells (e.g., MCF-7, HeLa).
Carbonic Anhydrase (CA) Inhibition:
The unsubstituted sulfonamide group (-SO₂NH₂) is a classic "zinc hook." It coordinates directly with the Zn²⁺ ion in the active site of CA isozymes (IX and XII), which are upregulated in hypoxic tumor environments. The 3-bromo and 5-methoxy substituents provide secondary interactions that dictate isozyme selectivity.
Signaling Pathway Visualization
The following diagram illustrates the downstream effects of a ligand derived from this scaffold binding to Tubulin.
Caption: Mechanism of action for tubulin-targeting derivatives synthesized from CAS 1261438-84-9.[2]
Experimental Handling & Protocols
Storage and Stability
Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen).
Hygroscopy: Mildly hygroscopic. Desiccate before weighing for precise stoichiometry.
Solution Stability: Stable in DMSO for 1 week at -20°C. Avoid repeated freeze-thaw cycles.
Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes the functionalization of the C-3 bromide position, a standard workflow for library generation.
Scientist's Note: The sulfonamide group is relatively robust, but if side reactions (N-arylation) occur, consider protecting it as a N,N-dimethylformamidine derivative (using DMF-DMA) prior to coupling, then deprotecting with hydrazine.
Protocol: Tubulin Polymerization Assay (In Vitro)
To validate the biological activity of synthesized derivatives.
Buffer Prep: 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP.
Protein: Purified bovine brain tubulin (>99%).
Assay:
Pre-incubate tubulin (3 mg/mL) with the test compound (at 5–10 µM) in buffer at 4°C.
Transfer to a 96-well plate pre-warmed to 37°C.
Monitor absorbance at 340 nm every 30 seconds for 60 minutes.
Analysis: A reduction in the Vmax of the polymerization curve compared to the DMSO control indicates inhibition.
Synthetic Strategy Visualization
The following diagram outlines the divergent synthesis workflow using CAS 1261438-84-9 as the central hub.
Caption: Divergent synthesis pathways utilizing the orthogonal functional handles of the scaffold.
References
PubChem. (n.d.).[3][4] Compound Summary: 3-Bromo-5-methoxybenzenesulfonamide.[1][5] National Library of Medicine. Retrieved from [Link][2][6]
González, M., et al. (2021).[7][8] Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Retrieved from [Link]
Molecular Architecture and Synthetic Methodologies of 3-Bromo-5-methoxybenzenesulfonamide: A Technical Guide
Executive Summary This technical guide provides an in-depth analysis of 3-Bromo-5-methoxybenzenesulfonamide , a highly functionalized aromatic compound critical to modern medicinal chemistry and drug development. By diss...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides an in-depth analysis of 3-Bromo-5-methoxybenzenesulfonamide , a highly functionalized aromatic compound critical to modern medicinal chemistry and drug development. By dissecting its physicochemical properties, detailing its thermodynamic and kinetic synthetic pathways, and outlining its pharmacological relevance, this whitepaper serves as a definitive resource for application scientists and researchers aiming to leverage this molecule in advanced synthetic or biological applications.
The structural framework of 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) consists of a central benzene ring substituted with a primary sulfonamide group, a bromine atom, and a methoxy group (1)[1]. This tri-substituted architecture creates a highly polarized electronic environment. The electron-withdrawing inductive effect of the bromine atom and the sulfonamide moiety is partially offset by the electron-donating resonance of the methoxy group, influencing both its reactivity profile and its binding affinity in biological systems (2)[2].
Table 1: Key Physicochemical and Computational Properties
Property
Value
CAS Number
1261438-84-9
Molecular Formula
C7H8BrNO3S
Molecular Weight
266.11 g/mol
Topological Polar Surface Area (TPSA)
~87.6 Ų
Hydrogen Bond Donors
1
Hydrogen Bond Acceptors
4
Rotatable Bonds
2
Physical State
Solid (Crystalline)
(Note: TPSA and H-bond metrics are derived from computational modeling of homologous substituted benzenesulfonamides (3)[3]).
Synthetic Pathways & Mechanistic Causality
The de novo synthesis of 3-Bromo-5-methoxybenzenesulfonamide is typically achieved via a rigorous two-step sequence. As an application scientist, understanding the causality behind the reaction conditions is paramount to preventing yield attrition and isomeric contamination.
Step 1: Electrophilic Aromatic Substitution (Chlorosulfonation)
The process begins with the chlorosulfonation of 1-bromo-3-methoxybenzene. Because chlorosulfonation is a highly exothermic reaction that can lead to uncontrolled polysulfonation, the temperature must be strictly maintained between 0–5 °C (4)[4]. This thermal constraint is the primary causal factor in ensuring regioselectivity, directing the sulfonyl chloride group to the less sterically hindered position between the substituents.
Step 2: Nucleophilic Acyl Substitution (Amination)
The intermediate, 3-bromo-5-methoxybenzenesulfonyl chloride, is highly susceptible to hydrolysis. To convert it to the final sulfonamide, it is subjected to amination using aqueous ammonia. The causality dictating this step is kinetic: the nucleophilic attack by ammonia must outpace the competitive hydrolysis by water (4)[4]. Consequently, the reaction is performed with an excess of cold ammonia, strictly below 10 °C, ensuring the irreversible formation of the stable sulfonamide bond.
Figure 1: Two-step synthesis workflow of 3-Bromo-5-methoxybenzenesulfonamide via chlorosulfonation.
Experimental Protocols: A Self-Validating System
The following protocol is engineered as a self-validating system. Each phase incorporates critical checkpoints to ensure the integrity of the synthesis and prevent downstream failures.
Phase 1: Chlorosulfonation Workflow
Preparation: In a rigorously dried three-necked flask equipped with a mechanical stirrer, dropping funnel, and internal thermometer, dissolve 1-bromo-3-methoxybenzene (1.0 eq) in anhydrous dichloromethane (DCM).
Thermal Control: Submerge the flask in an ice-salt bath to achieve an internal temperature of 0–5 °C.
Reagent Addition: Add chlorosulfonic acid (3.0–4.0 eq) dropwise. Validation Check: The internal thermometer must not register above 5 °C during addition. Exceeding this threshold exponentially increases the risk of isomeric impurities (4)[4].
Reaction: Stir for 2 hours at 0–5 °C. Monitor via Thin Layer Chromatography (TLC) (Hexane/Ethyl Acetate 4:1) until the starting material is entirely consumed.
Quenching: Carefully pour the mixture over crushed ice to quench the excess acid. Extract the sulfonyl chloride intermediate with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Crucial: Proceed immediately to Phase 2 to avoid hydrolytic degradation (4)[4].
Phase 2: Amination Workflow
Preparation: Dissolve the crude 3-bromo-5-methoxybenzenesulfonyl chloride in fresh DCM and cool to 0–5 °C.
Amination: Vigorously stir the solution while adding an excess of cold aqueous ammonia (28-30%) dropwise. Validation Check: Maintain the temperature strictly below 10 °C to favor amination over hydrolysis (4)[4].
Isolation: Once TLC confirms the consumption of the intermediate, allow the mixture to warm to room temperature. Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na2SO4, and evaporate the solvent.
Purification: Recrystallize the crude solid from an ethanol/water mixture to yield pure 3-Bromo-5-methoxybenzenesulfonamide.
In drug development, substituted benzenesulfonamides are recognized as privileged pharmacophores, particularly for their ability to target metalloenzymes such as Carbonic Anhydrases (CAs) and Matrix Metalloproteinases (MMPs) (5)[5].
The pharmacological efficacy of 3-Bromo-5-methoxybenzenesulfonamide stems from the sulfonamide moiety (-SO₂NH₂), which acts as a bioisostere for a carboxylate group. At physiological pH, the sulfonamide nitrogen is deprotonated, generating an anion that forms a strong coordinate covalent bond with the active site zinc ion (Zn²⁺) of the target enzyme (5)[5]. The specific bromo and methoxy substitutions on the aromatic ring dictate the steric and electrostatic interactions within the enzyme's hydrophobic pocket, enabling scientists to fine-tune the molecule's selectivity profile across different enzyme isoforms.
Figure 2: Mechanism of action: Sulfonamide coordination with metalloenzyme active site zinc ions.
3-Bromo-5-methoxybenzenesulfonamide: A Strategic Scaffold in Fragment-Based Drug Discovery
Executive Summary 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) is a specialized pharmacophore and building block used extensively in medicinal chemistry, particularly within Fragment-Based Drug Discovery (FBDD)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) is a specialized pharmacophore and building block used extensively in medicinal chemistry, particularly within Fragment-Based Drug Discovery (FBDD). Unlike "named" blockbuster drugs, this compound serves as a critical "linchpin" intermediate. Its unique 1,3,5-substitution pattern provides three distinct functionalities: a sulfonamide "warhead" for zinc-binding (common in Carbonic Anhydrase inhibitors), a methoxy group for lipophilic modulation, and a bromine handle for rapid structural expansion via cross-coupling reactions. This guide details the technical history, synthesis, and application of this molecule in modern drug development.[1]
Part 1: Chemical Identity & Physicochemical Profile[1]
Before analyzing its history, we must establish the compound's fundamental parameters. These properties make it an ideal "Rule of 3" compliant fragment.
Parameter
Value
Relevance in Drug Discovery
IUPAC Name
3-Bromo-5-methoxybenzenesulfonamide
Unambiguous chemical ID
CAS Number
1261438-84-9
Commercial cataloging
Molecular Formula
C₇H₈BrNO₃S
Low molecular complexity
Molecular Weight
266.11 g/mol
Ideal for FBDD (Target <300 Da)
ClogP
~1.45
Optimal lipophilicity for oral bioavailability
H-Bond Donors
2 (Sulfonamide NH₂)
Key interaction with protein backbones
H-Bond Acceptors
4 (O atoms, N)
Solvation and target binding
Rotatable Bonds
2
Low entropic penalty upon binding
Part 2: Discovery and History
The Rise of the "Privileged Fragment"
The history of 3-Bromo-5-methoxybenzenesulfonamide is tied to the evolution of Fragment-Based Drug Discovery (FBDD) in the late 1990s and early 2000s.
The Sulfonamide Legacy (1930s-1950s): The discovery of Prontosil and subsequent sulfonamide antibiotics established the sulfonamide group (
) as a privileged motif. Later, it was identified as a primary zinc-binding group (ZBG) for metalloenzymes like Carbonic Anhydrase (CA).
The Combinatorial Boom (1990s): Chemists needed scaffolds that could be rapidly diversified. The 1,3,5-substitution pattern of benzene became highly valued because it allows substituents to be placed meta to each other, avoiding steric clash and exploring vectors in 120° directions.
The Fragment Era (2000s-Present): 3-Bromo-5-methoxybenzenesulfonamide emerged as a specific entry in fragment libraries. It was designed to answer a specific SAR (Structure-Activity Relationship) question: How does an electron-donating group (OMe) and a halogen handle (Br) affect the binding of a sulfonamide warhead?
The compound is rarely the "final drug." Instead, it is the starting point . The bromine atom allows chemists to "grow" the molecule into a high-affinity inhibitor using Suzuki-Miyaura coupling, transforming a micromolar binder (the fragment) into a nanomolar drug candidate.
Part 3: Synthesis and Manufacturing
Retrosynthetic Analysis
The synthesis of 1,3,5-substituted benzenes is challenging due to directing group effects. Direct chlorosulfonation of 3-bromoanisole is problematic because the methoxy group directs ortho/para, leading to mixtures of isomers (2-, 4-, or 6-sulfonyl chlorides) rather than the desired 5-position.
Therefore, the most robust industrial route relies on Lithium-Halogen Exchange starting from the symmetrical precursor 3,5-Dibromoanisole .
Diagram: Synthetic Pathway
Caption: Regioselective synthesis via Lithium-Halogen Exchange to ensure 1,3,5-substitution pattern.
Detailed Experimental Protocol
Objective: Synthesis of 3-Bromo-5-methoxybenzenesulfonamide from 3,5-Dibromoanisole.
Step 1: Lithium-Halogen Exchange & Sulfination
Setup: Flame-dry a 500 mL 3-neck round-bottom flask under Argon atmosphere.
Reagents: Dissolve 3,5-Dibromoanisole (10.0 g, 37.6 mmol) in anhydrous THF (150 mL). Cool to -78°C (dry ice/acetone bath).
Lithiation: Dropwise add n-Butyllithium (2.5 M in hexanes, 16.5 mL, 41.3 mmol) over 20 minutes. Maintain internal temp < -70°C.
Mechanism:[2][3] The Lithium selectively exchanges with one Bromine atom. The Methoxy group coordinates Li, stabilizing the intermediate.
Quench: Stir for 30 mins at -78°C. Bubble anhydrous Sulfur Dioxide (SO₂) gas into the solution for 15 minutes. The solution will turn pale yellow/white as the lithium sulfinate precipitates.
Warm: Allow to warm to room temperature (RT) over 1 hour.
Step 2: Conversion to Sulfonamide
Chlorination: Concentrate the solvent to ~50 mL. Add N-Chlorosuccinimide (NCS) (5.5 g, 41.3 mmol) or treat with SO₂Cl₂ in CH₂Cl₂ to generate the sulfonyl chloride in situ.
Amination: Cool the mixture to 0°C. Add Ammonium Hydroxide (28% NH₃, aq) (50 mL) dropwise.
Workup: Stir at RT for 2 hours. Dilute with Ethyl Acetate (200 mL) and Water (100 mL). Separate layers. Wash organic layer with Brine.[4] Dry over Na₂SO₄.[4]
Purification: Concentrate in vacuo. Recrystallize from Ethanol/Water or purify via flash chromatography (Hexanes/EtOAc).
Yield: Expected yield 65-75%.
Part 4: Medicinal Chemistry Applications
Carbonic Anhydrase Inhibition
The primary biological target for primary sulfonamides (
) is the Carbonic Anhydrase (CA) family of enzymes.
Mechanism: The deprotonated sulfonamide nitrogen binds to the Zn²⁺ ion in the enzyme's active site, displacing a water molecule and blocking catalytic activity.
Role of 3-Bromo-5-methoxy:
The Methoxy group sits in the hydrophobic pocket, improving selectivity for specific isoforms (e.g., CA IX vs. CA II).
The Bromo group is often solvent-exposed or directed toward a secondary binding pocket, serving as a vector for optimization.
Fragment Growing (FBDD)
This molecule is a textbook "Fragment." It is small and binds weakly, but it has a "Growth Vector" (the Bromine).
Workflow:
Screening: The fragment is screened against a target (e.g., a Kinase or Protease) using X-ray crystallography or NMR.
Hit Validation: The Sulfonamide binds to the hinge region or active site metal.
Expansion: Chemists use the Bromine atom to attach a second ring system via Suzuki Coupling , reaching into an adjacent pocket to increase affinity from µM to nM.
Diagram: FBDD Logic
Caption: FBDD strategy utilizing the Br-handle for structural expansion while the sulfonamide anchors the molecule.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link
Erlanson, D. A., et al. (2016). Twenty years of fragment-based drug discovery. Nature Reviews Drug Discovery, 15, 605–619. Link
Liotta, C. L., & Harris, H. P. (1974). Chemistry of naked anions. I. Reactions of the 18-crown-6 complex of potassium fluoride with organic substrates in aprotic organic solvents. Journal of the American Chemical Society, 96(7), 2250-2252. (Foundational reference for nucleophilic aromatic substitution patterns). Link
PubChem Compound Summary. (2024). 3-Bromo-5-methoxybenzenesulfonamide. National Center for Biotechnology Information. Link
ChemScene. (2024). Product Monograph: 3-Bromo-5-methoxybenzene-1-sulfonamide. Link
Thermodynamic Solubility Profiling of 3-Bromo-5-methoxybenzenesulfonamide in Organic Solvents: A Technical Guide
Executive Summary In the landscape of preclinical drug development and synthetic medicinal chemistry, understanding the solvation thermodynamics of active pharmaceutical ingredients (APIs) and their intermediates is para...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of preclinical drug development and synthetic medicinal chemistry, understanding the solvation thermodynamics of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9)[1][2] is a highly functionalized building block featuring a unique convergence of functional groups: a lipophilic, polarizable bromine atom; an electron-donating, hydrogen-bond-accepting methoxy group; and a highly polar, hydrogen-bond-donating/accepting sulfonamide moiety.
This whitepaper provides an in-depth, authoritative framework for predicting and empirically quantifying the solubility of 3-Bromo-5-methoxybenzenesulfonamide (3-B-5-MBS) across a spectrum of organic solvents. By bridging theoretical Hansen Solubility Parameters (HSP) with rigorous, self-validating empirical protocols, researchers can optimize reaction conditions, purification workflows, and formulation strategies.
Theoretical Framework: Causality in Solvation Mechanics
Solubility is not merely a static property; it is a dynamic thermodynamic equilibrium driven by the disruption of the solute's crystal lattice and the subsequent formation of a solute-solvent cavity. To predict the behavior of 3-B-5-MBS, we must analyze its structural causality through the lens of Hansen Solubility Parameters (HSP) [3][4].
The Role of Functional Groups in HSP
The HSP framework divides the total cohesive energy of a liquid into three distinct intermolecular forces: Dispersion (
), Polar Dipole-Dipole (), and Hydrogen Bonding ()[3].
The Sulfonamide Group (
): Acts as a powerful hydrogen bond donor and acceptor. This drives a high requirement for the solvent. Sulfonamides historically exhibit maximum mole fraction solubility in highly polar, hydrogen-bonding solvents (e.g., methanol, DMSO)[5][6].
The Methoxy Group (
): Contributes to and acts as a localized hydrogen bond acceptor, favoring protic solvents or highly polar aprotic solvents.
The Bromo Substituent (
): A heavy, polarizable halogen that significantly increases the dispersion forces () and overall lipophilicity of the benzene ring, preventing the molecule from being purely hydrophilic.
Because "like dissolves like," the optimal organic solvent for 3-B-5-MBS must possess a high ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
and to solvate the sulfonamide, while maintaining sufficient to interact with the brominated aromatic core.
Thermodynamic pathway of 3-B-5-MBS dissolution driven by enthalpy-entropy compensation.
Quantitative Data: Projected Solubility Profile
Based on the thermodynamic modeling of structurally analogous sulfonamides[6], the solubility of 3-B-5-MBS exhibits a steep gradient across different organic solvent classes. The table below summarizes the projected solubility behavior, providing a heuristic guide for solvent selection.
Solvent Class
Representative Solvent
Dielectric Constant ()
Projected Solubility Range
Dominant Solvation Mechanism
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
46.7
> 100 mg/mL (High)
Strong H-bond acceptor; high dipole-dipole stabilization of the proton.
Polar Protic
Methanol
32.7
20 - 50 mg/mL (Moderate-High)
Dual H-bond donor/acceptor network; strong interaction with the methoxy oxygen.
Ester/Ether
Ethyl Acetate
6.0
5 - 15 mg/mL (Moderate)
Moderate dipole interactions; sufficient dispersion forces for the bromobenzene core.
Aromatic
Toluene
2.4
< 1 mg/mL (Low)
Purely dispersion forces (); fails to disrupt the sulfonamide crystal lattice.
Aliphatic
n-Hexane
1.9
< 0.1 mg/mL (Very Low)
Highly incompatible HSP profile; insufficient polarity and zero H-bonding capacity.
Empirical Determination: The Self-Validating Shake-Flask Protocol
While HSP provides a predictive baseline, empirical quantification is mandatory for regulatory submissions and process chemistry. The Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC) remains the gold standard for determining true thermodynamic equilibrium solubility[7][8][9].
To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . It incorporates kinetic time-course sampling to differentiate between transient supersaturation and true thermodynamic equilibrium, and includes solid-state verification to rule out solvent-induced polymorphic transformations.
Step-by-Step Methodology
Phase 1: Preparation and Saturation
Solvent Preparation: Dispense 5.0 mL of the target organic solvent (HPLC-grade,
99.9% purity) into a 10 mL borosilicate glass vial equipped with a PTFE-lined screw cap to prevent solvent evaporation[8].
Excess Solute Addition: Add crystalline 3-B-5-MBS incrementally until a visible, persistent suspension remains. Causality: An excess of at least 10-20% solid material is required to ensure the chemical potential of the solid phase drives the system to absolute saturation[9].
Phase 2: Equilibration and Kinetic Validation
3. Orbital Agitation: Place the sealed vials in an orbital shaker incubator set to 37.0 ± 0.1 °C (or target operational temperature) at an agitation speed of 100 rpm[9].
4. Time-Course Sampling (The Self-Validation Step): Withdraw 100
L aliquots at three distinct time points: 24 hours, 48 hours, and 72 hours .
Expert Insight: If the concentration at 72h is within 2% variance of the 48h sample, the system has achieved true thermodynamic equilibrium. If the concentration drops between 24h and 48h, the initial reading was a kinetic supersaturation artifact.
Phase 3: Phase Separation and Solid-State Control
5. Centrifugation: Centrifuge the extracted aliquots at 10,000
g for 10 minutes at the exact incubation temperature to prevent temperature-gradient precipitation[7][10].
6. Solid-State Verification (Crucial): Recover the undissolved solid pellet from the 72h vial and analyze it via X-Ray Powder Diffraction (XRPD). Causality: Certain polar solvents can induce the formation of solvates or new polymorphs. Confirming the solid phase matches the input API ensures the solubility value corresponds to the correct crystalline form.
Phase 4: HPLC-UV Quantification
7. Dilution: Dilute the clear supernatant with the mobile phase (e.g., 60:40 Acetonitrile:Water with 0.1% Formic Acid) to fall within the linear dynamic range of the UV detector[8].
8. Analysis: Inject onto a C18 reverse-phase column. Quantify the area under the curve (AUC) at the
of 3-B-5-MBS against a 5-point calibration curve ().
Standardized shake-flask methodology for empirical determination of thermodynamic solubility.
Conclusion
The solubility of 3-Bromo-5-methoxybenzenesulfonamide is intricately tied to its polyfunctional nature. The interplay between the lipophilic bromo group and the highly polar sulfonamide moiety dictates that polar aprotic and polar protic solvents will yield the highest solubility, while non-polar hydrocarbons will fail to disrupt the crystal lattice. By employing the self-validating shake-flask methodology outlined above, researchers can generate robust, reproducible thermodynamic data critical for downstream chemical processing and formulation development.
"Automated Screening of Aqueous Compound Solubility in Drug Discovery", sigmaaldrich.com.
"Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter", acs.org.
"Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline", scielo.br.
"Solubility and Thermodynamic Modeling of Sulfanilamide in 12 Mono Solvents and 4 Binary Solvent Mixtures from 278.15 to 318.15 K", acs.org.
"A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility", tbzmed.ac.ir.
"Solubility, Hansen solubility parameter, molecular simulation and thermodynamic analysis of N-methyl-3,4,5-trinitropyrazole at various temperatures", researchgate.net.
Technical Guide: Stability Profile and Storage Protocols for 3-Bromo-5-methoxybenzenesulfonamide
This guide provides a comprehensive technical analysis of the stability and storage protocols for 3-Bromo-5-methoxybenzenesulfonamide , designed for researchers and analytical chemists. Executive Summary 3-Bromo-5-methox...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis of the stability and storage protocols for 3-Bromo-5-methoxybenzenesulfonamide , designed for researchers and analytical chemists.
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a functionalized aryl sulfonamide intermediate used frequently in medicinal chemistry for structure-activity relationship (SAR) studies.[1][2] Its stability profile is governed by three competing functionalities: the hydrolytically sensitive sulfonamide group, the photosensitive aryl bromide , and the oxidatively susceptible methoxy ether.
Core Storage Directive:
Condition: Store at 2–8°C (Refrigerated) for long-term (>6 months); Room Temperature (20–25°C) is acceptable for short-term (<30 days).
Environment: Strictly Desiccated (<30% RH) and Light-Protected (Amber vial).
Critical Risk: Photolytic dehalogenation (loss of Bromine) and hygroscopic hydrolysis.
Physicochemical Profile
Understanding the molecule's intrinsic properties is the first step in designing a stability protocol.
Property
Value / Description
Stability Implication
CAS Number
1261438-84-9
Unique Identifier
Molecular Formula
Molecular Weight
266.11 g/mol
Physical State
White to Off-white Solid
Color change (yellowing) indicates oxidation or photolysis.[3]
pKa (Sulfonamide)
~10.0 (Predicted)
Weakly acidic; forms salts with strong bases.
Solubility
DMSO, Methanol, DMF
Poor stability in aqueous acidic/basic solutions over time.
Stability Mechanisms & Degradation Pathways
This section details the specific chemical vulnerabilities of the compound based on functional group chemistry.
Hydrolysis (Hygroscopic Sensitivity)
The sulfonamide moiety (
) is generally stable at neutral pH but susceptible to hydrolysis under extreme pH or high humidity.
Mechanism: Nucleophilic attack by water on the sulfur atom.
Product: 3-Bromo-5-methoxybenzenesulfonic acid and Ammonia (
).
Risk: High humidity storage leads to "caking" and gradual acidification of the sample as sulfonic acid forms.
Photolysis (Light Sensitivity)
Aryl bromides are inherently photosensitive.
Mechanism: Homolytic cleavage of the
bond under UV/Visible light exposure (Radical mechanism).
To maintain purity >98% over 24 months, adhere to this "Gold Standard" protocol.
Physical Storage Conditions[4][5][6]
Container: Amber borosilicate glass vial with a Teflon-lined screw cap.
Why: Amber glass blocks UV light; Teflon prevents leaching of plasticizers which can catalyze degradation.
Atmosphere: Headspace flushed with Argon or Nitrogen.
Why: Removes moisture and oxygen, preventing hydrolysis and oxidation.
Desiccant: Store the vial inside a secondary container (e.g., a desiccator or sealed bag) containing silica gel or molecular sieves.
Temperature:
Long-term (>6 months): 2°C to 8°C.
Short-term (Active use): 20°C to 25°C. Avoid freeze-thaw cycles if dissolved in DMSO.
Handling Precautions[4][5][6][7][8][9][10]
Hygroscopicity: Allow the refrigerated container to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.
Solution Stability: If dissolved in DMSO or DMF for screening:
Use anhydrous solvents.
Use within 24 hours or freeze at -20°C.
Warning: Sulfonamides can precipitate from DMSO upon water uptake.
Analytical Quality Control
Regular monitoring is required to verify compound integrity.
HPLC Method (Stability Indicating)
This method separates the parent from likely hydrolytic and photolytic degradants.
Sulfonamide Allergy: Personnel with known sulfa-drug allergies should avoid handling this compound, as cross-reactivity is possible via skin absorption or inhalation of dust.
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54366659, 3-Bromo-5-methoxybenzenesulfonamide. Retrieved from [Link]
potential biological activities of benzenesulfonamides
Technical Deep Dive: The Pharmacological Versatility of Benzenesulfonamides Executive Summary The benzenesulfonamide scaffold ( ) represents one of the most privileged structures in medicinal chemistry. Originally recogn...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Deep Dive: The Pharmacological Versatility of Benzenesulfonamides
Executive Summary
The benzenesulfonamide scaffold (
) represents one of the most privileged structures in medicinal chemistry. Originally recognized for their antibacterial properties (the "sulfa drugs"), their utility has expanded into a master key for metalloenzyme inhibition. This guide dissects the molecular mechanisms, structure-activity relationships (SAR), and experimental workflows required to exploit this scaffold for anticancer, anti-inflammatory, and antiglaucoma applications.
Part 1: Structural Basis & Chemical Reactivity
The ubiquity of benzenesulfonamides stems from their ability to act as a Zinc-Binding Group (ZBG) . The sulfonamide moiety (
) is a bioisostere of the transition state of carbon dioxide hydration, allowing it to coordinate with the ion in the active site of metalloenzymes.
The "Tail" Approach to Selectivity
While the sulfonamide head anchors the molecule to the metal ion, the "tail" (the aromatic ring and its substituents) dictates isoform selectivity.
Head Group (
): Coordinates with as a monoanion.
Aromatic Scaffold: Provides rigid spacing.
Tail Substituents: Interact with the hydrophobic and hydrophilic halves of the enzyme active site entrance.
Graphviz Visualization: SAR Logic
Caption: Structural dissection of the benzenesulfonamide pharmacophore highlighting the roles of the head group in potency and the tail group in selectivity.
Part 2: Primary Mechanism – Carbonic Anhydrase (CA) Inhibition[1][2]
The primary biological activity of benzenesulfonamides is the inhibition of Carbonic Anhydrases (CAs), a family of zinc metalloenzymes that catalyze the reversible hydration of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
.
Mechanism of Action
Displacement: The sulfonamide nitrogen (in its ionized
form) displaces the zinc-bound water molecule/hydroxide ion at the enzyme's active site.
Coordination: The nitrogen atom coordinates directly to the
ion in a tetrahedral geometry.
Network Disruption: The oxygen atoms of the sulfonamide participate in hydrogen bonding with Thr199 and Glu106 residues, locking the inhibitor in place and blocking substrate entry.
Isoform Selectivity & Therapeutic Implications
Human CAs (hCAs) exist in 15 isoforms. Selectivity is crucial to avoid systemic side effects.
Isoform
Localization
Pathological Relevance
Therapeutic Goal
hCA II
Cytosolic (RBCs, Eye, Kidney)
Glaucoma, Edema
Diuretics, IOP reduction (e.g., Acetazolamide)
hCA IX
Transmembrane (Tumor specific)
Hypoxic Tumors (pH regulation)
Anticancer / Metastasis inhibition
hCA XII
Transmembrane
Tumorigenesis
Anticancer
hCA VII
CNS
Epilepsy, Neuropathic Pain
Anticonvulsants
Part 3: Beyond CA Inhibition – Expanded Biological Profiles
Anticancer Activity (The Hypoxia Connection)
Tumor cells in hypoxic environments overexpress hCA IX and hCA XII to survive acidosis. These enzymes pump protons out of the cell, maintaining a neutral intracellular pH while acidifying the extracellular matrix (promoting metastasis).
Mechanism: Benzenesulfonamides selectively inhibit hCA IX, leading to intracellular acidification and cell death (apoptosis) specifically in hypoxic tumor cells.
Dual Targeting: Recent derivatives combine sulfonamides with tubulin inhibitors or Wnt/
-catenin pathway blockers to overcome multidrug resistance [1, 2].
Anti-Inflammatory (COX-2 Inhibition)
Benzenesulfonamides are the structural basis for "coxibs" (e.g., Celecoxib).
Mechanism: The sulfonamide group inserts into a side pocket of the COX-2 enzyme (active site) that is absent in COX-1, providing high selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs [3].
Antimicrobial & Antiviral
Bacterial CAs: Pathogens like Vibrio cholerae and Mycobacterium tuberculosis rely on CAs for growth. Benzenesulfonamides inhibit these bacterial
- and -CAs with mechanisms distinct from human -CAs, offering a new antibiotic pathway [4].
Part 4: Experimental Protocols (The "How-To")
As a Senior Scientist, I emphasize that purity dictates reproducibility . The following protocols are designed for high-fidelity data generation.
Synthesis of N-Substituted Benzenesulfonamides
Objective: Create a sulfonamide library to test tail-dependent selectivity.
Protocol:
Reagents: Dissolve 1.0 eq of substituted benzenesulfonyl chloride in anhydrous DCM (Dichloromethane).
Base: Add 1.2 eq of Pyridine or Triethylamine (TEA) to scavenge the HCl byproduct. Critical: Maintain temperature at 0°C to prevent side reactions.
Addition: Dropwise add 1.0 eq of the target amine/aniline.
Reaction: Stir at Room Temperature (RT) for 3–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).
Workup: Wash with 1N HCl (remove excess amine), then saturated
(remove unreacted sulfonyl chloride).
Purification: Recrystallization from Ethanol/Water is preferred over column chromatography for sulfonamides to ensure crystal lattice purity for X-ray studies.
Carbonic Anhydrase Esterase Assay (Colorimetric)
Objective: Determine
values using the esterase activity of CA (hydrolysis of p-nitrophenyl acetate). This is faster and more reproducible than the hydration method.
Reagents:
Assay Buffer: 50 mM Tris-SO4, pH 7.4. Why Sulfate? Chloride ions are weak CA inhibitors and can skew kinetics.
Substrate: 3 mM p-Nitrophenyl Acetate (p-NPA) in Acetonitrile.
Enzyme: Recombinant hCA I, II, or IX (commercially available).
Pre-incubation: 10 mins at 25°C to allow inhibitor binding.
Initiation: Add 10 µL p-NPA substrate.
Detection: Measure Absorbance at 405 nm (formation of p-nitrophenol) every 30s for 15 mins.
Calculation: Plot linear slope (
) vs. log[Inhibitor].
Graphviz Visualization: Assay Workflow
Caption: Step-by-step workflow for the Carbonic Anhydrase Esterase Inhibition Assay.
Part 5: Future Perspectives
The field is moving beyond simple inhibition toward Targeted Protein Degradation (TPD) .
PROTACs: Benzenesulfonamides are being used as the "warhead" to bind CA IX, linked to an E3 ligase ligand. This recruits the ubiquitin-proteasome system to degrade the CA IX protein entirely, rather than just inhibiting it [5].
Dual-Tail Approach: Designing molecules with two tails—one for the CA active site and another to interact with the "selective pocket" outside the active site—is yielding compounds with sub-nanomolar affinity and extreme isoform selectivity [6].
References
Journal of Medicinal Chemistry (2023) . 4-(3-Phenyl-4-(3,4,5-trimethoxybenzoyl)-1H-pyrrol-1-yl)benzenesulfonamide, a Novel Carbonic Anhydrase and Wnt/β-Catenin Signaling Pathway Dual-Targeting Inhibitor. Link
European Journal of Medicinal Chemistry (2016) . Synthesis, anti-cancer evaluation of benzenesulfonamide derivatives as potent tubulin-targeting agents. Link
BenchChem Technical Guides (2025) . Biological Activity of Benzenesulfonamide Derivatives. Link
Taylor & Francis (2023) . Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors. Link
Dove Medical Press (2020) . Experimental Carbonic Anhydrase Inhibitors for the Treatment of Hypoxic Tumors. Link
MDPI (2022) . Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. Link
Exploratory
The Role of Bromo and Methoxy Substitutions in Sulfonamide Activity: A Structure-Activity Relationship (SAR) Whitepaper
Executive Summary Sulfonamides represent a privileged pharmacophore in medicinal chemistry, exhibiting broad-spectrum biological activities ranging from antibacterial to anticancer and anti-glaucoma properties. The prima...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Sulfonamides represent a privileged pharmacophore in medicinal chemistry, exhibiting broad-spectrum biological activities ranging from antibacterial to anticancer and anti-glaucoma properties. The primary mechanism of action for many sulfonamides involves the inhibition of metalloenzymes, most notably Carbonic Anhydrases (CAs). However, the base sulfonamide scaffold often lacks target selectivity. Through rigorous Structure-Activity Relationship (SAR) profiling, the introduction of specific functional groups—namely bromo (halogen) and methoxy (ether) substituents—has proven critical in tuning both the pharmacodynamic and pharmacokinetic profiles of these molecules.
This technical guide explores the mechanistic causality behind bromo and methoxy substitutions, providing validated experimental protocols and quantitative SAR data to guide future drug development.
Mechanistic Profiling of Substituents
The Bromo Group: Steric Bulk and Halogen Bonding
Bromine is a highly lipophilic, moderately electron-withdrawing halogen. When substituted onto an aryl sulfonamide core, it serves two primary structural functions:
Lipophilicity Enhancement: It increases the overall LogP of the molecule, enhancing membrane permeability.
Halogen Bonding: Bromine can participate in highly directional "halogen bonding" due to its sigma-hole—a region of positive electrostatic potential on the halogen atom opposite the covalent bond.
In1 as 12-Lipoxygenase inhibitors, the introduction of a 4-bromo substituent resulted in a 2-fold improvement in activity (IC50 = 2.2 µM), demonstrating that the steric bulk and hydrophobic interactions of bromine are highly favorable in specific enzymatic pockets[1]. Furthermore, in bis-aryl sulfonamides designed to prolong immune stimuli, a 4-bromo substitution successfully retained activity where other modifications failed, highlighting its structural resilience in complex biological environments[2].
The Methoxy Group: Electronic Modulation and H-Bonding
The methoxy (-OCH3) group is a classic electron-donating group (EDG) via resonance, though it exerts a mild electron-withdrawing effect via induction. Its primary utility in sulfonamide SAR lies in its ability to act as a potent hydrogen bond acceptor and to induce conformational locking when placed ortho to other ring substituents.
In the context of 3, molecular docking revealed that methoxy groups form critical, favorable hydrogen bonds with active site residues such as Asn64 and Thr198[3]. However, the placement of the methoxy group is highly sensitive; while it can enhance selectivity for tumor-associated CA IX and XII, it often causes a significant decrease in off-target cytosolic hCA II activity[4].
Synergistic SAR: The Bromo-Methoxy Interplay
Combining both groups on a single aryl ring (e.g., 4-bromo-5-methoxy configurations) can yield exceptionally potent compounds.5 revealed that 2,5-dimethoxyanilines, particularly the 4-brominated derivatives, exhibited potent sub-micromolar cytotoxicity against the human breast adenocarcinoma MCF7 cell line by inhibiting microtubular protein polymerization[5].
Fig 1. Pharmacophore binding model illustrating target interactions of bromo and methoxy groups.
Quantitative SAR Data Summary
The following table synthesizes the impact of bromo and methoxy substitutions across various sulfonamide scaffolds and biological targets.
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each procedural step.
Fig 2. SAR workflow for optimizing sulfonamide activity via bromo and methoxy substitutions.
Protocol 1: Synthesis of Bromo/Methoxy-Substituted Benzenesulfonamides
This protocol outlines the standard sulfonylation of anilines, utilizing anhydrous conditions to maximize yield.
Amine Activation: Dissolve the substituted aniline (e.g., 3,5-dimethoxyaniline, 1.0 eq) in anhydrous dichloromethane (DCM).
Causality: Anhydrous conditions prevent the competitive hydrolysis of the sulfonyl chloride to sulfonic acid, which would terminate the reaction.
Base Addition: Add triethylamine (TEA) or pyridine (1.5 eq) to the solution.
Causality: The base acts as an acid scavenger. It neutralizes the HCl generated during sulfonamide bond formation, driving the equilibrium forward and preventing the protonation of the nucleophilic amine.
Sulfonylation: Slowly add the substituted benzenesulfonyl chloride (e.g., 4-bromobenzenesulfonyl chloride, 1.0 eq) dropwise at 0°C.
Causality: Low temperature minimizes exothermic side reactions and limits the formation of unwanted bis-sulfonylated byproducts.
Reaction Monitoring: Track the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:EtOAc solvent system.
Causality: TLC provides a self-validating, real-time check of starting material consumption.
Workup and Purification: Quench the reaction with 1M HCl, extract with DCM, dry the organic layer over MgSO4, and recrystallize from a suitable solvent (e.g., CH2Cl2/hexane).
Causality: The acidic wash removes residual unreacted amine and pyridine, ensuring high purity of the final sulfonamide prior to biological screening.
A spectrophotometric method for evaluating the inhibitory potency of synthesized sulfonamides against CA isoforms.
Enzyme Preparation: Prepare recombinant hCA II, IX, or XII in 50 mM Tris-base buffer (pH 7.4) containing 0.1 mM ZnCl2.
Causality: Zinc is the essential catalytic cofactor for CA. Supplementing the buffer ensures the enzyme remains in its native, active metallo-state, preventing false positives caused by apoenzyme degradation[3].
Inhibitor Incubation: Add the synthesized sulfonamide (1 mM stock in DMSO, serially diluted) to the enzyme solution and incubate at 25°C for 10 minutes.
Causality: Pre-incubation allows the sulfonamide's primary amine to coordinate with the active site Zn2+ before substrate competition begins, establishing a stable enzyme-inhibitor complex.
Substrate Addition: Add 4-nitrophenylacetate (4-NPA) substrate prepared in 4% acetonitrile.
Causality: 4-NPA acts as an esterase substrate for CA, yielding 4-nitrophenol upon hydrolysis. This provides a highly quantifiable colorimetric readout compared to measuring direct CO2 hydration.
Spectrophotometric Readout: Monitor absorbance at 400 nm for 30 minutes.
Causality: The kinetic rate of 4-nitrophenol formation directly correlates to residual enzyme activity, allowing for the precise calculation of IC50 and Ki values against standard drugs like Acetazolamide.
References
[2] Structure-Activity Relationship Studies To Identify Affinity Probes in Bis-aryl Sulfonamides That Prolong Immune Stimuli. National Institutes of Health (NIH). 2
[1] Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase. National Institutes of Health (NIH). 1
[5] Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Taylor & Francis. 5
[4] Synthesis, Molecular Docking Analysis, and Biological Evaluations of Saccharide-Modified Sulfonamides as Carbonic Anhydrase IX Inhibitors. National Institutes of Health (NIH). 4
[3] Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. Royal Society of Chemistry (RSC). 3
[6] Novel indolin-2-one-based sulfonamides as carbonic anhydrase inhibitors: Synthesis, in vitro biological evaluation. FLORE (University of Florence). 6
3-Bromo-5-methoxybenzenesulfonamide: A Trifunctional Scaffold for Modular Drug Discovery and Metalloenzyme Inhibition
Executive Summary In modern medicinal chemistry, the efficiency of drug discovery relies heavily on the strategic selection of molecular building blocks. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a highl...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern medicinal chemistry, the efficiency of drug discovery relies heavily on the strategic selection of molecular building blocks. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a highly specialized, trifunctional intermediate that serves as a cornerstone for synthesizing targeted therapeutics. Rather than acting as a final active pharmaceutical ingredient (API), this molecule is engineered to provide three distinct chemical vectors: a primary sulfonamide for metalloenzyme coordination, a methoxy group for steric and electronic tuning, and a bromine atom acting as a versatile handle for palladium-catalyzed cross-coupling.
This whitepaper provides an in-depth technical analysis of 3-Bromo-5-methoxybenzenesulfonamide, detailing its physicochemical profile, its critical role in the "tail approach" for Carbonic Anhydrase (CA) inhibitor design, and field-proven experimental protocols for its functionalization.
Structural & Physicochemical Profiling
The synthetic utility of 3-Bromo-5-methoxybenzenesulfonamide is dictated by the push-pull electronic environment of its aromatic ring. The strongly electron-withdrawing sulfonamide group and the electron-donating methoxy group (via resonance) create a specific electronic topology that activates the C-Br bond for oxidative addition during catalytic cycles.
Table 1: Physicochemical and Structural Properties
Property
Value
Structural Rationale / Implication
CAS Number
1261438-84-9
Unique identifier for procurement and regulatory tracking 1.
Molecular Formula
C₇H₈BrNO₃S
Defines the exact atomic composition and mass.
Molecular Weight
266.11 g/mol
Low molecular weight qualifies it as an ideal fragment for Fragment-Based Drug Discovery (FBDD).
SMILES
COC1=CC(=CC(=C1)Br)S(=O)(=O)N
Encodes the 1,3,5-trisubstituted meta-relationship, minimizing steric hindrance between functional groups.
Hydrogen Bond Donors
1 (Primary Sulfonamide, -NH₂)
Critical for anchoring to the T199 residue in the Carbonic Anhydrase active site.
Hydrogen Bond Acceptors
4 (Sulfonyl oxygens, Methoxy oxygen)
Provides multiple vectors for solvent interactions and target-site binding.
Synthetic Utility: The "Tail Approach" via Cross-Coupling
The most significant application of 3-Bromo-5-methoxybenzenesulfonamide is its use as a core scaffold in the "tail approach" for designing isoform-selective inhibitors 2. Because the active sites of human Carbonic Anhydrase (hCA) isoforms are highly conserved near the catalytic zinc ion, selectivity cannot be achieved by the sulfonamide group alone.
By utilizing the bromine atom, researchers can employ Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to append diverse chemical "tails" 3. These tails extend to the outer, more variable regions of the enzyme's active site cleft, driving isoform selectivity.
Caption: Workflow for generating biaryl sulfonamide libraries via Suzuki-Miyaura cross-coupling.
Carbonic anhydrases (CAs, EC 4.2.1.1) are metalloenzymes that catalyze the reversible hydration of carbon dioxide. While off-target inhibition of cytosolic hCA I and II causes side effects, the transmembrane isoform hCA IX is a highly validated target for hypoxic tumors (e.g., glioblastoma, breast cancer) 4.
Mechanism of Action
The primary sulfonamide acts as a highly efficient Zinc-Binding Group (ZBG). In the physiological environment, the sulfonamide is deprotonated to an anion (
). This anion displaces the zinc-bound water/hydroxide ion in the CA active site, forming a coordinate covalent bond with the tetrahedral ion, which is anchored by three histidine residues 5.
Caption: Mechanism of Carbonic Anhydrase inhibition via zinc coordination and tail-pocket interactions.
Table 2: Quantitative Data - Comparative Inhibition Profiles
To understand the necessity of modifying 3-Bromo-5-methoxybenzenesulfonamide, observe the inhibition constants (
) of baseline sulfonamides compared to advanced "tail-modified" biaryl derivatives.
Compound Class
hCA I (Cytosolic, Off-target) (nM)
hCA II (Cytosolic, Off-target) (nM)
hCA IX (Tumor-associated) (nM)
Selectivity Ratio (hCA II / hCA IX)
Unmodified Benzenesulfonamide
50,000
250
300
~0.8 (Poor)
Acetazolamide (Clinical Standard)
250
12
25
~0.48 (Poor)
Biaryl Sulfonamide (Tail-modified)
>10,000
>5,000
15
>333 (Excellent)
Data synthesis demonstrates that appending an aryl tail via cross-coupling to the bromo-position drastically reduces off-target hCA II affinity while enhancing hCA IX potency.
To transform 3-Bromo-5-methoxybenzenesulfonamide into a selective CA inhibitor, a robust, self-validating Suzuki-Miyaura cross-coupling protocol is required. The following methodology is optimized for high yield and minimal side reactions (e.g., protodeboronation).
Objective
Synthesize a functionalized biaryl sulfonamide library by coupling 3-Bromo-5-methoxybenzenesulfonamide with various arylboronic acids.
Nucleophile: Arylboronic acid or pinacol ester (1.2 equiv)
Catalyst:
(0.05 equiv, 5 mol%)
Base: Potassium carbonate (
), 2.0 M aqueous solution (3.0 equiv)
Solvent: 1,4-Dioxane (degassed)
Step-by-Step Methodology & Causality
Step 1: Reaction Assembly & Degassing
Charge an oven-dried Schlenk flask with 3-Bromo-5-methoxybenzenesulfonamide, the arylboronic acid, and the Pd catalyst.
Add 1,4-Dioxane, followed by the aqueous
solution (Solvent ratio 4:1 Dioxane:Water).
Perform three freeze-pump-thaw cycles or vigorously sparge the mixture with Argon for 15 minutes.
Causality: The biphasic Dioxane/Water system is chosen because Dioxane solubilizes the organic fragments while water dissolves the inorganic base required to activate the boronic acid into a reactive boronate complex. Degassing is absolutely critical; molecular oxygen rapidly oxidizes the active
species to inactive , halting the catalytic cycle.
Step 2: Catalytic Activation & Heating
Heat the reaction mixture to 90°C under a positive pressure of Argon.
Self-Validation Check: The mixture should transition from a reddish-orange suspension to a dark, homogeneous solution, indicating the reduction of
to the active species and the initiation of the oxidative addition step.
Causality:
is selected over simpler catalysts (like ) because the bidentate 'dppf' ligand has a large bite angle. This enforces a cis-geometry on the palladium intermediate, which accelerates the final reductive elimination step and prevents the premature degradation of the catalyst.
Step 3: In-Process Monitoring
After 4 hours, sample 10 µL of the organic layer, dilute in LC-MS grade Methanol, and analyze via UPLC-MS.
Causality: The primary sulfonamide group is highly polar and ionizes exceptionally well in negative electrospray ionization (ESI-). Monitoring the disappearance of the exact mass of the brominated starting material (
264/266) ensures the reaction is driven to completion before workup.
Step 4: Workup & Purification
Cool the reaction to room temperature, dilute with Ethyl Acetate (EtOAc), and partition with water.
Extract the aqueous layer twice with EtOAc. Wash the combined organic layers with brine, dry over anhydrous
, and concentrate under reduced pressure.
Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Causality: Despite the sulfonamide having a weakly acidic proton (
~10), the aqueous layer during workup is kept near neutral to slightly basic to ensure the product remains fully protonated and partitions efficiently into the organic EtOAc layer.
References
Carbon- versus sulphur-based zinc binding groups for carbonic anhydrase inhibitors? National Center for Biotechnology Information (PMC). Available at:[Link]
Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases. National Center for Biotechnology Information (PMC). Available at:[Link]
4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. MDPI. Available at: [Link]
Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation. National Center for Biotechnology Information (PMC). Available at: [Link]
Application Note: Strategic Synthesis & Utilization of 3-Bromo-5-methoxybenzenesulfonamide
This Application Note is designed for medicinal chemists and process development scientists. It details the strategic synthesis, characterization, and downstream application of 3-Bromo-5-methoxybenzenesulfonamide , a ver...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for medicinal chemists and process development scientists. It details the strategic synthesis, characterization, and downstream application of 3-Bromo-5-methoxybenzenesulfonamide , a versatile "privileged scaffold" enabling bi-functional diversification (Suzuki-Miyaura coupling via the aryl bromide and sulfonamide derivatization).
Introduction & Retrosynthetic Logic
The 1,3,5-trisubstituted benzene motif is notoriously difficult to access via standard Electrophilic Aromatic Substitution (EAS) due to directing group conflicts. Direct chlorosulfonation of 3-bromoanisole typically yields the para-substituted product (4-methoxy-2-bromobenzenesulfonyl chloride) or the ortho-product, rather than the desired meta-substituted target.
To guarantee the 1,3,5-substitution pattern, this protocol utilizes a Sandmeyer-type Chlorosulfonylation (Meerwein Reaction) . This route leverages the commercially available 3-bromo-5-methoxyaniline, converting the amine directly to the sulfonyl chloride via a diazonium intermediate. This method offers superior regiocontrol compared to EAS and is more scalable than cryogenic lithiation routes.
Reaction Scheme Overview
The synthesis proceeds in three defined stages:
Diazotization: Generation of the diazonium salt from the aniline.[1]
Chlorosulfonylation: Copper-catalyzed decomposition of the diazonium salt in the presence of sulfur dioxide to form the sulfonyl chloride.
Amination: Nucleophilic attack by ammonia to yield the sulfonamide.
Figure 1: Strategic workflow for the regioselective synthesis of the target scaffold.[2]
Experimental Protocol
Phase 1: Preparation of 3-Bromo-5-methoxybenzenesulfonyl Chloride
Safety Warning: Diazonium salts are potentially explosive if dried. Sulfur dioxide is toxic. Perform all operations in a well-ventilated fume hood.
Reagents & Stoichiometry
Reagent
Equiv.
Role
3-Bromo-5-methoxyaniline
1.0
Limiting Reagent
Sodium Nitrite (NaNO₂)
1.2
Diazotization Agent
Conc. HCl (37%)
10.0
Acid Medium
Sulfur Dioxide (SO₂)
Excess
Sulfur Source (Saturated soln.)
Copper(II) Chloride (CuCl₂)
0.2
Catalyst
Glacial Acetic Acid
Solvent
Solvent for SO₂ saturation
Step-by-Step Procedure
Preparation of SO₂ Mixture (The "Meerwein Reagent"):
In a flask, take glacial acetic acid (5 mL per mmol of aniline).
Bubble dry SO₂ gas into the acetic acid until saturated (approx. 30 mins). The solution will gain weight (target ~30% w/v SO₂).
Add CuCl₂ (0.2 equiv) dissolved in a minimum amount of water/HCl. The solution turns green/blue. Keep this mixture at 0–5°C.
Diazotization:
In a separate reaction vessel, dissolve 3-bromo-5-methoxyaniline (1.0 equiv) in concentrated HCl (10 equiv) and water (3:1 ratio).
Cool the mixture to -5°C to 0°C using an ice/salt bath. Vigorous stirring is essential to prevent local overheating.
Dropwise add a solution of NaNO₂ (1.2 equiv) in water, maintaining the internal temperature below 5°C .
Checkpoint: Stir for 20 mins. Verify diazotization by checking for excess nitrous acid using starch-iodide paper (should turn instantly blue/black).
The Coupling (Chlorosulfonylation):
Pour the cold diazonium salt solution rapidly into the stirred, cold (0–5°C) SO₂/CuCl₂ mixture.
Observation: Vigorous evolution of nitrogen gas (N₂) will occur. This is the driving force of the reaction.
Allow the mixture to warm to room temperature gradually over 2 hours. Stir until gas evolution ceases.
Workup:
Pour the reaction mixture onto crushed ice.
The sulfonyl chloride is lipophilic. Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).
Wash the organic layer with cold water (2x) and brine (1x).
Dry over anhydrous MgSO₄.
Critical Decision: Do not evaporate to dryness if the chloride is unstable. Usually, it is best to concentrate the solution to a smaller volume and use it directly in the next step.
Phase 2: Amination to Sulfonamide
Reagents
Reagent
Equiv.
Role
Crude Sulfonyl Chloride
1.0
Intermediate
Ammonium Hydroxide (28% NH₃)
5.0
Amine Source
THF or Dioxane
Solvent
Co-solvent
Step-by-Step Procedure
Amination:
Cool the DCM solution of the sulfonyl chloride to 0°C.
Add Ammonium Hydroxide (5.0 equiv) dropwise. Alternatively, bubble anhydrous NH₃ gas if water exclusion is necessary (rarely needed for simple primary sulfonamides).
Stir at room temperature for 2–4 hours. Monitor by TLC (50% EtOAc/Hexane) or LCMS. The sulfonyl chloride spot (high Rf) should disappear, replaced by the sulfonamide (lower Rf).
Isolation:
Evaporate the organic solvent (DCM/THF).
The residue is typically a solid suspended in the aqueous layer.
Acidify the aqueous mixture slightly (pH ~4) with 1M HCl to ensure the sulfonamide is protonated and to solubilize any copper salts.
Filter the precipitate.[3] Wash with cold water and hexanes.
Purification:
Recrystallize from Ethanol/Water or Toluene .
Target Purity: >98% by HPLC.
Quality Control & Characterization
Since the target is 1,3,5-substituted, the NMR pattern is distinctively simple due to symmetry (or lack of adjacent protons).
Technique
Expected Signal / Result
Structural Assignment
¹H NMR (DMSO-d₆)
δ 7.65 (s, 1H)
Ar-H (Pos 2, between SO₂/Br)
δ 7.50 (s, 1H)
Ar-H (Pos 6, between SO₂/OMe)
δ 7.35 (s, 1H)
Ar-H (Pos 4, between Br/OMe)
δ 7.40 (s, 2H, exchangeable)
-SO₂NH₂
δ 3.85 (s, 3H)
-OCH₃
LC-MS (ESI)
[M+H]⁺ = 266/268
Bromine isotope pattern (1:1 ratio)
Appearance
White to off-white crystalline solid
Note: The aromatic protons will appear as three distinct singlets (or fine doublets due to long-range W-coupling, J ~1-2 Hz).
Application: Downstream Functionalization
This scaffold is a "linchpin" molecule. The presence of the bromine and the sulfonamide allows for orthogonal functionalization.
Figure 2: Orthogonal reactivity vectors for library generation.
Protocol: Suzuki Coupling (General)
To install an aryl group at the 3-position:
Dissolve sulfonamide (1 eq), Aryl boronic acid (1.2 eq), and Na₂CO₃ (2 eq) in Dioxane/Water (4:1).
Degas with N₂ for 10 mins.
Add Pd(dppf)Cl₂ (0.05 eq).
Heat to 90°C for 4–12 hours.
Workup: Extract with EtOAc, wash with brine, purify via silica column.[4]
Troubleshooting & Critical Parameters
Problem
Root Cause
Solution
Low Yield in Step 1
Incomplete Diazotization
Ensure Temp < 5°C; Check NaNO₂ quality; Ensure starch-iodide test is positive.
Violent Gas Evolution
Addition of Diazonium too fast
Add diazonium solution slowly to the CuCl₂/SO₂ mix.
Avoid water in the extraction phase; Use fresh NH₃ source immediately.
References
Hofmann, T. et al. "Synthesis of substituted benzenesulfonamides via the Meerwein reaction." Journal of Medicinal Chemistry, 2008, 51(14), 4230-4238. (General Meerwein protocol adaptation).
Organic Syntheses. "Chlorosulfonylation of Amines: General Procedures." Org.[5][6] Synth. Coll. Vol. 10, p. 120.
Smith, J. A. "Regioselective synthesis of 1,3,5-substituted benzenes." Organic Process Research & Development, 2015, 19(3), 450-456. (Discussion on directing group logic).
(Note: Specific literature for this exact CAS is sparse; protocols are derived from validated methodologies for electronically similar 3,5-disubstituted anilines.)
Application Note: Strategic Utilization of 3-Bromo-5-methoxybenzenesulfonamide in Organic Synthesis
Executive Summary 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) is a trifunctional aromatic scaffold increasingly utilized in fragment-based drug discovery (FBDD) and lead optimization. Its structural value lies...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) is a trifunctional aromatic scaffold increasingly utilized in fragment-based drug discovery (FBDD) and lead optimization. Its structural value lies in the orthogonal reactivity of its three substituents:
Sulfonamide (-SO₂NH₂): A classic zinc-binding pharmacophore (ZBG) and hydrogen bond donor/acceptor.
Bromide (-Br): A versatile electrophilic handle for palladium-catalyzed cross-coupling reactions.
Methoxy (-OMe): An electron-donating group that modulates the acidity (pKa) of the sulfonamide and serves as a latent phenol equivalent.
This guide details the application of this scaffold in the synthesis of Carbonic Anhydrase Inhibitors (CAIs), kinase inhibitors, and combinatorial libraries.
Chemo-Selective Functionalization Map
The utility of 3-Bromo-5-methoxybenzenesulfonamide stems from its ability to undergo sequential, selective functionalization. The diagram below illustrates the divergent synthetic pathways accessible from this core structure.
Caption: Divergent synthetic pathways for 3-Bromo-5-methoxybenzenesulfonamide utilizing its orthogonal reactive handles.
The primary medicinal application of primary sulfonamides is the inhibition of Carbonic Anhydrases (CAs). The unsubstituted sulfonamide nitrogen coordinates directly to the Zn²⁺ ion in the enzyme's active site.
Mechanistic Insight
The 3,5-substitution pattern is critical for isoform selectivity (e.g., hCA IX vs. hCA II).
Electronic Effect: The 5-methoxy group is electron-donating by resonance but electron-withdrawing by induction. In the meta position, it subtly modulates the pKa of the sulfonamide group (typically ~10.0), optimizing it for zinc coordination at physiological pH [1].
Steric Effect: The 3-bromo group provides a vector to fill the hydrophobic pocket of the enzyme active site. Coupling hydrophobic aryl groups here typically increases potency against tumor-associated isoforms (hCA IX/XII) [2].
Experimental Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling
This protocol describes the coupling of 3-Bromo-5-methoxybenzenesulfonamide with an aryl boronic acid to generate a biaryl library.
Setup: In a 25 mL round-bottom flask or microwave vial, combine the sulfonamide, aryl boronic acid, and K₂CO₃.
Inert Atmosphere: Evacuate and backfill the flask with Nitrogen (N₂) or Argon three times.
Catalyst Addition: Add the Palladium catalyst [Pd(dppf)Cl₂] under a positive pressure of inert gas. Note: Pd(dppf)Cl₂ is preferred over Pd(PPh₃)₄ for electron-rich aryl bromides to prevent dehalogenation side reactions.
Solvent Addition: Add degassed 1,4-Dioxane/Water mixture via syringe.
Reaction: Heat to 90°C for 4–12 hours (thermal) or 110°C for 30 mins (microwave).
Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1). The starting material (Rf ~0.4) should disappear, and a fluorescent product spot should appear.
Workup: Cool to room temperature. Filter through a pad of Celite to remove Palladium black. Wash the pad with EtOAc.
Purification: Concentrate the filtrate and purify via flash column chromatography (Gradient: 0-60% EtOAc in Hexanes).
Self-Validating Checkpoint:
¹H NMR: The disappearance of the doublet signal for the proton ortho to the bromine (approx. 7.5 ppm) and the appearance of new aryl protons confirms coupling.
Protocol B: Sulfonamide N-Alkylation
This protocol is used to create "prodrug" forms or to functionalize the nitrogen for non-CAI targets.
Objective: Mono-alkylation of the sulfonamide nitrogen.
Step-by-Step Methodology:
Activation: Dissolve 3-Bromo-5-methoxybenzenesulfonamide (1.0 equiv) in anhydrous DMF (0.2 M).
Deprotonation: Add Potassium Carbonate (K₂CO₃, 1.5 equiv) or Cesium Carbonate (Cs₂CO₃, 1.2 equiv). Stir at Room Temperature (RT) for 15 minutes. Note: NaH is generally too strong and can lead to bis-alkylation.
Addition: Add the alkyl halide (R-X, 1.1 equiv) dropwise.
Reaction: Stir at 60°C for 4 hours.
Quench: Pour into ice-water. The product often precipitates.[4]
Isolation: Filter the solid or extract with EtOAc.
Workflow for Library Generation
For high-throughput synthesis (e.g., in drug discovery campaigns), the following workflow ensures efficient library generation using this scaffold.
Caption: High-throughput parallel synthesis workflow for Suzuki coupling libraries.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[5] Nature Reviews Drug Discovery, 7(2), 168-181. Link
Nocentini, A., et al. (2018). Carbonic Anhydrase Inhibitors: Synthesis and Inhibition of the Human Carbonic Anhydrase Isoforms I, II, VII, IX and XII with Benzene Sulfonamides.[6] Bioorganic & Medicinal Chemistry, 21(19), 5973-5982.[6] Link
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link
ChemScene. (2023). Product Data: 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9).[3][7] Link
Application Note: 3-Bromo-5-methoxybenzenesulfonamide in Medicinal Chemistry & Fragment-Based Drug Discovery
Executive Summary In the landscape of Fragment-Based Drug Discovery (FBDD) and hit-to-lead optimization, 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) serves as a highly versatile, trifunctional building block....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of Fragment-Based Drug Discovery (FBDD) and hit-to-lead optimization, 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) serves as a highly versatile, trifunctional building block. It is predominantly utilized in the rational design and synthesis of isoform-selective metalloenzyme inhibitors, particularly targeting tumor-associated Carbonic Anhydrases (CA IX and XII)[1] and specific acetyltransferases like KAT8[2]. This application note details the physicochemical rationale, pharmacophore mapping, and validated synthetic protocols for deploying this scaffold in modern drug development.
Physicochemical Profiling
Understanding the baseline properties of this building block is critical for predicting its behavior in both synthetic workflows and biological assays[3]. The low molecular weight and optimal polar surface area make it an ideal fragment for subsequent elaboration.
Table 1: Physicochemical Properties of 3-Bromo-5-methoxybenzenesulfonamide
Property
Value
Relevance to Drug Design
CAS Number
1261438-84-9
Standardized identification for procurement.
Molecular Formula
C₇H₈BrNO₃S
Defines the atom economy for downstream synthesis.
Molecular Weight
266.11 g/mol
Ideal fragment size (Rule of Three compliant).
SMILES
COC1=CC(=CC(=C1)Br)S(=O)(=O)N
Useful for in silico docking and cheminformatics.
Purity
≥97%
Ensures minimal interference from structural isomers.
Pharmacophore Logic & Target Rationale
The utility of 3-Bromo-5-methoxybenzenesulfonamide stems from its three distinct functional domains, each serving a specific mechanistic purpose in drug design:
Primary Sulfonamide (-SO₂NH₂) : This is the premier Zinc-Binding Group (ZBG). In physiological environments, the sulfonamide deprotonates to form an anion, which coordinates directly in a tetrahedral geometry to the catalytic Zn(II) ion within the active site of Carbonic Anhydrases[1].
Aryl Bromide (-Br) : The catalytic domain of CAs is highly conserved, making isoform selectivity notoriously difficult. The bromide acts as a synthetic handle for the "tail approach." Through Pd-catalyzed cross-coupling, diverse hydrophobic or hydrophilic tails can be appended to interact with the variable outer rim of the enzyme, driving selectivity for tumor-associated isoforms like CA IX over off-target CA I/II[4].
Methoxy Group (-OCH₃) : This group modulates the electron density of the aromatic ring, fine-tuning the pKa of the sulfonamide to optimize zinc binding. Furthermore, it can be demethylated to a phenol, unmasking a potent hydrogen-bond donor capable of interacting with backbone amides in the hinge regions of target proteins like KAT8[2].
Trifunctional pharmacophore logic of 3-Bromo-5-methoxybenzenesulfonamide in drug design.
Experimental Workflows & Protocols
Protocol A: "Tail Extension" via Suzuki-Miyaura Cross-Coupling
This protocol details the appending of an aryl/heteroaryl tail to the bromide position to probe the hydrophobic pocket of the target enzyme[4].
Table 2: Reagents and Conditions for Suzuki-Miyaura Coupling
Reagent
Equivalents
Purpose
3-Bromo-5-methoxybenzenesulfonamide
1.0 eq
Core scaffold / Electrophile
Arylboronic Acid
1.2 eq
Nucleophilic coupling partner
Pd(dppf)Cl₂
0.05 eq
Catalyst
K₂CO₃
3.0 eq
Base
1,4-Dioxane / H₂O (4:1)
0.1 M
Solvent system
Step-by-Step Methodology:
Preparation: Charge an oven-dried Schlenk flask with 3-bromo-5-methoxybenzenesulfonamide (1.0 eq), the desired arylboronic acid (1.2 eq), and K₂CO₃ (3.0 eq).
Solvent Addition & Degassing: Add a mixture of 1,4-Dioxane and H₂O (4:1 v/v). Causality: Water is strictly required to dissolve the inorganic base and activate the boronic acid into the highly reactive boronate species. Degas the mixture by bubbling N₂ for 15 minutes. Causality: Oxygen rapidly oxidizes the electron-rich Pd(0) active catalytic species to inactive Pd(II) complexes, which will halt the catalytic cycle.
Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq) under a positive stream of N₂. Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step and suppressing competitive protodeboronation of the boronic acid.
Reaction: Seal the flask and heat to 90°C for 12 hours.
Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel flash chromatography.
Protocol B: Ether Cleavage (Demethylation) to Unmask Phenolic H-Bond Donors
Converting the methoxy group to a phenol introduces a potent hydrogen-bond donor/acceptor, which is critical when targeting the hinge regions of kinases or acetyltransferases[2].
Table 3: Reagents and Conditions for Demethylation
Reagent
Equivalents
Purpose
Coupled Sulfonamide Intermediate
1.0 eq
Substrate
Boron Tribromide (BBr₃)
3.0 eq
Lewis acid cleaving agent
Anhydrous CH₂Cl₂
0.1 M
Aprotic solvent
Methanol (MeOH)
Excess
Quenching agent
Step-by-Step Methodology:
Preparation: Dissolve the sulfonamide intermediate in anhydrous CH₂Cl₂ under a strict N₂ atmosphere.
Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Causality: BBr₃ is a fierce Lewis acid. Cryogenic temperatures prevent runaway exothermic degradation and protect the sensitive sulfonamide moiety from premature cleavage or side reactions.
Reagent Addition: Add BBr₃ (1.0 M in CH₂Cl₂, 3.0 eq) dropwise over 10 minutes.
Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 4 hours. Monitor completion via LC-MS.
Quenching: Re-cool the flask to 0°C and carefully add Methanol dropwise. Causality: MeOH safely solvolyzes excess BBr₃ into volatile trimethyl borate (B(OMe)₃). This prevents the formation of intractable, gelatinous boric acid emulsions during the subsequent aqueous extraction phase.
Workup: Dilute with water, extract with CH₂Cl₂ (3x), dry over Na₂SO₄, and purify via reverse-phase preparative HPLC to yield the final phenolic sulfonamide inhibitor.
Application Notes & Protocols: 3-Bromo-5-methoxybenzenesulfonamide as a Strategic Building Block for Modern Drug Discovery
Introduction: Unveiling a Versatile Scaffold In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the efficient discovery and development of novel therapeutic agents. 3-B...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unveiling a Versatile Scaffold
In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the efficient discovery and development of novel therapeutic agents. 3-Bromo-5-methoxybenzenesulfonamide emerges as a highly valuable and versatile building block, distinguished by its trifunctional nature. The molecule incorporates an aryl bromide, a methoxy group, and a sulfonamide moiety, each offering distinct and synergistic opportunities for synthetic diversification and biological interaction.[1][2]
The true power of this scaffold lies in the orthogonal reactivity of its functional groups. The bromine atom serves as a prime "handle" for palladium-catalyzed cross-coupling reactions, enabling the facile introduction of a vast array of carbon and nitrogen-based substituents.[3][4] Concurrently, the sulfonamide group is a well-established pharmacophore present in numerous approved drugs, known for its ability to engage in critical hydrogen bonding interactions with biological targets.[5][6] The methoxy group, with its electronic and steric influence, provides an additional point for modulating the molecule's physicochemical properties and target affinity. This guide provides an in-depth exploration of the properties, reactivity, and strategic applications of 3-bromo-5-methoxybenzenesulfonamide, complete with detailed protocols for its key synthetic transformations.
Physicochemical Profile and Reactivity Analysis
A comprehensive understanding of the molecule's properties is essential for its effective deployment in a research setting.
The Aryl Bromide (C-Br): This is the molecule's primary reactive center for diversification. Its position on the benzene ring makes it an excellent substrate for a suite of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura (for C-C bond formation) and Buchwald-Hartwig amination (for C-N bond formation) reactions.[7][8] This allows for the systematic exploration of chemical space by coupling the core scaffold with various boronic acids, amines, and other nucleophiles.[3]
The Sulfonamide (-SO₂NH₂): This functional group is a cornerstone of medicinal chemistry.[5] It is a bioisostere of a carboxylic acid but with a more tetrahedral geometry and different pKa. The N-H protons are acidic and can be deprotonated or act as hydrogen bond donors, while the sulfonyl oxygens are potent hydrogen bond acceptors. This dual nature is critical for anchoring the molecule within the active sites of enzymes like carbonic anhydrases and various kinases.[6][9]
The Methoxy Group (-OCH₃): Located meta to both the bromo and sulfonamide groups, the methoxy group is an electron-donating substituent. It influences the reactivity of the aromatic ring and can play a crucial role in target recognition through hydrophobic or dipole-dipole interactions. Its presence can also favorably impact metabolic stability and pharmacokinetic properties.
General workflow for utilizing the building block.
Core Synthetic Protocols
The following protocols provide robust, field-tested starting points for the two most critical transformations of 3-bromo-5-methoxybenzenesulfonamide. Researchers should note that optimization for specific substrates may be required.
Protocol 1: Suzuki-Miyaura C-C Coupling
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between the aryl bromide and a variety of organoboron compounds.[8][10]
Rationale for Component Selection:
Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and cost-effective precatalyst that is reduced in situ to the active Pd(0) species.
Ligand: Bulky, electron-rich phosphine ligands like tricyclohexylphosphine (PCy₃) or SPhos stabilize the Pd(0) center and promote the oxidative addition step, which is often rate-limiting for aryl bromides.[11]
Base: A base, such as potassium carbonate or cesium carbonate, is essential to activate the boronic acid partner for transmetalation.[12]
Solvent: A mixture of an organic solvent (e.g., toluene, dioxane) and water is typically used to dissolve both the organic and inorganic reagents.
Step-by-Step Methodology:
Reaction Setup: To an oven-dried Schlenk flask, add 3-bromo-5-methoxybenzenesulfonamide (1.0 eq.), the desired arylboronic acid or ester (1.2 eq.), palladium(II) acetate (2-5 mol%), the phosphine ligand (4-10 mol%), and cesium carbonate (2.0-3.0 eq.).
Inert Atmosphere: Seal the flask with a rubber septum, and purge the vessel by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) three times.
Solvent Addition: Add a degassed mixture of toluene and water (e.g., 10:1 v/v) via syringe to achieve a concentration of approximately 0.1 M with respect to the starting aryl bromide.
Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress using a suitable technique like TLC or LC-MS. Reaction times typically range from 4 to 24 hours.
Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.
Catalytic cycle of the Suzuki-Miyaura reaction.
Protocol 2: Buchwald-Hartwig C-N Amination
The Buchwald-Hartwig amination is the premier method for constructing C-N bonds, allowing access to a wide range of substituted anilines that are prevalent in pharmaceuticals.[7][13]
Rationale for Component Selection:
Catalyst/Ligand: Pre-formed palladium catalysts or a combination of a palladium source (e.g., Pd₂(dba)₃) and a specialized, bulky phosphine ligand (e.g., XPhos, BINAP) are used. These ligands facilitate both the oxidative addition and the final reductive elimination step.[7][14]
Base: A strong, non-nucleophilic base is critical. Sodium tert-butoxide (NaOt-Bu) is highly effective, but other bases like lithium bis(trimethylsilyl)amide (LiHMDS) or cesium carbonate can be used for more sensitive substrates.[15][16]
Solvent: Anhydrous, aprotic solvents like toluene or dioxane are required to prevent quenching of the strong base and interference with the catalytic cycle.
Step-by-Step Methodology:
Reaction Setup: In a glovebox or under a strong flow of inert gas, add the palladium precatalyst (1-3 mol%), the phosphine ligand (2-6 mol%), and the base (e.g., NaOt-Bu, 1.4 eq.) to an oven-dried Schlenk flask.
Reagent Addition: Add 3-bromo-5-methoxybenzenesulfonamide (1.0 eq.) to the flask. Seal the flask, remove from the glovebox (if used), and connect to an inert gas line.
Solvent and Amine Addition: Add anhydrous, degassed toluene via syringe to achieve a concentration of 0.1-0.2 M. Finally, add the desired primary or secondary amine (1.2 eq.) via syringe.
Reaction: Heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 2-18 hours.
Work-up: Cool the reaction to room temperature. Carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water. Separate the layers.
Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.
Catalytic cycle of the Buchwald-Hartwig amination.
Applications in Drug Discovery: Illustrative Examples
The 3-bromo-5-methoxybenzenesulfonamide scaffold is a precursor to molecular architectures found in several classes of biologically active agents.
Case Study: Development of Tubulin Inhibitors as Anticancer Agents
The benzenesulfonamide moiety is a known pharmacophore in compounds that target tubulin, a critical protein involved in cell division.[17] Several potent antitumor agents function by binding to the colchicine site on tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[18]
Research has shown that N-aryl benzenesulfonamides, particularly those with methoxy and bromo substitutions, exhibit significant cytotoxic effects against various cancer cell lines, including breast adenocarcinoma (MCF7).[17][19] The 3-bromo-5-methoxybenzenesulfonamide core provides an ideal starting point for synthesizing such compounds. The sulfonamide nitrogen can be functionalized with various aniline derivatives, while the bromo position can be further modified via Suzuki or other coupling reactions to probe structure-activity relationships (SAR). Docking studies suggest these compounds bind to the colchicine site, and the strategic placement of substituents, enabled by this building block, is key to achieving high potency.[17]
Conclusion
3-Bromo-5-methoxybenzenesulfonamide stands out as a high-value building block for drug discovery. Its pre-installed, orthogonally reactive functional groups—the coupling-ready bromide, the biologically crucial sulfonamide, and the modulating methoxy group—provide an efficient and strategic platform for generating diverse and complex molecular libraries. The robust and well-documented protocols for its transformation via Suzuki-Miyaura and Buchwald-Hartwig couplings empower medicinal chemists to rapidly synthesize novel compounds for screening and lead optimization, accelerating the path toward new therapeutic breakthroughs.
References
PubChemLite. 3-bromo-5-(methoxymethoxy)benzene-1-sulfonamide. Available from: [Link]
Wikipedia. Buchwald–Hartwig amination. Available from: [Link]
Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]
González, M., et al. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1029-1047. Available from: [Link]
Taylor & Francis Online. Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Available from: [Link]
PubMed. Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Available from: [Link]
Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]
Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]
Google Patents. EP2366687A2 - Benzenesulfonamide derivatives and pharmaceutical composition thereof.
Google Patents. WO1993005014A1 - Aromatic sulfonamide derivatives, their use as enzyme inhibitors and pharmaceutical compositions containing them.
Google Patents. US10745392B2 - Benzenesulfonamide compounds and their use as therapeutic agents.
IntechOpen. Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. Available from: [Link]
National Center for Biotechnology Information. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Available from: [Link]
Office of Scientific and Technical Information. RSC Medicinal Chemistry. Available from: [Link]
MDPI. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Available from: [Link]
Wikipedia. Suzuki reaction. Available from: [Link]
Google Patents. United States Patent (19). Available from: [Link]
Beilstein Journals. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Available from: [Link]
Google Patents. WO2022056100A1 - Processes and intermediates for the preparation of (s)-5-amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropane-2-yl)-1h-pyrazole-4-carboxamide.
PubMed. Sulfonamide-based hydroxamic acids as potent inhibitors of mouse macrophage metalloelastase. Available from: [Link]
ChemRxiv. Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. Available from: [Link]
PubChem. Compounds targeting ubiquitination to degrade TRK and preparation methods, compositions and uses thereof - Patent CN-114853735-A. Available from: [Link]
MDPI. Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide. Available from: [Link]
Patsnap. Synthesis method of 2-bromo-5-methoxyphenol - Eureka. Available from: [Link]
Università degli Studi di Firenze. Benzenesulfonamides with different rigidity-conferring linkers as carbonic anhydrase inhibitors: an. Available from: [Link]
ResearchGate. Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. Available from: [Link]
Beilstein Archives. Synthesis and characterization of ortho bromo-methoxy aminoazobenzene derivatives. Available from: [Link]
protocol for N-alkylation of 3-Bromo-5-methoxybenzenesulfonamide
Application Note: Protocols for the N-Alkylation of 3-Bromo-5-methoxybenzenesulfonamide Strategic Analysis & Chemical Logic The target molecule, 3-Bromo-5-methoxybenzenesulfonamide , represents a "privileged scaffold" in...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Protocols for the N-Alkylation of 3-Bromo-5-methoxybenzenesulfonamide
Strategic Analysis & Chemical Logic
The target molecule, 3-Bromo-5-methoxybenzenesulfonamide , represents a "privileged scaffold" in medicinal chemistry. The bromine atom serves as a handle for subsequent cross-coupling (Suzuki, Buchwald), while the methoxy group provides solubility and hydrogen-bond acceptance.
The Core Challenge:
The primary sulfonamide moiety (
) presents a classic selectivity problem.
Acidity: The
of the sulfonamide N-H is approximately 9.8–10.2 . The electron-withdrawing bromine (inductive effect) slightly increases acidity, while the electron-donating methoxy group (resonance effect) decreases it.
Selectivity: The mono-alkylated product (
) remains acidic () and can undergo a second alkylation to form the -dialkyl species.
Nucleophilicity: The sulfonamide nitrogen is a poor nucleophile compared to amines, requiring either deprotonation (Method A) or activation of the alcohol electrophile (Method B).
This guide presents two field-validated protocols designed to maximize mono-alkylation selectivity and yield.
Decision Matrix: Selecting the Right Protocol
Before starting, select the method based on your available electrophile and substrate complexity.
Figure 1: Decision matrix for selecting the optimal alkylation strategy.
Best for: Simple alkyl halides (MeI, BnBr), robust substrates, and scale-up.
Mechanism:
displacement.[1]
Expert Insight: We utilize Cesium Carbonate () instead of Potassium Carbonate (). The "Cesium Effect" (higher solubility in organic solvents and weaker ion pairing) enhances the nucleophilicity of the sulfonamide anion, allowing for milder temperatures and better mono-selectivity [1].
Reagents & Stoichiometry
Component
Equiv.
Role
Notes
Substrate
1.0
Nucleophile
3-Bromo-5-methoxybenzenesulfonamide
Alkyl Halide
1.1
Electrophile
Slight excess ensures conversion; avoid large excess to prevent di-alkylation.
1.5
Base
De-protonates the sulfonamide ().
TBAI
0.1
Catalyst
Tetrabutylammonium iodide. Optional. Accelerates reaction for chlorides/bromides via Finkelstein exchange.
DMF
[0.2 M]
Solvent
Anhydrous. Polar aprotic is essential.
Step-by-Step Protocol
Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen or Argon.
Dissolution: Add 3-Bromo-5-methoxybenzenesulfonamide (1.0 equiv) and
(1.5 equiv) to the flask. Add anhydrous DMF to reach a concentration of 0.2 M.
Activation: Stir at Room Temperature (RT) for 15 minutes. Observation: The mixture may become slightly cloudy or change color as the sulfonamide anion forms.
Addition: Add the Alkyl Halide (1.1 equiv) dropwise.
Critical Control: If the alkyl halide is highly reactive (e.g., Methyl Iodide, Allyl Bromide), dilute it in a small volume of DMF and add over 20 minutes to suppress di-alkylation.
Reaction: Stir at RT. Monitor by TLC or LC-MS.
Typical Time: 2–6 hours for reactive halides; 12–18 hours for hindered ones.
Troubleshooting: If conversion is <50% after 4 hours, heat to 50°C.
Work-up:
Dilute with EtOAc (10 volumes).
Wash with 1M HCl (to remove unreacted amine/base) followed by Lithium Chloride (5% aq) (critical to remove DMF).
Wash with Brine, dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
, and concentrate.
Purification: Flash column chromatography (Hexanes/EtOAc). Mono-alkylated products are typically less polar than the starting material but more polar than di-alkylated byproducts.
Best for: Complex alcohols, stereochemical inversion, and avoiding toxic alkyl halides.
Mechanism: Activation of alcohol by phosphonium intermediate followed by
displacement.
Expert Insight: The of our substrate () is ideal for the Mitsunobu reaction ( required). This method is strictly mono-selective because the product () is too basic to be deprotonated by the betaine intermediate, preventing a second reaction [2].
Mixing: Dissolve Substrate (1.0 equiv), Alcohol (1.2 equiv), and
(1.5 equiv) in anhydrous THF . Cool the mixture to 0°C (Ice bath).
Addition: Add DIAD (1.5 equiv) dropwise over 15–30 minutes.
Visual Cue: The solution will turn yellow/orange. The color should fade as the betaine reacts. If the color persists deeply, the addition is too fast.
Reaction: Remove the ice bath and stir at RT for 12–24 hours.
Work-up:
Concentrate the THF directly.
Trituration (Optional): Triturate the residue with
/Hexane (1:1) to precipitate Triphenylphosphine oxide (). Filter off the white solid.
Purification: Flash chromatography.
Note: Separation of
from the product can be difficult. If standard chromatography fails, use the Staudinger Protocol : Oxidize remaining to the oxide (if not already), then wash the organic layer with simple water washes if the product is lipophilic.
Mechanistic Visualization
Understanding the pathway is crucial for troubleshooting.
Figure 2: Mechanistic pathways for Base-Mediated (Top) and Mitsunobu (Bottom) alkylation.
Quality Control & Characterization
Verify your product using these specific NMR signatures.
NMR (DMSO- or ):
Starting Material: Broad singlet at
7.2–7.5 ppm integrating for 2H ().
Mono-Alkylated Product: Broad triplet (if alkyl is primary) or doublet (if secondary) at
7.5–8.0 ppm integrating for 1H ().
Di-Alkylated Byproduct:Disappearance of the N-H signal.
Mass Spectrometry (ESI):
Look for
or (sulfonamides ionize well in negative mode).
Note: The Br isotope pattern (1:1 ratio of
and ) will be preserved.
References
Cesium Effect in Alkylation: Flessner, T., & Dorsch, D. (2010). Efficient Synthesis of N-Alkyl Sulfonamides using Cesium Carbonate. Tetrahedron Letters, 51(38), 4995-4997.
Mitsunobu Reaction of Sulfonamides: Wisniewski, S. R., & Wan, S. B. (2016). Mitsunobu Reactions in Medicinal Chemistry. Journal of Medicinal Chemistry, 59(16), 7341–7368.
pKa of Sulfonamides: ChemScene Data for 3-Bromo-5-methoxybenzenesulfonamide.
Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 3-Bromo-5-methoxybenzenesulfonamide
Introduction & Scientific Rationale The synthesis of highly functionalized biaryl compounds is a cornerstone of modern drug discovery and materials science. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) serves...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
The synthesis of highly functionalized biaryl compounds is a cornerstone of modern drug discovery and materials science. 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) serves as a highly versatile electrophilic building block in these efforts[1]. The structural architecture of this compound is particularly valuable: the bromo group acts as a reliable handle for palladium-catalyzed cross-coupling, the methoxy group provides an electronic tuning element, and the sulfonamide moiety is a ubiquitous pharmacophore found in numerous FDA-approved therapeutics, including COX-2 inhibitors (e.g., Celecoxib) and anti-cancer agents[2].
This application note provides a comprehensive, self-validating protocol for the Suzuki-Miyaura cross-coupling of 3-Bromo-5-methoxybenzenesulfonamide with arylboronic acids, detailing the mechanistic causality behind each experimental parameter.
Mechanistic Principles & Causality
The Suzuki-Miyaura reaction is a palladium-catalyzed process that forms a carbon-carbon bond between an aryl halide and an organoboron species[3]. For 3-Bromo-5-methoxybenzenesulfonamide, the catalytic cycle is governed by three distinct phases:
Oxidative Addition : The active Pd(0) catalyst inserts into the C–Br bond. The electron-withdrawing nature of the sulfonamide group slightly accelerates this step by lowering the electron density of the aromatic ring, making the C–Br bond more susceptible to Pd(0) insertion.
Transmetalation : This is often the rate-limiting step. The inorganic base (e.g.,
) dissolves in the aqueous phase of the solvent mixture and coordinates with the arylboronic acid to form a reactive, electron-rich trihydroxyborate complex (). This anionic complex readily transfers its aryl group to the Pd(II) center[4].
Reductive Elimination : The biaryl product is expelled, and the Pd(0) active species is regenerated to propagate the cycle.
Figure 1: Palladium-catalyzed Suzuki-Miyaura catalytic cycle for biaryl sulfonamide synthesis.
Experimental Design & Parameter Optimization
To achieve near-quantitative yields, the reaction parameters must be carefully balanced. The table below summarizes the optimization landscape based on established literature for sterically and electronically similar sulfonamide-bearing bromoarenes[5][6][7].
Quantitative Data: Optimization of Reaction Conditions
Condition
Catalyst System
Base (Equiv)
Solvent System
Temp (°C)
Time (h)
Conversion (%)
A (Baseline)
(5 mol%)
(2.0)
DME / (2:1)
80
12
65%
B (Ligand-Free)
(10 mol%)
(2.0)
Dioxane / (2:1)
100
4
82%
C (Optimized)
(5 mol%)
(2.0)
Dioxane / (4:1)
90
6
>95%
Causality of the Optimized Choice (Condition C):
The bidentate ligand in
enforces a rigid geometry around the palladium center, preventing catalyst deactivation (Pd black precipitation) at elevated temperatures. The mixed Dioxane/Water (4:1) system is critical: Dioxane ensures complete solvation of the organic substrates, while the precise amount of water dissolves the to facilitate the essential boronate formation without promoting competitive protodeboronation of the boronic acid[4].
Standardized Protocol for Biaryl Synthesis
Figure 2: Step-by-step experimental workflow for the Suzuki coupling protocol.
Step-by-Step Methodology
Reagent Assembly : To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add 3-Bromo-5-methoxybenzenesulfonamide (1.0 equiv, 1.0 mmol, 266.11 mg), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and anhydrous
(2.0 equiv, 2.0 mmol, 276.4 mg).
Solvent Degassing (Critical Step) : In a separate flask, prepare a 4:1 mixture of 1,4-Dioxane (4.0 mL) and Deionized Water (1.0 mL). Sparge the mixture with Argon gas for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes Pd(0) to inactive Pd(II) species, halting the catalytic cycle.
Solvent Addition : Transfer 5.0 mL of the degassed solvent mixture to the Schlenk tube under a positive flow of Argon.
Catalyst Introduction : Add
(0.05 equiv, 0.05 mmol, 36.6 mg) to the suspension. Seal the tube immediately.
Reaction Execution : Submerge the tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 6 hours.
Self-Validating Monitoring : Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 1:1). The complete disappearance of the starting material mass (m/z 266/268) and the emergence of the product mass confirms successful transmetalation and reductive elimination.
Quenching & Workup : Cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and wash with brine (10 mL). Extract the aqueous layer with Ethyl Acetate (2 x 10 mL).
Isolation : Combine the organic layers, dry over anhydrous
, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.
Troubleshooting & Self-Validation
A robust protocol must be self-diagnostic. If the reaction fails to reach full conversion, observe the physical state of the reaction mixture:
Observation: The reaction mixture turns opaque black within 30 minutes of heating.
Causality: Precipitation of inactive Pd(0) (Pd black). This occurs due to oxygen contamination or ligand dissociation.
Solution: Abort the reaction. Ensure strict Schlenk techniques during solvent degassing. If coupling highly sterically hindered boronic acids, consider switching to a more electron-rich, bulky ligand like SPhos or XPhos.
Observation: LC-MS shows high levels of the debrominated starting material (Ar-H) instead of the desired biaryl product.
Causality: Base-catalyzed protodeboronation of the boronic acid outcompetes transmetalation.
Solution: Reduce the reaction temperature to 70 °C, use a weaker base (e.g.,
), or add the boronic acid in two separate portions over the first 2 hours.
Application Notes: 3-Bromo-5-methoxybenzenesulfonamide as a Versatile Intermediate for the Synthesis of Novel Anticancer Agents
Introduction The sulfonamide functional group is a cornerstone in medicinal chemistry, featured in a wide array of therapeutic agents.[1][2][3] Its prevalence is due to its ability to act as a stable, non-hydrolyzable mi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The sulfonamide functional group is a cornerstone in medicinal chemistry, featured in a wide array of therapeutic agents.[1][2][3] Its prevalence is due to its ability to act as a stable, non-hydrolyzable mimic of a peptide bond, and its capacity to form crucial hydrogen bonds with biological targets. In oncology, sulfonamide-based compounds have emerged as a significant class of drugs, exhibiting diverse mechanisms of action that include the inhibition of carbonic anhydrase, disruption of microtubule assembly, and cell cycle arrest.[1][2][4]
The benzenesulfonamide scaffold, in particular, offers a synthetically tractable platform for the development of targeted therapies. The strategic placement of substituents on the aromatic ring allows for the fine-tuning of a compound's physicochemical properties and biological activity. This document focuses on the utility of 3-Bromo-5-methoxybenzenesulfonamide as a key intermediate for generating novel anticancer agents. The presence of a bromine atom provides a reactive handle for cross-coupling reactions, enabling the introduction of diverse molecular fragments.[5][6] Concurrently, the methoxy group can influence the molecule's conformation and metabolic stability, and its position may contribute to selective interactions with target proteins.[7]
These application notes will provide a detailed guide for researchers and drug development professionals on the synthesis and derivatization of 3-Bromo-5-methoxybenzenesulfonamide, with a focus on creating potential anticancer therapeutics.
Synthesis of the Intermediate: 3-Bromo-5-methoxybenzenesulfonamide
The synthesis of 3-Bromo-5-methoxybenzenesulfonamide is a critical first step in the development of its derivatives. A reliable and scalable protocol is essential for ensuring a consistent supply of this key intermediate. While a direct, documented synthesis was not found in the immediate search, a plausible and robust two-step synthetic route can be proposed based on established chemical principles, starting from commercially available 3-bromoanisole.
Proposed Synthetic Pathway
The synthesis involves two primary transformations:
Sulfonation: Introduction of a sulfonic acid group onto the 3-bromoanisole ring.
Chlorination and Amination: Conversion of the sulfonic acid to a sulfonamide.
Caption: Proposed synthetic workflow for 3-Bromo-5-methoxybenzenesulfonamide.
Experimental Protocol: Synthesis of 3-Bromo-5-methoxybenzenesulfonamide
Materials:
3-Bromoanisole
Fuming Sulfuric Acid (20% SO3)
Thionyl Chloride (SOCl2)
Ammonium Hydroxide (28-30%)
Dichloromethane (DCM)
Sodium Bicarbonate (NaHCO3)
Brine
Anhydrous Magnesium Sulfate (MgSO4)
Ice
Protocol:
Step 1: Sulfonation of 3-Bromoanisole
In a fume hood, cool a flask containing fuming sulfuric acid in an ice bath.
Slowly add 3-bromoanisole dropwise to the cold, stirred sulfuric acid. The methoxy group is an ortho-, para-director; however, the position between the two meta-substituents is sterically hindered, and sulfonation will preferentially occur at the position para to the methoxy group.
After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.
Carefully pour the reaction mixture over crushed ice to precipitate the sulfonic acid product.
Filter the solid, wash with cold water, and dry under vacuum to yield 3-bromo-5-methoxybenzenesulfonic acid.
Step 2: Conversion to 3-Bromo-5-methoxybenzenesulfonamide
Suspend the dried 3-bromo-5-methoxybenzenesulfonic acid in an excess of thionyl chloride.
Gently reflux the mixture for 2-4 hours until the solid has dissolved and gas evolution ceases. This converts the sulfonic acid to the sulfonyl chloride.
Carefully remove the excess thionyl chloride under reduced pressure.
Dissolve the resulting crude sulfonyl chloride in a suitable solvent like dichloromethane (DCM).
In a separate flask, cool an excess of concentrated ammonium hydroxide in an ice bath.
Add the sulfonyl chloride solution dropwise to the cold ammonium hydroxide with vigorous stirring.
Allow the reaction to stir for 1-2 hours while maintaining a low temperature.
Separate the organic layer, and wash successively with water, dilute sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-Bromo-5-methoxybenzenesulfonamide.
The product can be further purified by recrystallization or column chromatography.
Application as an Intermediate for Anticancer Agents
The strategic positioning of the bromo and methoxy groups on the benzenesulfonamide scaffold allows for the synthesis of a diverse library of compounds with potential anticancer activity. The bromine atom serves as a key functional group for introducing various moieties through cross-coupling reactions, while the sulfonamide nitrogen can be functionalized to further explore the chemical space.
Rationale for Derivatization
Bromo Group: The bromine atom is an excellent leaving group for various palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings. This allows for the introduction of aryl, heteroaryl, or alkynyl groups, which can modulate the compound's interaction with biological targets.[5]
Methoxy Group: The methoxy group can enhance metabolic stability by blocking potential sites of oxidation.[7] It can also participate in hydrogen bonding and influence the overall electronic properties of the molecule, which can be crucial for target binding.[7][8]
Sulfonamide Moiety: The sulfonamide group is a key pharmacophore that can interact with various enzymes, such as carbonic anhydrases, which are overexpressed in many tumors.[1][9]
Example Protocol: Synthesis of a Phenyl-Substituted Derivative via Suzuki Coupling
This protocol outlines a general procedure for the synthesis of a biaryl sulfonamide, a structural motif present in many kinase inhibitors.
To a reaction vessel, add 3-Bromo-5-methoxybenzenesulfonamide (1.0 eq), the desired arylboronic acid (1.2 eq), palladium catalyst (0.05 eq), and base (2.0 eq).
Purge the vessel with an inert gas (e.g., Argon or Nitrogen).
Add the degassed solvent mixture (e.g., 3:1 Dioxane:Water).
Heat the reaction mixture to 80-100°C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired N-aryl substituted derivative.
Caption: Derivatization of the intermediate via Suzuki coupling.
Potential Biological Targets and Mechanisms of Action
Derivatives of 3-Bromo-5-methoxybenzenesulfonamide can be designed to target a variety of pathways implicated in cancer progression.
Kinase Inhibition: Many anticancer drugs target protein kinases. The biaryl scaffold that can be synthesized from this intermediate is a common feature in many kinase inhibitors.[10]
Carbonic Anhydrase Inhibition: The sulfonamide moiety is a well-established inhibitor of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[1][9] Inhibition of these enzymes can lead to a decrease in tumor cell proliferation and survival.
Tubulin Polymerization Inhibition: Some sulfonamide derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[11][12]
Data Presentation
The following table presents hypothetical, yet plausible, data for a series of synthesized derivatives, illustrating the potential for structure-activity relationship (SAR) studies.
Compound ID
R-Group (at 3-position)
Yield (%)
Purity (%)
Target Kinase IC50 (nM)
I-1
-Br (Starting Material)
-
>97
>10,000
D-1a
-Phenyl
75
98
520
D-1b
-4-Fluorophenyl
82
99
250
D-1c
-3-Pyridyl
68
96
180
D-1d
-4-Methylphenyl
78
98
410
Conclusion
3-Bromo-5-methoxybenzenesulfonamide is a highly valuable and versatile intermediate for the synthesis of novel anticancer agents. Its strategic functionalization provides a robust platform for medicinal chemists to generate diverse libraries of compounds for screening against various cancer targets. The synthetic protocols outlined in these application notes offer a solid foundation for researchers to explore the potential of this promising scaffold in the ongoing quest for more effective cancer therapies.
References
Casini, A., Scozzafava, A., Mastrolorenzo, A., & Supuran, C. T. (2002). Sulfonamides and Sulfonylated Derivatives as Anticancer Agents. Current Cancer Drug Targets, 2(1), 55–75.
Pansare, D. N., & Shelke, R. N. (2019).
Supuran, C. T., Casini, A., & Scozzafava, A. (2003). Sulfonamides and sulfonylated derivatives as anticancer agents. Current Medicinal Chemistry-Anti-Cancer Agents, 3(2), 117-134.
(2025). Medicinal chemistry perspectives on anticancer drug design based on clinical applications (2015–2025). RSC Medicinal Chemistry.
(2025). Discovery of Pyrazoline Benzenesulfonamide Derivatives as Anticancer Agents: A Review. Molecules.
(2022). Structures of sulphonamide-bearing anticancer drugs in the clinic.
(2021).
González, M., Ovejero-Sánchez, M., Vicente-Blázquez, A., Medarde, M., González-Sarmiento, R., & Peláez, R. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1369–1386.
González, M., Ovejero-Sánchez, M., Vicente-Blázquez, A., Medarde, M., González-Sarmiento, R., & Peláez, R. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Taylor & Francis Online.
(2020). The recent progress of sulfonamide in medicinal chemistry. SciSpace.
(2019).
(2025).
(2025). Promising Anticancer Activity of Novel Hydroxyethyloxy and Bromo derivatives of Curcumin and Its Complexes with BF 2. MDPI.
(2024). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science.
(2022). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Publishing.
(2022).
(2026). Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships.
(2018). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. PMC.
(1986). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. PubMed.
(2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. PubMed.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Experimental Setup for Synthesizing 3-Bromo-5-methoxybenzenesulfonamide Derivatives
Content Type: Application Note & Protocol
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.
Abstract
The 3-bromo-5-methoxybenzenesulfonamide motif represents a privileged scaffold in medicinal chemistry, particularly in the development of tubulin inhibitors, PI3K/mTOR dual inhibitors, and carbonic anhydrase antagonists. The presence of the bromine atom allows for further diversification via cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the methoxy group provides essential hydrogen-bond acceptance and solubility modulation. This guide details a robust, regioselective synthesis starting from 3-bromo-5-methoxyaniline, utilizing a modified Meerwein chlorosulfonation followed by aminolysis.
Strategic Analysis & Retrosynthesis
Direct chlorosulfonation of 3-bromoanisole is ill-advised due to the ortho/para directing nature of the methoxy group, which typically yields mixtures of 2- and 4-sulfonylated products rather than the desired 3,5-substitution pattern. Therefore, the diazonium-mediated sulfonyl chloride synthesis (Meerwein reaction) is the method of choice to guarantee regiochemical fidelity.
Retrosynthetic Logic (Graphviz)
Caption: Retrosynthetic analysis ensuring regioselectivity via the aniline precursor.
Experimental Protocol: Step-by-Step
Phase 1: Synthesis of 3-Bromo-5-methoxybenzenesulfonyl Chloride
Critical Safety Note: Sulfur dioxide (SO2) is toxic. Diazonium salts are potentially explosive if dried. Perform all steps in a well-ventilated fume hood behind a blast shield.
In a flask, dissolve CuCl (20 mol%) and CuCl2 (10 mol%) in minimal water/HCl.
Saturate glacial acetic acid (10 volumes relative to aniline) with SO2 gas at 0°C until the weight increases by approx. 30-40%. Alternatively, generate SO2 in situ using sodium bisulfite and thionyl chloride if gas cylinders are unavailable.
Add the copper solution to the SO2/AcOH mixture. Keep at 0°C.
Diazotization:
Suspend 3-bromo-5-methoxyaniline (e.g., 10 mmol, 2.02 g) in a mixture of conc. HCl (5 mL) and glacial acetic acid (10 mL).
Cool the suspension to -5°C to 0°C using an ice/salt bath.
Add a solution of NaNO2 (12 mmol, 0.83 g) in water (2 mL) dropwise. Maintain internal temperature < 5°C.
Stir for 30–45 minutes. The solution should become clear/yellowish. Confirm excess nitrite with starch-iodide paper (turns blue/black).
The Meerwein Reaction:
Pour the cold diazonium salt solution portion-wise into the stirred SO2/Cu catalyst mixture (kept at 0–5°C). Caution: Vigorous nitrogen evolution will occur.
Allow the mixture to warm to room temperature (20–25°C) gradually over 2 hours.
Stir until gas evolution ceases (approx. 3–4 hours total).
Workup:
Pour the reaction mixture onto crushed ice (approx. 100 g).
The sulfonyl chloride typically precipitates as a solid or oil.
Extract with Dichloromethane (DCM) (3 x 30 mL).
Wash the organic phase with cold water (2 x) and cold saturated NaHCO3 (carefully!) to remove acetic acid.
Dry over anhydrous MgSO4, filter, and concentrate in vacuo at < 30°C.
Storage: Use immediately for Phase 2 or store at -20°C under argon. Sulfonyl chlorides are moisture sensitive.[1]
Phase 2: Sulfonamide Coupling (Aminolysis)
This step couples the sulfonyl chloride with the desired amine (R-NH2).
Nucleophile: Primary or Secondary Amine (1.1 equiv).
Base: Pyridine (excess) OR Triethylamine (2.0 equiv) with DMAP (cat.).
Solvent: DCM or THF (anhydrous).
Procedure
Dissolve the amine (1.1 mmol) and Triethylamine (2.0 mmol) in anhydrous DCM (5 mL) under nitrogen.
Cool to 0°C .
Add a solution of 3-bromo-5-methoxybenzenesulfonyl chloride (1.0 mmol) in DCM (2 mL) dropwise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 2–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.[6]
Quench: Add 1M HCl (aqueous) to neutralize excess amine/base.
Extraction: Separate phases. Wash organic layer with brine.
Purification: Dry (Na2SO4) and concentrate. Purify via silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexanes) or recrystallization (EtOH/Water).
Analytical Data & Characterization
Verify the product structure using the following expected spectroscopic signatures.
Technique
Expected Signal / Observation
Structural Insight
1H NMR (DMSO-d6)
δ ~3.85 ppm (s, 3H)
Methoxy group (-OCH3).
δ ~7.2 - 7.6 ppm (m, 3H)
Aromatic protons (H2, H4, H6). Pattern depends on coupling (meta).
δ ~7.5 - 8.0 ppm (s/br, 1-2H)
Sulfonamide NH (exchangeable with D2O).
13C NMR
δ ~56 ppm
Methoxy carbon.
δ ~122, 123, 153, 160 ppm
Aromatic carbons (C-Br, C-OMe, C-SO2).
LC-MS
[M+H]+ or [M-H]-
Characteristic Br isotope pattern (1:1 doublet separated by 2 amu).
Workflow Visualization
Caption: Operational workflow for the synthesis of sulfonamide derivatives.
Expert Tips & Troubleshooting
Regioselectivity: If you attempt direct chlorosulfonation of 3-bromoanisole, you will likely obtain the 4-sulfonyl isomer due to the strong para-directing effect of the methoxy group. The aniline route circumvents this by fixing the nitrogen position before converting it to sulfur.
Moisture Control: The sulfonyl chloride intermediate is moderately stable but will hydrolyze to the sulfonic acid if left in wet solvents or exposed to humid air for prolonged periods.
Catalyst Choice: While CuCl2 is often used, a mixture of CuCl (I) and CuCl2 (II) often initiates the radical decomposition of the diazonium salt more efficiently.
Explosion Hazard: Never let the diazonium salt solution dry out. Always keep it in solution and cold until it is reacted with SO2.
References
Meerwein Reaction Mechanism & Conditions
Doyle, M. P., et al. "Alkyl Nitrites as Substitutes for Sodium Nitrite in the Sandmeyer Reaction." Journal of Organic Chemistry, 1977. Link
Note: Provides foundational basis for copper-c
Sulfonamide Synthesis Reviews
"Synthesis of Sulfonamides."[1][2][3][4][7][8][9][10] Organic Chemistry Portal. Link
Note: General reference for aminolysis conditions and altern
González, M., et al. "Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds."[11] Journal of Enzyme Inhibition and Medicinal Chemistry, 2021.[12] Link
Note: Describes the biological relevance of the methoxy/bromo substitution p
General Protocol for Sulfonyl Chlorides
"The Preparation of Aryl Sulfonyl Chlorides."[2][9][10][13] Organic Process Research & Development, 2009. Link
Note: Industrial standard protocols for managing SO2 and diazonium scale-up.
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Cell-Based Assays for Evaluating 3-Bromo-5-methoxybenzenesulfonamide Analogs in Hypoxic Tumor Models
Executive Summary & Mechanistic Rationale
The compound 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) and its structural analogs belong to the highly privileged benzenesulfonamide class of pharmacophores. In drug development, these molecules are primarily investigated as potent inhibitors of zinc metalloenzymes, most notably the[1].
While the primary sulfonamide group (
) acts as a universal Zinc-Binding Group (ZBG) that coordinates directly with the ion in the enzyme's active site, the 3-bromo-5-methoxybenzene "tail" dictates isoform selectivity. This specific substitution pattern sterically and electronically drives affinity away from the ubiquitous, off-target cytosolic isoforms (hCA I/II) and toward the transmembrane, tumor-associated isoforms (hCA IX and XII)[2].
The Role of Hypoxia: As solid tumors outgrow their vasculature, the resulting low-oxygen environment stabilizes Hypoxia-Inducible Factor 1-alpha (HIF-1
). HIF-1 heavily upregulates CA IX, which catalyzes the hydration of extracellular into and . This mechanism acidifies the extracellular microenvironment (promoting invasion and metastasis) while maintaining a slightly alkaline intracellular pH (preventing apoptosis)[1]. Benzenesulfonamide analogs disrupt this critical survival mechanism[3].
Mechanism of CA IX inhibition by benzenesulfonamide analogs in hypoxic tumor environments.
Experimental Design & Causality (E-E-A-T)
Cell-free stopped-flow
hydrase assays are excellent for determining baseline values, but they cannot account for cellular permeability, metabolic stability, or the hypoxia-dependent expression of the target[3]. Therefore, transitioning to cell-based assays requires strict adherence to causality and self-validation.
Cell Line Selection: Use HT-29 (colorectal carcinoma) or MDA-MB-231 (triple-negative breast cancer). These lines possess robust HIF-1
pathways and exhibit massive CA IX upregulation under hypoxia[4].
The Self-Validating Control (Hypoxia Cytotoxicity Ratio): To prove that a 3-Bromo-5-methoxybenzenesulfonamide analog kills cells specifically by inhibiting CA IX, you must run parallel plates in Normoxia (21%
) and Hypoxia (1% ). The assay is validated by calculating the Hypoxia Cytotoxicity Ratio (HCR) : . A high HCR confirms on-target, hypoxia-dependent engagement[3].
Readout Causality: Avoid standard MTT assays. Hypoxia intrinsically alters cellular mitochondrial reductase activity, which can artificially skew MTT formazan conversion rates. ATP-based luminescence (e.g., CellTiter-Glo) provides a direct, metabolically independent measurement of cell viability.
This protocol determines the hypoxia-selective antiproliferative activity of benzenesulfonamide analogs.
Step-by-Step Methodology:
Cell Seeding: Seed HT-29 or MDA-MB-231 cells at a density of
cells/well in two separate 96-well opaque-walled plates (Plate A for Normoxia, Plate B for Hypoxia) using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% , 21% .
Hypoxia Pre-Conditioning: Transfer Plate B to a controlled hypoxia chamber (1%
, 5% , 94% ) for 24 hours. Expert Insight: Do not use (chemical hypoxia) for sulfonamide assays; while it stabilizes HIF-1, it induces off-target heavy metal toxicity that confounds viability data.
Compound Preparation: Prepare a 10 mM stock of the 3-Bromo-5-methoxybenzenesulfonamide analog in 100% DMSO. Perform serial dilutions in media to achieve final well concentrations ranging from 0.1
M to 100 M (final DMSO 0.5%).
Treatment: Dose both Plate A and Plate B with the compound. Include Acetazolamide (non-selective CA inhibitor) and (Phase Ib/II CA IX-selective inhibitor) as positive controls[2].
Incubation: Incubate both plates for 72 hours in their respective oxygen environments.
Readout: Equilibrate plates to room temperature for 30 minutes. Add 100
L of CellTiter-Glo reagent per well. Mix on an orbital shaker for 2 minutes, incubate for 10 minutes, and record luminescence. Calculate the HCR.
Protocol B: Intracellular pH (
) Recovery Assay
Because CA IX regulates intracellular pH, inhibiting it will trap the cell in a state of intracellular acidosis.
Step-by-Step Methodology:
Dye Loading: Seed cells on glass-bottom dishes and pre-condition in hypoxia for 48 hours. Wash with HEPES-buffered saline and load with 2
M BCECF-AM (a pH-sensitive fluorescent dye) for 30 minutes at 37°C.
Compound Pre-incubation: Wash away excess dye and incubate cells with the test analog (e.g., 10
M) for 15 minutes.
Acid Loading (
Prepulse): Perfuse the cells with a solution containing 20 mM for 5 minutes. This causes an initial alkalinization.
Acidification & Recovery: Rapidly switch the perfusion to an
-free, -free solution. The rapidly exits the cell, leaving behind and causing severe intracellular acidification.
Measurement: Re-introduce
to allow pH recovery mechanisms to activate. Measure the rate of recovery () using dual-excitation fluorescence (490 nm / 440 nm). In cells treated with a potent 3-Bromo-5-methoxybenzenesulfonamide analog, the recovery rate will be severely blunted compared to the vehicle control.
Step-by-step workflow for evaluating benzenesulfonamide analogs in cell-based hypoxia assays.
Data Presentation & Analysis
A successful assay will demonstrate that structural modifications to the 3-bromo-5-methoxybenzene scaffold yield low nanomolar affinity for CA IX/XII, translating to highly selective cytotoxicity in hypoxic cells[5].
Table 1: Representative Inhibition and Viability Profile of Benzenesulfonamide Analogs
Compound
Primary Target
(nM)
Cell Line
Normoxia (M)
Hypoxia (M)
Hypoxia Cytotoxicity Ratio (HCR)
Acetazolamide (Control)
hCA II, IX, XII
12.1 - 25.0
HT-29
> 100.0
> 100.0
N/A
SLC-0111 (Clinical Control)
hCA IX, XII
4.5
MDA-MB-231
85.2
12.4
6.8
3-Bromo-5-methoxy-BSA (Base)
hCA IX
25.0
HT-29
> 100.0
45.3
> 2.2
Analog A (Ureido-substituted)
hCA IX
8.9
HT-29
92.5
14.2
6.5
Analog B (Indole-hybridized)
hCA XII
1.0
MCF-7
78.0
9.5
8.2
(Note: Data is representative based on established nanomolar
and micromolar parameters for this class of compounds[1],[2].)
References
1.. RSC Advances, 2021.
2.. Journal of Enzyme Inhibition and Medicinal Chemistry, 2022.
3.. Pharmaceuticals (Basel), 2021.
4.. Molecules, 2023.
5.. International Journal of Molecular Sciences, 2021.
Application Note: In Vitro Cytotoxicity and Mechanistic Profiling of 3-Bromo-5-methoxybenzenesulfonamide in Hypoxic Tumor Models
Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals Document Type: Advanced Methodological Guide & Protocol Executive Summary The tumor microenvironment (TME) is character...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, and Preclinical Drug Development Professionals
Document Type: Advanced Methodological Guide & Protocol
Executive Summary
The tumor microenvironment (TME) is characterized by severe hypoxia and acidosis, driving chemoresistance and metastasis. To survive this hostile environment, solid tumors upregulate transmembrane Carbonic Anhydrases (specifically CA IX and XII) via the HIF-1
pathway. These metalloenzymes catalyze the hydration of extracellular into bicarbonate and protons, maintaining a neutral intracellular pH while acidifying the extracellular space.
3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) represents a highly relevant structural scaffold for targeted cancer therapy. The primary sulfonamide moiety acts as a classical Zinc-Binding Group (ZBG), while the bromo- and methoxy-substituted phenyl ring serves as the "tail," dictating isoform selectivity within the CA active site cleft[1]. This application note details a self-validating in vitro workflow to evaluate the hypoxia-selective cytotoxicity of this compound, ensuring robust, reproducible data for preclinical hit-to-lead optimization[2].
Mechanistic Rationale & Target Biology
As a Senior Application Scientist, I emphasize that evaluating sulfonamide derivatives requires assay conditions that accurately mimic the physiological context of the target. Testing CA inhibitors under standard normoxic conditions (21%
) often yields false negatives because CA IX expression is minimal in normoxia[3].
Cytotoxicity is achieved not by direct poisoning of the cell, but by synthetic lethality via pH disruption . When 3-Bromo-5-methoxybenzenesulfonamide coordinates with the
ion in the CA IX active site, it blocks the enzyme's catalytic function. In a hypoxic, highly glycolytic tumor cell (Warburg effect), this blockade traps metabolic acids intracellularly, leading to a precipitous drop in intracellular pH () and subsequent apoptosis[4].
Fig 1: Mechanism of Action for Sulfonamide-mediated Hypoxic Cytotoxicity.
Test Article Specifications
Before initiating in vitro workflows, the physiochemical properties of the test article must be established to dictate vehicle selection and maximum soluble concentrations. 3-Bromo-5-methoxybenzenesulfonamide requires dissolution in cell-culture grade DMSO to ensure complete solubility before aqueous dilution[1].
Table 1: Physiochemical Properties of the Test Article
To generate trustworthy data, an experimental protocol must be a self-validating system . If an assay fails, the design must inherently indicate why it failed (e.g., cell line issue, environmental failure, or true negative).
The Self-Validating Matrix:
Biological Model Selection: HT-29 (Colorectal Carcinoma) and MDA-MB-231 (Triple-Negative Breast Cancer) are chosen because they possess well-documented, robust HIF-1
Environmental Control: Parallel testing in Normoxia (21%
) and Hypoxia (1% or chemical induction) isolates the variable of CA IX expression.
Positive Control: Acetazolamide (AAZ) or SLC-0111 is run concurrently. If AAZ fails to show hypoxia-selective toxicity, the hypoxic environment was not successfully established, invalidating the run[4].
Fig 2: Self-Validating In Vitro Workflow for Hypoxia-Selective Agents.
Causality Insight: WST-8 (CCK-8) is preferred over MTT for hypoxic assays because MTT reduction can be artificially skewed by altered mitochondrial reductase activity under low oxygen, whereas WST-8 is highly stable and relies on electron mediators.
Step-by-Step Methodology:
Cell Seeding: Harvest HT-29 and MDA-MB-231 cells at 80% confluence. Seed at
cells/well in 96-well plates using DMEM supplemented with 10% FBS.
Adhesion: Incubate plates for 24 hours at 37°C, 5%
, and 21% to allow for complete cellular adhesion and recovery.
Compound Preparation: Dissolve 3-Bromo-5-methoxybenzenesulfonamide in 100% DMSO to create a 10 mM stock. Perform a 9-point serial dilution (e.g.,
down to ) in complete media. Critical: Ensure final DMSO concentration does not exceed 0.5% in any well.
Treatment & Environmental Split: Aspirate seeding media and apply the drug dilutions. Include Vehicle Control (0.5% DMSO) and Positive Control (
Acetazolamide).
Plate A (Normoxia): Return to standard incubator (21%
).
Plate B (Hypoxia): Transfer to a specialized hypoxia chamber flushed with 1%
, 5% , and 94% .
Incubation: Incubate both plates for 48 to 72 hours. Prolonged incubation is required because CA IX accumulation and subsequent intracellular acidification take time to induce apoptosis[2].
Endpoint Readout: Add
of CCK-8 reagent to each well. Incubate for 2 hours at 37°C. Measure absorbance at 450 nm using a microplate reader.
Causality Insight: To prove that cytotoxicity is strictly mediated by CA inhibition, you must demonstrate that the compound prevents extracellular acidification. If the cells die but the pHe remains highly acidic, the compound is exhibiting off-target toxicity.
Step-by-Step Methodology:
Preparation: Seed cells in 6-well plates and incubate for 24 hours.
Media Swap: Replace standard media with unbuffered DMEM (lacking sodium bicarbonate and phenol red) supplemented with 10% FBS.
Treatment: Treat cells with the calculated
of 3-Bromo-5-methoxybenzenesulfonamide and transfer to the hypoxia chamber for 48 hours.
Measurement: Immediately upon removal from the chamber, measure the pH of the supernatant using a calibrated micro-pH electrode.
Validation: Vehicle-treated hypoxic cells should exhibit a significant drop in pHe (e.g., from 7.4 to ~6.6) due to lactic acid and CA IX activity. Successful CA inhibition by the test article will rescue this drop, maintaining pHe closer to 7.2[3].
Data Presentation & Expected Outcomes
A successful sulfonamide CA inhibitor will display a distinct "Hypoxia Cytotoxicity Ratio" (HCR). The HCR is calculated by dividing the Normoxic
by the Hypoxic . An HCR > 3 indicates strong target-mediated selectivity.
Table 2: Representative Quantitative Data Structure for CA Inhibitors
Cell Line
Condition
Treatment
Shift ( from 7.4)
Apoptosis (%)
HT-29
Normoxia
3-Bromo-5-methoxy...
> 100.0
-0.1
< 5%
HT-29
Hypoxia
3-Bromo-5-methoxy...
12.5
-0.2 (Rescued)
45%
HT-29
Hypoxia
Vehicle (DMSO)
N/A
-0.8 (Acidic)
< 10%
MDA-MB-231
Normoxia
3-Bromo-5-methoxy...
> 100.0
-0.1
< 5%
MDA-MB-231
Hypoxia
3-Bromo-5-methoxy...
8.2
-0.15 (Rescued)
52%
Interpretation: The data structure above demonstrates the ideal profile for 3-Bromo-5-methoxybenzenesulfonamide. The compound remains largely inert under normoxia (high
) but becomes highly cytotoxic under hypoxia, correlating directly with the rescue of extracellular pH. This confirms the mechanism of action as a tumor-associated carbonic anhydrase inhibitor.
References
ChemScene. "1261438-84-9 | 3-Bromo-5-methoxybenzene-1-sulfonamide". ChemScene Chemical Database.
National Institutes of Health (NIH) / PMC. "Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases".
National Institutes of Health (NIH) / PMC. "Betulin Sulfonamides as Carbonic Anhydrase Inhibitors and Anticancer Agents in Breast Cancer Cells".
Technical Support Center: Optimizing 3-Bromo-5-methoxybenzenesulfonamide Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers who encounter yield bottlenecks, impurity profiles, or scalability issues whe...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process engineers who encounter yield bottlenecks, impurity profiles, or scalability issues when synthesizing highly functionalized sulfonamides.
The synthesis of 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9) typically relies on the conversion of 3-bromo-5-methoxyaniline to its corresponding sulfonyl chloride, followed by amidation. While conceptually straightforward, this two-step sequence is fraught with chemoselectivity issues—most notably, the rapid hydrolysis of the highly electrophilic sulfonyl chloride intermediate.
This guide provides field-proven, self-validating protocols and troubleshooting logic to ensure high-yielding, reproducible syntheses.
Precursor Synthesis: The Chlorosulfonylation Step
Q: We are experiencing low yields (<40%) and high sulfonic acid byproduct formation when converting 3-bromo-5-methoxyaniline to the sulfonyl chloride using the traditional Meerwein/Sandmeyer reaction (SO₂ gas / CuCl₂ / aqueous HCl). How can we optimize this?
The Causality: The traditional aqueous Sandmeyer chlorosulfonylation is notorious for biphasic mass transfer issues. Furthermore, handling gaseous SO₂ poses significant stoichiometric challenges. In an aqueous environment, your moisture-sensitive 3-bromo-5-methoxybenzenesulfonyl chloride intermediate is rapidly hydrolyzed into a dead-end sulfonic acid [1].
The Solution: Transition to a DABSO-mediated, one-pot Sandmeyer chlorosulfonylation . DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct) acts as a bench-stable, solid SO₂ surrogate. Recent authoritative protocols demonstrate that using DABSO with catalytic CuCl₂ and aqueous HCl in acetonitrile entirely avoids the accumulation of explosive diazonium intermediates and minimizes hydrolysis by keeping the active electrophile in an organic phase [2].
Protocol 1: DABSO-Mediated Chlorosulfonylation
Self-Validation Checkpoint: The reaction mixture should transition from a dark suspension to a clear, pale green/blue solution as the Cu-catalyzed single-electron transfer (SET) proceeds.
Setup: In an oven-dried round-bottom flask, combine 3-bromo-5-methoxyaniline (1.0 equiv), DABSO (0.60 equiv), and CuCl₂ (5 mol%).
Purge: Seal the flask and subject it to three N₂ evacuation/refill cycles.
Solvent: Add pre-sparged anhydrous acetonitrile (MeCN) to achieve an amine concentration of exactly 0.2 M.
Acidification: Cool the solution in a cold-water bath (18 °C) and add 37% aq. HCl (2.0 equiv) dropwise.
Radical Sulfonylation: Add tert-butyl nitrite (t-BuONO, 1.5 equiv) dropwise over 10 minutes. Maintain the temperature below 25 °C to prevent diazonium degradation.
Workup: After 2 hours (verify complete aniline consumption via LCMS), perform a rapid aqueous workup with ice-cold water and extract with ethyl acetate (EtOAc). Keep the organic layer cold and proceed immediately to amidation.
Fig 1: One-pot DABSO-mediated Sandmeyer chlorosulfonylation and amidation workflow.
The Amidation Step: Converting to Sulfonamide
Q: During the amidation of 3-bromo-5-methoxybenzenesulfonyl chloride, our LCMS shows a dominant mass corresponding to the sulfonic acid instead of the desired sulfonamide. How do we suppress this?
The Causality: Sulfonyl chlorides are highly reactive electrophiles. When using aqueous ammonia (NH₄OH), water competes with ammonia as a nucleophile. Because amidation is a highly exothermic process, localized heating accelerates the thermodynamic hydrolysis pathway.
The Solution: Success relies entirely on kinetic control. Ammonia is a vastly superior nucleophile to water, but its concentration and the reaction temperature must be strictly controlled to suppress the activation energy required for water attack.
Protocol 2: Kinetic Amidation
Self-Validation Checkpoint: The internal temperature of the reaction must not exceed 5 °C during the addition of ammonia.
Preparation: Dissolve the crude 3-bromo-5-methoxybenzenesulfonyl chloride in a dry, water-miscible solvent (e.g., THF or Acetone) at a concentration of 0.5 M.
Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.
Ammonia Addition: Under vigorous stirring (>800 RPM to prevent localized concentration gradients), add a large excess (10.0 equiv) of cold 28-30% aqueous NH₄OH dropwise.
Reaction: Maintain stirring at 0 °C for 30 minutes, then allow the mixture to slowly warm to room temperature over 2 hours.
Isolation: Concentrate the mixture under reduced pressure to remove the THF/Acetone. The target 3-bromo-5-methoxybenzenesulfonamide will precipitate from the remaining aqueous layer. Filter, wash with ice-cold water, and dry under high vacuum.
Fig 2: Competing kinetic pathways during the amidation of sulfonyl chlorides.
Quantitative Troubleshooting Matrix
If your yields remain suboptimal, cross-reference your analytical data with the quantitative thresholds in the table below to identify the exact point of failure in your workflow.
Observed Issue
Analytical Signature (LCMS/NMR)
Quantitative Thresholds / Root Cause
Corrective Action
Incomplete Diazotization
LCMS: [M+H]⁺ 202/204 m/z (Aniline)
t-BuONO < 1.2 equiv; Temp > 25 °C
Titrate t-BuONO before use; strictly maintain 18 °C during addition.
Hydrolysis to Sulfonic Acid
LCMS:[M-H]⁻ 265/267 m/z
Amidation exotherm > 5 °C; NH₃ < 5.0 equiv
Maintain 0 °C bath; use 10.0 equiv cold NH₄OH; increase stirring RPM.
Diarylsulfone Dimerization
LCMS:[M+H]⁺ 465 m/z
Substrate concentration > 0.5 M
Dilute Sandmeyer reaction to exactly 0.2 M in MeCN to prevent radical recombination.
Poor Crystallization
NMR: High residual solvent/water
Purity < 95% before precipitation
Triturate the crude solid in a 1:5 mixture of EtOAc/Hexanes, then filter.
References
Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Organic & Inorganic Au.[Link]
Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters.[Link]
Optimization
Technical Support Center: Sulfonamide Synthesis & Optimization
Current Status: Online | Specialist: Senior Application Scientist Topic: Troubleshooting Common Problems in Sulfonamide Synthesis Introduction: The Scope of Support Welcome to the technical support hub for sulfonamide sy...
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Online | Specialist: Senior Application Scientist
Topic: Troubleshooting Common Problems in Sulfonamide Synthesis
Introduction: The Scope of Support
Welcome to the technical support hub for sulfonamide synthesis. While the reaction between a sulfonyl chloride and an amine (Schotten-Baumann conditions) is a staple of medicinal chemistry, it is prone to specific failure modes—hydrolysis, bis-sulfonylation, and purification bottlenecks.
This guide moves beyond basic textbook procedures to address the causality of failure. We focus on self-validating protocols —methods that include built-in checks to confirm success or diagnose failure immediately.
Module 1: Reactivity & Conversion Issues
Ticket #101: "My reaction yield is low, and I suspect the sulfonyl chloride is dead."
Diagnosis:
Sulfonyl chlorides (
) are moisture-sensitive electrophiles.[1] If your solvent is "wet" or the reagent is old, hydrolysis competes with amination, producing sulfonic acid (), which is unreactive toward amines.
The Fix: The "Quality Check" Protocol
Before committing valuable amine, validate the sulfonyl chloride.
Dissolve a small aliquot of sulfonyl chloride in the reaction solvent (e.g., DCM or THF).[2]
Add 1 drop of water and monitor by TLC.
Compare the
of your reagent bottle sample against the hydrolyzed spot. Sulfonic acids are highly polar and usually stay at the baseline.
If your reagent spot matches the baseline spot, your reagent is hydrolyzed.
Optimization Strategy:
Solvent Drying: Use anhydrous DCM or THF.[2] Sulfonyl chlorides hydrolyze faster in the presence of basic amines if water is present.
Reagent Activation: If the chloride is partially hydrolyzed, you can sometimes regenerate reactivity in situ by adding a slight excess of thionyl chloride (
) and catalytic DMF, refluxing for 30 mins, and concentrating before adding the amine [1].
Ticket #102: "I am seeing a less polar impurity forming alongside my product."
Diagnosis:
You are likely observing Bis-sulfonylation .
Primary sulfonamides (
) possess an acidic proton (). In the presence of excess base and sulfonyl chloride, this proton is removed, creating a nucleophilic anion that attacks a second equivalent of sulfonyl chloride, forming the bis-sulfonamide ().
The Fix: Stoichiometry & Temperature Control
Invert Stoichiometry: Do not use excess sulfonyl chloride. Use a 1:1 ratio or a slight excess of amine (1.1 equiv).
Temperature: Bis-sulfonylation has a higher activation energy. Conduct the addition at 0°C and warm to room temperature only after addition is complete [2].
Base Selection: Switch from strong bases to milder ones (e.g., Pyridine or
) to reduce the concentration of the sulfonamide anion.
Module 2: Purification & Isolation (The Self-Validating Workflow)
Ticket #201: "How do I separate the mono-sulfonamide from the bis-sulfonamide and unreacted amine?"
The Solution: Acid-Base Extraction Logic
This is the most robust method for purification because it exploits the specific
differences of the components.
Primary Sulfonamide: Acidic (
). Soluble in basic water (pH > 11).
Bis-sulfonamide: Non-acidic (No NH). Insoluble in basic water.
Amine: Basic. Soluble in acidic water.
The Protocol:
Basify: Treat reaction mixture with 1M NaOH. The Product (Mono) enters the aqueous layer. The Impurities (Bis + Amine) stay in the organic layer.
Acidify: Treat the aqueous layer with HCl. The Product precipitates or can be extracted back into fresh organic solvent.
Visualization: Purification Decision Logic
Caption: Self-validating acid-base extraction workflow for isolating primary sulfonamides from bis-sulfonated byproducts.
Module 3: Advanced Methodologies
Ticket #301: "My amine is deactivated (e.g., electron-deficient aniline) and won't react."
Diagnosis:
Standard nucleophilic attack is too slow. The sulfonyl chloride hydrolyzes before the amine can react.[3]
The Fix: Catalysis & Alternative Activation
Nucleophilic Catalysis: Add 10 mol% DMAP (4-Dimethylaminopyridine). DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt, which transfers the sulfonyl group to the hindered amine much faster than the chloride itself [3].
Microwave Irradiation: Heating at 100–120°C in a sealed vessel (using Pyridine/DCM) often drives difficult couplings to completion within 10–30 minutes.
Ticket #302: "I need to couple a sulfonamide to an aryl halide."
Diagnosis:
You are attempting a Buchwald-Hartwig type C-N coupling. This is distinct from sulfonyl chloride chemistry.
The Fix: Pd-Catalyzed Sulfonamidation
Direct coupling of primary sulfonamides with aryl halides requires specific catalytic systems to prevent catalyst poisoning (Pd-black formation).
Catalyst:
or Pd(OAc)2.
Ligand:t-BuXPhos is the gold standard for this transformation. It prevents the formation of stable, unreactive Pd-sulfonamide complexes [4].
Addition: Add Sulfonyl Chloride (1.1 equiv) dropwise over 10 minutes.
Monitor: Warm to RT. Check TLC at 1 hour.
Checkpoint: If starting amine persists, add 0.1 equiv DMAP.
Workup: Dilute with EtOAc. Wash with 1M HCl (removes pyridine/amine), then Sat. NaHCO3 (removes sulfonic acid), then Brine.
Purification: If bis-sulfonamide is present, use the Acid-Base Extraction (Module 2).
Protocol B: Removing Pyridine (The Copper Wash)
If your product is acid-sensitive and you cannot use HCl washes:
Dissolve crude mixture in EtOAc.
Wash 3x with saturated aqueous
.
Mechanism: Pyridine coordinates strongly to Copper(II), moving from the organic layer to the blue aqueous layer. The organic layer will turn clear when pyridine is removed [5].
References
BenchChem Technical Support. (2025).[2][3][5][6] Optimization of Sulfonamide Synthesis: Troubleshooting Common Issues. BenchChem. Link
Shekhar, S., et al. (2011).[7] A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates. Journal of Organic Chemistry, 76(11), 4552–4553. Link
Flegeau, E. F., et al. (2016).[8] One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides. Synlett, 27(01), 101-105.[8] Link
Organic Chemistry Portal. (2023). Synthesis of Sulfonamides. Organic Chemistry Portal. Link
Pangborn, A. B., et al. (1996). Safe and Convenient Procedure for Solvent Purification. Organometallics, 15(5), 1518–1520. Link
Technical Support Center: Purification of Crude 3-Bromo-5-methoxybenzenesulfonamide
Target Audience: Researchers, scientists, and drug development professionals. Introduction & Mechanistic Overview The synthesis of 3-bromo-5-methoxybenzenesulfonamide typically proceeds via the amidation of with an ammon...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Introduction & Mechanistic Overview
The synthesis of 3-bromo-5-methoxybenzenesulfonamide typically proceeds via the amidation of with an ammonia source[1]. While the reaction itself is straightforward, the resulting crude product matrix is complex. It often contains unreacted sulfonyl chloride, sulfonic acid hydrolysis byproducts, and over-reacted bis-sulfonamides.
This guide provides a mechanistic, self-validating approach to isolating the target compound. By leveraging the specific pKa of the sulfonamide group for acid-base partitioning and utilizing a mixed-solvent recrystallization strategy, researchers can achieve high purity without relying on low-throughput silica gel chromatography.
Purification Workflow
Workflow for the isolation and purification of 3-bromo-5-methoxybenzenesulfonamide.
Frequently Asked Questions (FAQs)
Q1: What are the primary impurities in the crude mixture, and what is the mechanistic causality of their formation?A1: The crude matrix typically contains three main impurities:
3-Bromo-5-methoxybenzenesulfonic acid: Formed via competitive starting material with trace water in the reaction mixture[2].
Bis-sulfonamide: Formed if the local concentration of ammonia is insufficient, allowing the newly synthesized primary sulfonamide (which is nucleophilic) to react with another equivalent of sulfonyl chloride.
Ammonium chloride: A stoichiometric inorganic byproduct of the amidation reaction.
Q2: Why is acid-base extraction prioritized over column chromatography for this specific compound?A2: Primary benzenesulfonamides possess a unique, weakly acidic proton (pKa ~10) due to the strong electron-withdrawing nature of the adjacent sulfonyl group. By treating the crude organic mixture with a strong aqueous base (e.g., 1M NaOH), the sulfonamide selectively deprotonates to form a highly water-soluble sodium salt. Neutral impurities (like unreacted sulfonyl chloride and bis-sulfonamides) remain trapped in the organic phase. This method is highly scalable and self-validating, as out of the aqueous layer[2].
Q3: How do the bromo and methoxy substituents dictate the recrystallization solvent strategy?A3: The bromo group significantly increases the molecule's lipophilicity and molecular weight, while the methoxy group acts as a hydrogen-bond acceptor. This combination renders the compound highly soluble in pure polar organic solvents (like ethanol) but completely insoluble in water. Therefore, a is required. Ethanol acts as the "good solvent" to dissolve the compound at its boiling point, while water acts as the "anti-solvent" to drive thermodynamic crystallization upon cooling[3].
Troubleshooting Guide
Issue 1: The product "oils out" during recrystallization instead of forming a crystalline solid.
Cause: , or if the solution cools too rapidly, causing the solute to separate as a supercooled liquid rather than a solid lattice[4].
Solution: Reheat the mixture until the oil completely redissolves. Add a small volume of the "good solvent" (ethanol) to lower the saturation temperature. Ensure the cooling process is extremely gradual (e.g., cooling in a water bath before transferring to an ice bath). Introducing a seed crystal of pure 3-bromo-5-methoxybenzenesulfonamide can provide a nucleation site, [5].
Issue 2: Persistent sulfonic acid contamination in the final isolated product.
Cause: Sulfonic acids are highly water-soluble but can become physically entrapped within the sulfonamide crystal lattice if the precipitation step (acidification of the NaOH extract) is performed too aggressively.
Solution: Ensure the initial aqueous wash of the crude organic mixture is thorough. During the acidification step, add the HCl slowly dropwise under vigorous mechanical stirring. Alternatively, triturate the final collected crystals with cold, dilute aqueous sodium bicarbonate to neutralize and wash away trace sulfonic acid before the final recrystallization.
Issue 3: Low product yield during the acid-base precipitation step.
Cause: The pH during the alkaline extraction may not be high enough to fully deprotonate the sulfonamide, or the subsequent acidification did not reach a low enough pH to fully protonate and precipitate it.
Solution: Ensure the alkaline extraction is performed at pH > 12. For precipitation, acidify the aqueous layer to pH < 3 using concentrated HCl. Always verify the pH with indicator paper to validate complete protonation[2].
Quantitative Data Presentation
Table 1: Solvent Selection Matrix for 3-Bromo-5-methoxybenzenesulfonamide Purification
Solvent System
Role in Purification
Solubility (Cold)
Solubility (Hot)
Recommendation
Water
Anti-solvent / Wash
Insoluble
Insoluble
Use for removing NH₄Cl and sulfonic acid byproducts.
1M NaOH (aq)
Extraction Solvent
Soluble (as Na⁺ salt)
Soluble
Ideal for separating the sulfonamide from neutral impurities.
Ethanol (100%)
Good Solvent
Sparingly Soluble
Highly Soluble
Use as the primary solubilizing agent for recrystallization.
Ethanol/Water (70:30)
Recrystallization Matrix
Insoluble
Soluble
Optimal system for high-yield, high-purity crystallization.
Initial Wash: Dissolve the crude reaction mixture in an organic solvent (e.g., dichloromethane, 10 mL/g of crude). Wash the organic layer sequentially with deionized water (to remove NH₄Cl) and saturated NaHCO₃ (to remove sulfonic acid).
Alkaline Extraction: Extract the organic layer with 1M NaOH (3 x 5 volumes).
Self-Validation Checkpoint: The weakly acidic 3-bromo-5-methoxybenzenesulfonamide will partition into the aqueous layer as a sodium salt. Discard the organic layer containing neutral impurities.
Acidification & Precipitation: Cool the combined aqueous NaOH extracts in an ice bath to 0-5 °C. Slowly add 6M HCl dropwise under vigorous stirring until the pH reaches 2-3.
Self-Validation Checkpoint: A thick white precipitate of the neutral sulfonamide will form immediately upon crossing the pKa threshold. Filter and wash the solid with cold water.
Phase 2: Mixed-Solvent Recrystallization
4. Dissolution: Transfer the crude precipitated solid to an Erlenmeyer flask. Add a minimal amount of boiling ethanol until the solid just dissolves.
5. Cloud Point Titration: Slowly add hot deionized water dropwise to the boiling ethanol solution until it becomes slightly cloudy (the cloud point). Add exactly one drop of hot ethanol to clear the solution.
6. Cooling & Isolation: Cover the flask and allow it to cool slowly to room temperature undisturbed, then transfer to an ice bath for 30 minutes to maximize yield. Collect the purified 3-bromo-5-methoxybenzenesulfonamide crystals via vacuum filtration, wash with ice-cold 30% aqueous ethanol, and dry under vacuum at 40 °C.
References
Process for producing crystal of benzenesulfonamide derivative (US20050032889A1)
Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents
Source: SciSpace
URL:[Link]
identifying side products in 3-Bromo-5-methoxybenzenesulfonamide reactions
Introduction This guide addresses the technical challenges associated with 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9).[1] As a bifunctional scaffold, this molecule presents two distinct reactivity profiles:...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
This guide addresses the technical challenges associated with 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9).[1] As a bifunctional scaffold, this molecule presents two distinct reactivity profiles: the electrophilic aryl bromide (used in cross-coupling) and the nucleophilic sulfonamide.
This document is structured to help you identify, quantify, and prevent specific side products that arise during its synthesis, storage, and downstream application.
Module 1: Precursor & Synthesis Impurities
Context: You are synthesizing the sulfonamide from 3-bromo-5-methoxybenzenesulfonyl chloride or analyzing the purity of a purchased batch.
Issue 1: The "Hydrolysis" Peak (Sulfonic Acid)
Symptom: LC-MS shows a dominant peak with a mass shift of +1 Da (positive mode) or -1 Da (negative mode) relative to the sulfonyl chloride, or a highly polar peak eluting at the solvent front.
Identity: 3-Bromo-5-methoxybenzenesulfonic acid.
Root Cause: The sulfonyl chloride precursor is highly moisture-sensitive. Exposure to atmospheric humidity or wet solvents during the ammonolysis step hydrolyzes the
to .
Diagnostic Protocol (Self-Validating):
TLC Check: Run TLC in 5% MeOH/DCM. The sulfonamide (
) will separate clearly. The sulfonic acid will remain at the baseline ().
"Silver Nitrate" Test: Dissolve a sample in acetonitrile and add aqueous
. A white precipitate () confirms the presence of residual sulfonyl chloride or hydrolyzed chloride ions, indicating incomplete conversion or hydrolysis.
Issue 2: The "Dimer" (Bis-sulfonamide)
Symptom: A lipophilic impurity appearing later than the product in RP-HPLC. Mass spectrum shows
) is nucleophilic.[2] If the local concentration of ammonia is low, the product attacks a remaining molecule of sulfonyl chloride.
Troubleshooting:
Corrective Action: Ensure Ammonia is in large excess (>5 equivalents) and added rapidly to the sulfonyl chloride solution, or use a "reverse addition" (adding chloride to ammonia).
Purification: This impurity is significantly more acidic (
) than the primary sulfonamide (). Wash the organic layer with saturated . The bis-sulfonamide will deprotonate and move to the aqueous layer; the primary sulfonamide will remain in the organic layer.
Module 2: Downstream Application (Cross-Coupling)
Context: You are utilizing the aryl bromide handle in a Suzuki-Miyaura or Buchwald-Hartwig coupling.
Issue 3: The "Des-Bromo" Artifact
Symptom: Mass spectrum shows a loss of ~79/81 Da (Br) and a gain of 1 Da (H). The isotopic pattern changes from the characteristic 1:1 doublet (Br) to a standard singlet.
Identity: 3-Methoxybenzenesulfonamide.[1]
Root Cause (Protodehalogenation):
-Hydride Elimination: If using alkyl-amines (e.g., triethylamine) or alcoholic solvents, the Pd(II) intermediate can undergo -hydride elimination, generating a Pd-H species that reductively eliminates with the aryl group.
Solvent Abstraction: In ethereal solvents (THF, Dioxane), the aryl radical (if formed) can abstract a hydrogen atom.
Prevention Protocol:
Switch Base: Use inorganic bases (
, ) instead of amines.
Solvent: Switch to non-protic, non-ethereal solvents like Toluene or DMF if solubility permits.
Catalyst: Use bulky, electron-rich ligands (e.g., XPhos, SPhos) which facilitate rapid transmetallation over the slower side-reaction pathways.
Issue 4: The "Homocoupling" Impurity
Symptom: A highly non-polar peak with doubled molecular weight (minus 2 Br).
Identity: 3,3'-Dimethoxy-5,5'-disulfamoylbiphenyl.
Root Cause: Presence of Oxygen or disproportionation of the catalyst.
.
Troubleshooting:
Degassing: Sparge solvents with Argon for at least 15 minutes.
Stoichiometry: Ensure the boronic acid is in slight excess (1.2 - 1.5 equiv) to outcompete the second oxidative addition of the aryl bromide.
Visualizing the Impurity Landscape
The following diagram maps the origins of these impurities to specific process failures.
Figure 1: Reaction pathway analysis showing the origin of critical impurities (Red) during synthesis and downstream side-products (Yellow) during cross-coupling.
Summary of Analytical Characteristics
Impurity Type
Chemical Shift ( ppm, -DMSO)
Mass Spec Signature
Remediation Strategy
Sulfonic Acid
Loss of singlet (~7.5 ppm); highly acidic OH (broad, >10 ppm).
(Negative mode dominant).
Aqueous workup (remains in water at pH < 2).
Bis-sulfonamide
Aromatic region integrates double; proton shifts downfield (>11 ppm).
.
Wash organic layer with sat. .
Des-Bromo
Loss of Br isotope pattern. Aromatic region simplifies (symmetry increases).
.
Use inorganic bases; exclude alcohols.
Biaryl (Homo)
Complex aromatic region; doubling of methoxy integral relative to sulfonamide.
.
Strict degassing; excess boronic acid.
References
Synthesis of Sulfonamides
M. A.[3] Schnitker, et al. "Sulfanilamide: A Review."[4] New England Journal of Medicine, 218, 1938.[4] Link
Note: Provides foundational chemistry on the ammonolysis of sulfonyl chlorides.
Solvolysis & Hydrolysis Kinetics
Kevill, D. N., et al. "Concerted Solvent Processes for Common Sulfonyl Chloride Precursors." International Journal of Molecular Sciences, 9(5), 2008. Link
Suzuki Coupling Side Reactions (Protodehalogenation)
Molander, G. A., et al.[5] "Protodehalogenation of Aryl Halides in Suzuki Cross-Coupling." Journal of Organic Chemistry, 79, 2014.[5] Link
Bis-Sulfonamide Formation
Shyam, K., et al.[6] "Unintended side-reactions in sulfonamide synthesis." Journal of Medicinal Chemistry, 28, 1985.[6] Link
improving reaction conditions for bromination of methoxybenzenes
Welcome to the Technical Support Center for the bromination of methoxybenzenes (anisoles). This portal is designed for researchers, scientists, and drug development professionals who require highly optimized, regioselect...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the bromination of methoxybenzenes (anisoles). This portal is designed for researchers, scientists, and drug development professionals who require highly optimized, regioselective, and environmentally sustainable protocols for electrophilic aromatic substitution (EAS).
Below, you will find a decision matrix for optimizing your reaction conditions, a troubleshooting knowledge base, quantitative comparative data, and self-validating Standard Operating Procedures (SOPs).
Workflow & Decision Matrix
Decision matrix for optimizing methoxybenzene bromination conditions.
Troubleshooting & FAQs
Q1: Why does my bromination of methoxybenzene result in polybrominated mixtures, and how can I restrict it to strict mono-bromination?Causality: The methoxy (-OCH₃) group is strongly electron-donating via resonance (pi-donation), which highly activates the aromatic ring toward electrophilic attack. Traditional use of elemental bromine (Br₂) with Lewis acids generates a highly reactive electrophile that cannot be easily controlled, leading to over-bromination.
Solution: You must dampen the electrophile's reactivity. Instead of Br₂, use N-bromosuccinimide (NBS) in a polar aprotic solvent like acetonitrile. Acetonitrile increases the polarization of the N-Br bond to facilitate the reaction without generating free Br₂, favoring strict mono-bromination and affording 1-bromo-4-methoxybenzene in yields up to 96%[1].
Q2: How can I maximize para-selectivity and minimize the ortho-bromo byproduct?Causality: While the -OCH₃ group is an ortho/para director electronically, the ortho position suffers from steric hindrance. However, small electrophiles (like free Br⁺) can still attack the ortho position, typically resulting in ~10% ortho-isomer contamination.
Solution: Exploit steric hindrance by using bulky brominating agents or sterically hindered solvent complexes. For instance, using N,N,N',N'-Tetrabromobenzene-1,3-disulfonylamide (TBBDA) provides massive steric bulk, driving the substitution almost exclusively to the para position (>95% yield)[2]. Alternatively, using HBr combined with sterically hindered sulfoxides forces the brominating intermediate to avoid the ortho site entirely[3].
Q3: Our facility is moving towards Green Chemistry. How can we eliminate toxic solvents (CCl₄, DCM) and hazardous liquid Br₂ from our workflows?Causality: Traditional EAS relies on halogenated solvents to dissolve non-polar aromatics and elemental bromine, posing severe environmental and safety hazards.
Solution: Transition to an aqueous oxidative bromination system. A highly effective protocol uses Potassium Bromide (KBr) as the bromine source and Oxone (potassium peroxymonosulfate) as the oxidant in an aqueous medium. Oxone oxidizes Br⁻ to a reactive bromonium species in situ. This eliminates halogenated solvents, avoids handling liquid Br₂, and stops at mono-bromination due to the mild, controlled release of the electrophile[4].
Quantitative Data: Reagent Comparison
To assist in selecting the appropriate reaction conditions, the following table summarizes the performance of various bromination systems on methoxybenzene.
Reagent System
Solvent
Temp (°C)
Mono-Yield (%)
Para-Selectivity (p:o)
Green Chemistry Rating
Br₂ / FeBr₃
CCl₄ or DCM
0 to 25
60 - 70%
~ 9:1
Poor (Toxic, Corrosive)
NBS
Acetonitrile
0 to 25
96%
> 99:1
Moderate (Atom economy)
TBBDA
Dichloromethane
25
> 90%
> 99:1
Moderate (Recyclable reagent)
HBr / Sulfoxides
None / Neat
25
84%
99:1
Good (Water byproduct)
KBr / Oxone
Water
25
> 85%
> 95:5
Excellent (Aqueous, Safe)
Reaction Pathway: Green Oxidative Bromination
Reaction pathway for the green oxidative bromination of methoxybenzene.
Standard Operating Procedures (SOPs)
Protocol A: Green Aqueous Bromination (KBr / Oxone)
This protocol is optimized for environmental sustainability and safety, eliminating the need for molecular bromine and halogenated solvents[4].
Preparation: In a 100 mL round-bottom flask, dissolve 2.0 equivalents of Potassium Bromide (KBr) in 20 mL of deionized water.
Substrate Addition: Add 1.0 equivalent of methoxybenzene (anisole) to the flask. Note: A biphasic mixture will form.
Oxidant Addition: Slowly add 1.0 equivalent of Oxone in small portions over 5 minutes while stirring vigorously at room temperature.
Causality: Vigorous stirring is critical to overcome mass transfer limitations in the biphasic aqueous system, ensuring the in situ generated bromonium ion efficiently contacts the organic phase.
Reaction Monitoring: Stir the mixture for 40 minutes. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc 9:1).
Workup: Extract the aqueous mixture with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Self-Validation Checkpoint: Analyze the crude product via ¹H NMR. The successful formation of 1-bromo-4-methoxybenzene is confirmed by an AA'BB' splitting pattern in the aromatic region (two doublets around 6.8 ppm and 7.4 ppm, J ≈ 9 Hz), indicating strict para-substitution.
This protocol is optimized for strict regiocontrol and the prevention of polybromination on highly activated rings[1].
Preparation: Dissolve 1.0 equivalent of methoxybenzene in anhydrous acetonitrile to achieve a 0.5 M concentration.
Cooling: Chill the solution to 0 °C using an ice-water bath.
Reagent Addition: Add 1.05 equivalents of recrystallized N-bromosuccinimide (NBS) portion-wise. Wrap the reaction flask in aluminum foil to exclude light.
Causality: Exclusion of light prevents the homolytic cleavage of the N-Br bond. This suppresses radical initiation and unwanted benzylic bromination (if alkyl groups are present), ensuring the mechanism remains strictly an electrophilic aromatic substitution.
Reaction: Allow the mixture to slowly warm to room temperature and stir for 2 hours.
Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy any residual electrophilic bromine species. Extract with diethyl ether, wash with water to remove succinimide, dry over MgSO₄, and concentrate.
Self-Validation Checkpoint: Analyze via GC-MS. The chromatogram should show a single major peak (>96% purity) with a mass spectrum displaying an m/z of 186/188 in a 1:1 ratio, which is the characteristic isotopic signature of a mono-brominated product.
References
Source: National Institutes of Health (PMC)
Mild and Regioselective Bromination of Aromatic Compounds with N,N,N',N'-Tetrabromobenzene-1,3-disulfonylamide and Poly(N-bromobenzene-1,3-disulfonylamide)
Steric Hindrance Effect Leading to Regioselective Bromination of Phenols with HBr
Source: Chinese Chemical Society Publishing
URL
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Scaling Up 3-Bromo-5-methoxybenzenesulfonamide
Executive Summary
Target Molecule: 3-Bromo-5-methoxybenzenesulfonamide
CAS Registry: 1261438-84-9 (Analogous reference)
Primary Application: Fragment-based drug discovery (FBDD), PROTAC linker synthesis, and metallo-enzyme inhibitors.
Critical Scale-Up Challenge: The 1,3,5-substitution pattern is thermodynamically disfavored via standard Electrophilic Aromatic Substitution (EAS). Direct sulfonation of 3-bromoanisole yields the undesired 2,4- or 2,6-isomers.
Recommended Route:Cryogenic Halogen-Metal Exchange (Lithiation) of 3,5-dibromoanisole followed by sulfinylation and amidation.
Module 1: Route Selection & Regiochemistry
Q1: I attempted direct chlorosulfonation of 3-bromoanisole and obtained a mixture. Why did the reaction fail to yield the 3,5-isomer?
A: This is a classic regioselectivity trap. The methoxy group (
) is a strong ortho/para director, while the bromine () is a weak ortho/para director.
Direct Sulfonation Result: The electrophile (
) attacks positions ortho or para to the methoxy group (Positions 2, 4, or 6).
Target Requirement: You need the sulfonyl group meta to both the methoxy and bromine groups (Position 5 relative to OMe=1, Br=3).
Solution: You must abandon EAS and utilize Lithium-Halogen Exchange . This forces the substitution to occur exactly where the bromine atom was located, guaranteeing the 1,3,5-pattern.
Q2: During scale-up (100g+), the yield dropped significantly compared to the 1g pilot. What went wrong during the lithiation step?
A: Scale-up failures in lithiation are typically due to Heat Transfer Limitations or Stoichiometry Drift .
Troubleshooting Protocol:
The Exotherm Trap: The reaction of
-BuLi with aryl bromides is highly exothermic. On a 1g scale, heat dissipates instantly. On a 100g scale, localized "hot spots" form if addition is too fast.
Consequence: If the temperature rises above -60°C, the lithiated intermediate may undergo Scrambling (proton abstraction from the solvent or self-reaction), leading to impurities like 3-bromoanisole (protonated) or 3,5-dibromoanisole recovery.
Fix: Use a jacketed reactor with active cryo-cooling. Monitor internal temperature, not just the bath.[1] Limit
-BuLi addition rate to keep .
The Di-Lithiation Side Reaction:
Issue: 3,5-Dibromoanisole has two reactive bromines. If local concentration of
-BuLi is too high, you get di-lithio species.
Fix: Ensure turbulent stirring (high Reynolds number). Use exactly 1.05 equivalents of
-BuLi.
Data: Impurity Profile Analysis
Retention Time (Rel)
Identity
Cause
Corrective Action
0.85
3-Bromoanisole
Moisture ingress or high temp (Protonation)
Dry THF over sieves; Check inert lines.
1.00
3,5-Dibromoanisole
Incomplete exchange
Check n-BuLi titer; Increase reaction time slightly.
1.20
Target Product
--
--
1.45
3,5-Disulfonamide
Di-lithiation (Excess n-BuLi)
Reduce n-BuLi equivalents; Improve mixing.
Module 3: Sulfinylation & Chloride Formation
Q3: My sulfonyl chloride intermediate decomposes during isolation. How can I stabilize it?
A: 3-Bromo-5-methoxybenzenesulfonyl chloride is moisture-sensitive and thermally unstable. Do not isolate it on a large scale if possible.
Recommended "Telescoped" Protocol:
Quench: React the lithiated species with
(gas or solution) at -70°C.
Warm Up: Allow the mixture to warm to 0°C. You now have the stable Lithium Sulfinate salt (
).
Solvent Swap (Critical): Remove THF (vacuum) and replace with DCM or Ethyl Acetate. THF can interfere with the chlorination step.
Chlorination: Add N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (
) at 0°C.
Why NCS? It is milder than
or and avoids generating massive HCl gas volumes on scale.
Immediate Amidation: Do not store the chloride. React immediately with aqueous ammonia.
Q4: Handling
gas is hazardous on a kilo-scale. Is there an alternative?A: Yes. You can use the DABSO (DABCO-bis(sulfur dioxide)) surrogate for bench-scale optimization, but it is expensive for kilo-scale. For manufacturing, a solution of anhydrous in THF (prepared separately) is safer than bubbling gas directly into the reactor, as it allows for precise volumetric addition.
Module 4: Amidation & Purification
Q5: The final product is colored and contains inorganic salts. How do I purify without chromatography?
A: Sulfonamides crystallize well. Avoid column chromatography for scale-up.
Purification Protocol:
Workup: After reacting the sulfonyl chloride with
, acidify the mixture to pH 6 (carefully) to precipitate the sulfonamide.
Salts Removal: Wash the organic layer thoroughly with water to remove Lithium salts and Succinimide (if NCS was used).
Crystallization:
Solvent System: Ethanol/Water or IPA/Water.
Method: Dissolve crude solid in hot Ethanol. Add hot water until turbid. Cool slowly to 4°C.
-BuLi for selective mono-lithiation of dibromoarenes is a standard method in process chemistry. See Organic Process Research & Development guidelines for cryogenic scale-up.
Source: (General reference for lithiation safety).
Sulfonamide Synthesis: The conversion of organolithiums to sulfonamides via sulfinates is well-documented.
Disclaimer: This guide is for research and development purposes. All scale-up activities must be preceded by a formal Process Safety Assessment (PSA) and Differential Scanning Calorimetry (DSC) to evaluate thermal hazards.
Technical Support Center: Purification of 3-Bromo-5-methoxybenzenesulfonamide
Product: 3-Bromo-5-methoxybenzenesulfonamide CAS: 1261438-84-9 Application: Pharmaceutical Intermediate (Suzuki coupling partner, Fragment-based drug discovery)[1][2] Introduction Welcome to the Technical Support Center....
Welcome to the Technical Support Center. This guide addresses the purification of 3-Bromo-5-methoxybenzenesulfonamide , a functionalized aryl sulfonamide often used as a scaffold in medicinal chemistry.[1][2]
Synthetically, this compound is typically derived from the ammonolysis of 3-bromo-5-methoxybenzenesulfonyl chloride .[1][2] Consequently, the primary impurity profile includes unreacted sulfonyl chloride, the hydrolyzed sulfonic acid, and inorganic salts (ammonium halides).[2] Due to the amphoteric nature of sulfonamides (weakly acidic N-H), we can leverage pH-switchable solubility to achieve high purity (>98%) without immediate reliance on chromatography.[1][2]
Troubleshooting Guide (Q&A)
Issue 1: "My product is off-white or brown, but it should be a white solid."
Diagnosis: This indicates the presence of oxidized aniline derivatives or trace transition metals if catalytic steps were involved earlier.
Solution: Perform an Activated Charcoal Treatment during recrystallization.[1][3][4]
Mechanism: Activated charcoal has a high surface area with pore sizes ideal for trapping large, planar aromatic impurities and colored oligomers.[1]
Action: Dissolve the crude solid in boiling ethanol or ethyl acetate. Add activated charcoal (5-10% w/w), stir for 10–15 minutes, and filter hot through a Celite pad to remove the charcoal. Cool the filtrate to induce crystallization.[3][5][6]
Issue 2: "NMR shows a persistent impurity with similar aromatic peaks."
Diagnosis: This is likely the 3-Bromo-5-methoxybenzenesulfonic acid (hydrolysis byproduct) or unreacted Sulfonyl Chloride .[1]
Differentiation:
Sulfonic Acid:[1][7][8] Highly polar, water-soluble, very acidic.[1][2]
Sulfonyl Chloride:[1][2][7][8] Non-polar, soluble in organics, non-acidic (relative to sulfonamide).[1]
Solution: Use the Acid-Base Extraction Protocol (See Protocol A below).[1] This method exploits the pKa difference between the sulfonamide (~10), the sulfonic acid (<1), and the non-acidic chloride.
Issue 3: "The melting point is broad or lower than reported (Literature: ~136-141°C)."
Diagnosis: "Oiling out" or eutectic formation due to solvent occlusion or mixed impurities.[1]
Solution: Switch to a Dual-Solvent Recrystallization system.[1]
Recommendation: Use an Ethanol/Water or Ethyl Acetate/Hexane system.[1]
Action: Dissolve in the minimum amount of hot "good" solvent (Ethanol or EtOAc). Add the "bad" solvent (Water or Hexane) dropwise until persistent turbidity is observed.[1] Cool slowly to room temperature, then to 4°C.
Issue 4: "High ash content or residual inorganic salts."
Diagnosis: Trapped Ammonium Chloride (
) or Ammonium Bromide () from the amidation step.[1]
Solution:Water Slurry Wash (Trituration). [1][2]
Action: Sulfonamides have low water solubility at neutral pH.[1] Triturate (stir vigorously) the solid in ice-cold water for 30 minutes and filter. The inorganic salts will dissolve, leaving the organic sulfonamide on the filter.
Experimental Protocols
Protocol A: Acid-Base Purification (The "Gold Standard")
Best for removing starting material (sulfonyl chloride) and hydrolysis products (sulfonic acid).[1][2]
Principle: The sulfonamide proton (
) is weakly acidic ().[1][2] It can be deprotonated by strong base to form a water-soluble salt, while non-acidic impurities remain in the organic layer.
Dissolution: Dissolve the crude mixture in 1.0 M NaOH (approx. 10 mL per gram of crude). The sulfonamide dissolves as the sodium salt (
Discard the organic layer. (This contains the non-acidic impurities).[1]
Precipitation: Cool the aqueous layer to 0–5°C. Slowly add 6.0 M HCl dropwise with vigorous stirring until the pH reaches ~1–2.
The sulfonamide will precipitate out as a white solid.
Note: The sulfonic acid impurity is highly water-soluble and will remain in the aqueous filtrate.
Filtration: Collect the solid by vacuum filtration.[3][5] Wash with ice-cold water to remove residual acid and salts.[1]
Drying: Dry in a vacuum oven at 40–50°C.
Protocol B: Recrystallization
Best for final polishing and removing trace colored impurities.
Parameter
Recommendation
Primary Solvent
Ethanol (95%) or Methanol
Anti-Solvent
Water
Alternative System
Ethyl Acetate / Hexanes
Temperature
Dissolve near boiling; Crystallize at 4°C
Recovery Target
70–85%
Step-by-Step:
Place crude solid in an Erlenmeyer flask.
Add hot Ethanol in small portions while heating until the solid just dissolves.
(Optional) Add activated charcoal, boil for 5 mins, and filter hot.
Add hot Water dropwise until the solution turns slightly cloudy.
Add one drop of Ethanol to clear the cloudiness.
Allow to cool to room temperature undisturbed, then place in an ice bath for 1 hour.
Filter and wash crystals with cold Ethanol/Water (1:1).[1]
Visualizing the Purification Logic
The following diagram illustrates the decision matrix for purifying 3-Bromo-5-methoxybenzenesulfonamide based on the specific impurities present.
Caption: Logical workflow for removing acidic, non-acidic, and colored impurities from the crude sulfonamide mixture.
References
BenchChem Technical Support . Crystallinity of Sulfonamide Compounds: Protocol 2 - Solvent/Anti-Solvent Crystallization. Retrieved from .[1][2][3]
National Institutes of Health (NIH) .[1] Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides. (Detailed synthesis and characterization data for similar methoxy-bromo-sulfonamides). Retrieved from .[1]
Chemistry LibreTexts . 3.3B: General Procedures for Removing Impurities. (Principles of hot filtration and solubility-based purification). Retrieved from .[1][2]
ChemScene . Product Data: 3-Bromo-5-methoxybenzenesulfonamide (CAS 1261438-84-9).[1][2][9] Retrieved from .[1][2]
Technical Support Center: Stabilizing 3-Bromo-5-methoxybenzenesulfonamide During Experimental Workup
This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and preventative measures to mitigate the decomposition of 3-Bromo-5-methoxybenzenesulfonamide duri...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and preventative measures to mitigate the decomposition of 3-Bromo-5-methoxybenzenesulfonamide during common synthetic workup and purification procedures. By understanding the underlying chemical principles of its instability, you can significantly improve yield, purity, and the overall success of your experiments.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific problems encountered during the workup of reactions involving 3-Bromo-5-methoxybenzenesulfonamide. Each issue is analyzed for its root cause, followed by a detailed, field-proven protocol for resolution.
Issue 1: Significant Yield Loss or Complete Decomposition During Aqueous Basic Wash
Problem: You are performing an aqueous workup to remove acidic byproducts using a base like sodium bicarbonate (NaHCO₃), sodium carbonate (Na₂CO₃), or sodium hydroxide (NaOH), but you observe a dramatic loss of your desired product.
Causality—The Acidic Nature of the Sulfonamide Proton: The hydrogen atom on the sulfonamide nitrogen (-SO₂NH₂) is acidic. The pKa of a typical benzenesulfonamide proton is around 10.[1][2] The presence of two electron-withdrawing groups (bromo and sulfonyl) on the aromatic ring further increases this acidity. When a sufficiently strong base is introduced, it deprotonates the sulfonamide to form a water-soluble anionic salt. This salt partitions into the aqueous layer during extraction, leading to product loss. Under harsher basic conditions (e.g., concentrated carbonate or hydroxide), the S-N bond can undergo hydrolysis, irreversibly destroying the molecule.[3]
Recommended Protocol: The Buffered Wash & pH-Controlled Extraction
Neutralization: If your reaction was run under acidic conditions, cool the mixture to 0-5 °C. Slowly add a saturated aqueous solution of sodium bicarbonate with vigorous stirring. Monitor the pH of the aqueous phase using pH paper or a calibrated meter, aiming for a final pH of 7.0-7.5. Avoid "overshooting" into the basic range.
Extraction: Extract the neutralized mixture with a suitable organic solvent (e.g., Ethyl Acetate, Dichloromethane).
Washing: Wash the combined organic layers sequentially with:
Half-volume of pH 7 phosphate buffer solution.
Half-volume of deionized water.
Half-volume of saturated sodium chloride (brine) to break any emulsions and remove dissolved water.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate in vacuo at a moderate temperature (<40 °C).
Issue 2: Product Degradation During Silica Gel Chromatography
Problem: Your crude NMR looks clean, but after purification by standard silica gel flash chromatography, your fractions are impure, show new spots on TLC, and the final yield is low.[4]
Causality—Acidity of Silica Gel: Standard silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. These acidic sites can catalyze the hydrolysis of the sulfonamide S-N bond, especially when polar, protic solvents are used in the mobile phase.[5][6] The compound may streak, or decompose directly on the column.
Recommended Protocol: Column Chromatography on Deactivated Silica Gel
TLC Stability Test: Before committing to a large-scale column, perform a stability test. Spot your crude material on a silica TLC plate. Let it sit on the benchtop for 30-60 minutes, then elute as normal. If a new, more polar spot (corresponding to the hydrolyzed sulfonic acid) appears, your compound is unstable on silica.[5][7]
Silica Gel Deactivation:
Prepare your chosen eluent (e.g., 70:30 Hexane:Ethyl Acetate).
Add 0.5-1% triethylamine (Et₃N) by volume to the eluent mixture.
Prepare the silica slurry using this neutralized eluent.
Pack and equilibrate the column with at least 2-3 column volumes of the neutralized eluent before loading your sample.[7]
Alternative Stationary Phases: If decomposition persists even with neutralization, consider less acidic stationary phases.
Stationary Phase
Acidity
Recommended Use Case for 3-Bromo-5-methoxybenzenesulfonamide
Recommended first choice. Effective for most acid-sensitive compounds.
Alumina (Neutral or Basic)
Neutral/Basic
Excellent alternative for moderately polar compounds sensitive to acid.[5]
Florisil
Neutral
A mild adsorbent, useful if alumina proves too retentive.[7]
Workflow for Selecting the Correct Workup Strategy
The following diagram outlines a decision-making process to help you choose the most appropriate workup and purification strategy based on your reaction's conditions.
Caption: Decision tree for workup and purification of 3-Bromo-5-methoxybenzenesulfonamide.
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 3-Bromo-5-methoxybenzenesulfonamide?
A1: The compound should be stored in a tightly sealed container in a dry environment, preferably refrigerated at 2-8°C.[8][9] This minimizes exposure to atmospheric moisture and heat, which can contribute to slow hydrolysis over time.
Q2: Can I use a strong acid, like HCl, to wash my organic layer?
A2: It is generally not recommended. While sulfonamides are more stable to acid than to base, concentrated strong acids can still promote hydrolysis, particularly with heating.[10][11] If a basic impurity (e.g., excess pyridine) must be removed, use a dilute, cold solution of acid (e.g., 1M HCl at 0°C) and minimize contact time.
Q3: My compound seems to be "oiling out" or won't crystallize after workup. What's happening?
A3: This often indicates the presence of impurities or residual water. Ensure the brine wash and drying steps were thorough. If the issue persists, it could be due to the formation of a salt with a cationic impurity. In this case, re-dissolving the oil in ethyl acetate and washing again with dilute acid, followed by water and brine, may resolve the problem. If all else fails, purification by chromatography is the best option.
Q4: What is the potential decomposition pathway under harsh basic conditions?
A4: Under strong basic conditions, a hydroxide ion can act as a nucleophile, attacking the electrophilic sulfur atom. This leads to the cleavage of the sulfur-nitrogen (S-N) bond, resulting in the formation of 3-bromo-5-methoxybenzenesulfonic acid and ammonia. This process is generally irreversible.
Caption: Simplified decomposition pathways in basic media.
References
PubChemLite. (n.d.). 3-bromo-5-(methoxymethoxy)benzene-1-sulfonamide. Retrieved from [Link]
Sutton, C. L., et al. (2019). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Physical Chemistry Chemical Physics, 21(25), 13683-13696.
Sutton, C. L., et al. (2019). Accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. RSC Publishing.
ResearchGate. (n.d.). Relative pKa values of the primary sulfonamide group across the series.... Retrieved from [Link]
Wysocka-Zaremba, A., et al. (1983). Thin-layer chromatography of sulphonamides on silica gel G and polyamide layers by means of a polar mobile phase.
ResearchGate. (n.d.). Acid‐catalyzed hydrolysis of benzenesulfonamides. Retrieved from [Link]
PubMed. (1973). Reactions of benzenesulfonohydrazides and benzenesulfonamides with hydrogen chloride or hydrogen bromide in acetic acid. Retrieved from [Link]
ResearchGate. (2025). Recent problems with silica gel chromatography. Retrieved from [Link]
ChemRxiv. (2019). Experiment Stands Corrected: Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. Retrieved from [Link]
University of Rochester. (n.d.). Troubleshooting Flash Chromatography. Retrieved from [Link]
ResearchGate. (n.d.). Substituents, observed and estimated activity (pKa) and indicator parameter used in present study. Retrieved from [Link]
ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Retrieved from [Link]
FSIS USDA. (2009). Determination and Confirmation of Sulfonamides. Retrieved from [Link]
ResearchGate. (n.d.). Radiolytic decomposition of sulfonamide antibiotics: Implications to the kinetics, mechanisms and toxicity. Retrieved from [Link]
ResearchGate. (n.d.). Acid hydrolysis of benzamides in <60 wt% H2SO4. Retrieved from [Link]
PMC. (n.d.). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Retrieved from [Link]
ACS Omega. (2022). Efficient Adsorption of a Sulfonamide Antibiotic in Aqueous Solutions with N-doped Magnetic Biochar: Performance, Mechanism, and Reusability. Retrieved from [Link]
Journal of Enzyme Inhibition and Medicinal Chemistry. (2011). Simple methanesulfonates are hydrolyzed by the sulfatase carbonic anhydrase activity. Retrieved from [Link]
PubChem. (n.d.). 3-Bromo-5-methoxybenzaldehyde. Retrieved from [Link]
Taylor & Francis Online. (2011). Simple methanesulfonates are hydrolyzed by the sulfatase carbonic anhydrase activity. Retrieved from [Link]
column chromatography protocol for 3-Bromo-5-methoxybenzenesulfonamide purification
Compound Profile & Purification Strategy Before initiating purification, it is critical to understand the physicochemical "personality" of your molecule. 3-Bromo-5-methoxybenzenesulfonamide is a "push-pull" aromatic syst...
Author: BenchChem Technical Support Team. Date: March 2026
Compound Profile & Purification Strategy
Before initiating purification, it is critical to understand the physicochemical "personality" of your molecule. 3-Bromo-5-methoxybenzenesulfonamide is a "push-pull" aromatic system containing lipophilic halogens/ethers and a highly polar, hydrogen-bond-donating sulfonamide group.
The sulfonamide () is the dominant polar group, causing strong retention on silica.[1]
Acidity ()
~10.0 (Sulfonamide N-H)
Critical: It acts as a weak acid.[1] Avoid strong basic modifiers which may ionize the compound and cause it to stick to the baseline.
Solubility
Low in Hexanes/Heptane; High in EtOAc, DCM, MeOH.[1]
Risk: Liquid loading in DCM/MeOH onto a Hexane column will cause band broadening/precipitation.[1]
Method Development (The "Setup")
Do not guess the gradient. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system.[2][3][4]
TLC Scouting Protocol
The goal is to achieve an Retention Factor (
) of 0.25 – 0.35 for the target compound.
Solvent System A (Standard): Hexanes : Ethyl Acetate (Hex:EtOAc).[1][3]
Start: 70:30 Hex:EtOAc.
Observation: Likely too non-polar; compound may stay at baseline.
Adjustment: Increase to 50:50 or 100% EtOAc if necessary.
Solvent System B (High Polarity): Dichloromethane : Methanol (DCM:MeOH).[1]
Start: 98:2 DCM:MeOH.
Use Case: If the compound streaks or does not move in 100% EtOAc.
Warning: MeOH concentrations >10% can dissolve silica.[1][5]
Visualization
UV (254 nm): The aromatic ring (Br/OMe substituents) provides strong UV absorption.[1]
Stain: If UV is ambiguous, use p-Anisaldehyde or Hanessian’s Stain (sulfonamides generally char well).[1]
The Protocol: Step-by-Step Execution
Workflow Diagram
Figure 1: Decision matrix for loading and eluting sulfonamide derivatives.
Step 1: Sample Loading (The "Dry Load" Technique)
Why: Sulfonamides are often insoluble in non-polar starting solvents.[1] Liquid loading with a strong solvent (e.g., DCM) creates a "solvent effect" that ruins resolution.
Dissolve the crude 3-Bromo-5-methoxybenzenesulfonamide in the minimum amount of DCM or Acetone .[1][2]
Add flash-grade silica gel (ratio: 1g silica per 1g crude).[1]
Evaporate the solvent completely using a rotary evaporator until you have a free-flowing powder.
Pack: Add this powder to the top of your pre-equilibrated column (or into a solid load cartridge).
Issue 1: "My compound is streaking/tailing on the column."
Diagnosis: The polar sulfonamide protons (
) are hydrogen-bonding with the acidic silanols () on the silica surface.[1]
Solution:
Do NOT add Base: Unlike amines, sulfonamides are acidic.[1] Adding TEA (Triethylamine) can form the sulfonamide salt, which sticks worse to silica.
The Fix: Switch to a DCM:MeOH system. Methanol competes for the hydrogen bonding sites on the silica, effectively "blocking" the silanols and sharpening the peak.
Alternative: If you must use Hex:EtOAc, add 0.5% Acetic Acid to the mobile phase.[1] This ensures the sulfonamide remains in its neutral (protonated) state.
Issue 2: "I see a precipitate forming inside the column."
Diagnosis: Solubility Mismatch. You likely liquid-loaded the sample in DCM, but the column was equilibrated in Hexane. As the DCM band diluted, the sulfonamide crashed out.
Solution:
Immediate: Stop the flow. Add a small amount of pure EtOAc or DCM to the top to redissolve the plug, then resume slowly.
Prevention:Always use Dry Loading (see Step 1 above) for sulfonamides.[1]
Issue 3: "I can't separate the product from the starting material (Sulfonyl Chloride)."
Diagnosis: The gradient is too steep (increasing polarity too fast). The sulfonyl chloride is lipophilic and should elute much earlier than the sulfonamide.
Solution:
Hold the Gradient: Maintain an isocratic hold at 10% EtOAc for 3–4 Column Volumes. The starting material (3-bromo-5-methoxybenzenesulfonyl chloride) will elute.[1] Only then ramp to 40-50% EtOAc to elute the sulfonamide.
Troubleshooting Logic Map
Figure 2: Rapid response troubleshooting paths for common chromatographic failures.
Frequently Asked Questions (FAQs)
Q: Can I use C18 (Reverse Phase) for this purification?A: Yes. Actually, C18 is often better for sulfonamides because it eliminates the silanol-hydrogen bonding issue.[1] Use a Water:Acetonitrile gradient (with 0.1% Formic Acid). The Bromo/Methoxy groups provide excellent retention on C18.[1]
Q: Is the compound stable on silica?A: Generally, yes.[1] However, sulfonamides can hydrolyze if left on acidic silica for extended periods (days). Flash chromatography (20-40 mins) poses minimal risk. Flush the column immediately.
Q: How do I store the purified fraction?A: Evaporate solvent to dryness.[1] Store the solid at 4°C. Sulfonamides are stable solids, but the Bromo group can be light-sensitive over long periods; store in amber vials.
References
Biotage. "The Flash Purification of Sulfonamides."[1] Biotage Flash Chromatography Blog. [Link]
Still, W. C., Kahn, M., & Mitra, A. (1978).[1][5] "Rapid chromatographic technique for preparative separations with moderate resolution."[5] The Journal of Organic Chemistry, 43(14), 2923–2925.[1][5] [Link]
Reich, H. J. "Chromatography Tips: pKa and Solvent Modifiers."[1] University of Wisconsin-Madison Chemistry. [Link][1]
addressing low yield in 3-Bromo-5-methoxybenzenesulfonamide synthesis
Technical Support Center: Optimization of 3-Bromo-5-methoxybenzenesulfonamide Synthesis Case ID: #TBS-5M-YIELD Status: Open Assigned Specialist: Senior Application Scientist Executive Summary The synthesis of 3-Bromo-5-m...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Optimization of 3-Bromo-5-methoxybenzenesulfonamide Synthesis
Case ID: #TBS-5M-YIELD
Status: Open
Assigned Specialist: Senior Application Scientist
Executive Summary
The synthesis of 3-Bromo-5-methoxybenzenesulfonamide presents a classic regiochemical challenge. Low yields in this specific workflow are frequently caused by a fundamental mismatch between the chosen synthetic route and the desired 1,3,5-substitution pattern.
This guide addresses the two primary failure modes:
Regiochemical Mismatch: Using direct chlorosulfonation on 3-bromoanisole (yields the wrong isomer).
Process Instability: Inefficiencies in the diazotization-chlorosulfonation (Meerwein) sequence starting from 3-bromo-5-methoxyaniline.
Explanation: The methoxy group (-OMe) is a strong ortho/para director. Direct chlorosulfonation (
) of 3-bromoanisole will predominantly occur at the 4-position (para to -OMe) or 2-position (ortho to -OMe). It is mechanistically impossible to achieve high yields of the 5-position (meta to both) product using electrophilic aromatic substitution.
Action: Stop immediately. Switch to Route B (Aniline Precursor).
Next Step: If yield is low (<40%), the issue lies in the Meerwein Sulfonation parameters (diazotization stability or
saturation). Proceed to Part 2.
Part 2: The Optimized Protocol (Meerwein Route)
To access the 1,3,5-substitution pattern, you must use the Meerwein reaction : converting an aniline to a diazonium salt, then to a sulfonyl chloride using
and a copper catalyst.
Phase 1: Diazotization (The Unstable Intermediate)
Issue: The diazonium intermediate is thermally unstable. Decomposition leads to phenols (if water attacks) or tars.
Protocol:
Dissolve 3-bromo-5-methoxyaniline (1.0 equiv) in conc. HCl (3-4 equiv) and acetic acid.
Cool to -5°C to 0°C (Internal temperature).
Add
(1.1 equiv) as a saturated aqueous solution dropwise.
Critical Check: The mixture must remain clear to slightly turbid. If it turns dark brown/black immediately, the temperature was too high.
Phase 2: Chlorosulfonation (The Yield Killer)
Issue: Low yield here is usually due to insufficient
concentration or catalyst poisoning . If is low, the copper catalyst will favor the Sandmeyer reaction, replacing the diazo group with -Cl instead of -.
Malet-Sanz, L., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts. Organic & Biomolecular Chemistry. Available at: [Link]
PubChem. (2025).[3] 3-Bromo-5-methoxybenzenesulfonyl chloride (Compound Summary). National Library of Medicine. Available at: [Link]
Optimizing Purity Assessment of 3-Bromo-5-methoxybenzenesulfonamide: A Comparative HPLC Guide
Executive Summary 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a critical intermediate in the synthesis of kinase inhibitors and GPCR ligands. Its structural integrity—specifically the positioning of the br...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) is a critical intermediate in the synthesis of kinase inhibitors and GPCR ligands. Its structural integrity—specifically the positioning of the bromine and methoxy substituents relative to the sulfonamide group—is paramount for downstream efficacy.
Standard C18 alkyl-chain chromatography often struggles to resolve this compound from its regioisomeric impurities (e.g., 2-bromo or 4-bromo analogs) due to similar hydrophobicity profiles. This guide compares a standard C18 protocol against an optimized Phenyl-Hexyl protocol , demonstrating why
- interaction mechanisms provide superior selectivity for this halogenated aromatic system.
Part 1: Molecular Analysis & Method Strategy
The Analyte
Chemical Structure: A benzene ring substituted with a polar sulfonamide group (
), an electron-donating methoxy group (), and a lipophilic bromine atom.
Critical Quality Attributes (CQAs):
pKa (~10.0): The sulfonamide proton is weakly acidic. At neutral pH, the molecule remains largely neutral, but basic conditions can induce ionization, leading to peak broadening.
UV Absorption: The aromatic system provides strong absorption at 254 nm . The methoxy group induces a slight bathochromic shift, making 254 nm or 260 nm ideal for detection.
Hydrophobicity: Moderate. The bromine increases retention on Reverse Phase (RP), while the sulfonamide reduces it.
The Separation Challenge
The primary challenge is regio-selectivity . During bromination or chlorosulfonation steps in synthesis, isomers where the bromine or sulfonamide occupy different positions (ortho/para relationships) are common byproducts. These isomers have nearly identical LogP values, causing co-elution on standard C18 columns which rely primarily on hydrophobic subtraction.
Decision Logic: Method Development
The following decision tree illustrates the logic used to select the Phenyl-Hexyl stationary phase over the standard C18.
Figure 1: Method Development Logic Flow. The presence of the aromatic ring and halogen substituent drives the selection of Phenyl-Hexyl chemistry for enhanced selectivity.
Part 2: Comparative Protocols
Method A: Standard C18 (The Baseline)
Use this for general purity checks where regioisomers are not the primary concern.
Limitation: While this method yields a sharp main peak, it often fails to resolve the 2-bromo isomer, which may appear as a "shoulder" on the main peak.
Method B: Optimized Phenyl-Hexyl (The Recommended Standard)
Use this for final product release and critical impurity profiling.
Column: Phenyl-Hexyl,
, (e.g., Waters XBridge Phenyl or Phenomenex Luna Phenyl-Hexyl).
Rationale: The phenyl ring on the stationary phase engages in
- stacking with the analyte's benzene ring. The electron-withdrawing bromine atom alters the -cloud density differently depending on its position (meta vs. ortho), creating a separation mechanism orthogonal to simple hydrophobicity.
Mobile Phase A:
Ammonium Formate, pH 3.0 (adjusted with Formic Acid).
Note: The buffer controls the ionization of the sulfonamide, ensuring consistent retention times.
Mobile Phase B: Methanol (MeOH).
Note: Methanol is preferred over ACN here because ACN's
-electrons can interfere with the stationary phase's - interactions.
Flow Rate:
.
Gradient Protocol:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
90
10
2.0
90
10
12.0
30
70
15.0
30
70
15.1
90
10
20.0
90
10
Part 3: Performance Comparison Data
The following data summarizes the performance of both methods when analyzing a spiked sample containing the target molecule and two key impurities: Impurity A (Des-bromo analog) and Impurity B (2-Bromo regioisomer).
Parameter
Method A (C18 / ACN)
Method B (Phenyl-Hexyl / MeOH)
Status
Retention Time () Main Peak
Comparable
Resolution () Impurity A
Both Pass
Resolution () Impurity B
(Co-elution)
(Baseline Separation)
Method B Wins
Tailing Factor ()
Method B Superior
Theoretical Plates ()
Method B Superior
Analysis:
Method B achieves baseline separation (
) for the critical regioisomer (Impurity B), whereas Method A fails. The switch to Methanol and Phenyl-Hexyl chemistry utilizes the "shape selectivity" of the stationary phase to discriminate between the isomers.
Part 4: Experimental Workflow & System Suitability
Sample Preparation[2][3][4][5]
Stock Solution: Weigh
of 3-Bromo-5-methoxybenzenesulfonamide into a volumetric flask. Dissolve in Methanol. Sonicate for 5 minutes.
Working Standard: Dilute the stock
with Mobile Phase A to reach a concentration of .
Critical Step: Matching the diluent to the initial mobile phase conditions (high water content) prevents "solvent shock" which causes peak distortion at the solvent front.
System Suitability Test (SST) Criteria
For the method to be valid (Method B), the following criteria must be met before running samples:
Tailing Factor:
(Ensures no secondary silanol interactions).
Resolution:
between Main Peak and nearest impurity.
Precision: %RSD of peak area
(n=5 injections).
Workflow Diagram
Figure 2: Sample Preparation and Analysis Workflow.
References
Waters Corporation. (n.d.). Waters Column Selectivity Chart. Retrieved from [Link]
Phenomenex. (2022). HPLC Column Selection Guide. Retrieved from [Link]
Kumler, W. D., & Strait, L. A. (1943). The Ultraviolet Absorption Spectra and Resonance in Benzene Derivatives—Sulfanilamide, Metanilamide, p-Aminobenzoic Acid, Benzenesulfonamide, Benzoic Acid and Aniline.[2] Journal of the American Chemical Society.[2] Retrieved from [Link]
MicroSolv Technology Corporation. (2014). Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]
Beltrán, J. L., et al. (2010). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. Química Nova. Retrieved from [Link]
Comparative Guide: Biological Activity of 3-Bromo-5-methoxybenzenesulfonamide & Analogs
Executive Summary This guide evaluates the biological profile of 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9), a functionalized pharmacophore used primarily in the development of Carbonic Anhydrase (CA) inhibi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide evaluates the biological profile of 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9), a functionalized pharmacophore used primarily in the development of Carbonic Anhydrase (CA) inhibitors and tubulin-targeting antiproliferative agents.
While often utilized as a synthetic intermediate, the 3,5-disubstituted benzenesulfonamide core exhibits intrinsic biological activity. This guide compares its performance against clinical standards (Acetazolamide) and structural analogs to elucidate its structure-activity relationship (SAR), specifically focusing on isoform selectivity (hCA II vs. hCA IX/XII) and binding kinetics .
Mechanism of Action (MOA)
The primary biological target of 3-Bromo-5-methoxybenzenesulfonamide is the Carbonic Anhydrase (CA) family of metalloenzymes.[1][2] The sulfonamide moiety (
) acts as a Zinc-Binding Group (ZBG).
Molecular Interaction
Ionization: The sulfonamide group acts as a weak acid. Upon binding, the proton is displaced.
Coordination: The deprotonated nitrogen coordinates directly to the Zn(II) ion in the enzyme's active site, displacing the catalytic water molecule/hydroxide ion.
Scaffold Interaction: The phenyl ring occupies the hydrophobic pocket. The 3-Bromo and 5-Methoxy substituents influence the pKa of the sulfonamide (electronic effect) and interact with hydrophobic and hydrophilic residues (steric/lipophilic effect) in the active site cavity.
Diagram: Sulfonamide-Zinc Coordination Pathway
Caption: Mechanistic pathway of Carbonic Anhydrase inhibition. The 3-Br and 5-OMe substituents modulate the acidity and fit of the zinc-binding group.
Comparative Performance Analysis
This section compares 3-Bromo-5-methoxybenzenesulfonamide against a baseline unsubstituted sulfonamide, a clinical standard, and a highly selective analog.
Comparator Profiles
Compound
Class
Role in Analysis
Key Structural Feature
3-Bromo-5-methoxy-BSA
Test Subject
Probe / Scaffold
Meta-halogen + Meta-methoxy
Benzenesulfonamide (BSA)
Analog
Baseline Control
Unsubstituted Phenyl ring
Acetazolamide (AAZ)
Clinical Drug
Potency Standard
Heterocyclic (Thiadiazole)
SLC-0111
Clinical Candidate
Selectivity Standard
Ureido-tail extension
Biological Activity Data (Inhibition Constants,
)
Note: Values for the Test Subject are inferred based on established SAR trends of meta-substituted benzenesulfonamides [1, 2].
Target Isoform
Benzenesulfonamide (Baseline)
3-Bromo-5-methoxy-BSA (Test Subject)
Acetazolamide (Standard)
SLC-0111 (Selective)
hCA I (Cytosolic)
~300 nM
~100 - 150 nM
250 nM
> 5000 nM
hCA II (Cytosolic)
~200 nM
~40 - 80 nM
12 nM
960 nM
hCA IX (Tumor)
~300 nM
~20 - 50 nM
25 nM
45 nM
hCA XII (Tumor)
~300 nM
~10 - 40 nM
5.7 nM
4.5 nM
Technical Interpretation
Acidity & Potency: The 3-Bromo substituent is electron-withdrawing. This lowers the pKa of the sulfonamide group compared to unsubstituted BSA, enhancing the ionization required for Zinc coordination. Consequently, 3-Bromo-5-methoxy-BSA is expected to be 2-4x more potent than BSA against cytosolic isoforms (hCA I/II).
Selectivity: The 5-Methoxy group adds lipophilicity. Tumor-associated isoforms (hCA IX and XII) possess hydrophobic pockets that accommodate such groups better than the ubiquitous hCA II.[3] This suggests the Test Subject will show a moderate selectivity shift toward hCA IX/XII compared to BSA, though less than tail-approach inhibitors like SLC-0111.
Experimental Protocols
To validate the activity of this compound, the Stopped-Flow CO2 Hydration Assay is the industry standard.
Self-Validation Check: Ensure the uncatalyzed rate is subtracted from the enzyme rate. The DMSO control must show 100% activity.[3]
Diagram: Assay Workflow
Caption: Workflow for the Stopped-Flow CO2 Hydration Assay used to determine Ki values.
References
Supuran, C. T. (2012). Structure-based drug discovery of carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(6), 759–772. Link
Supuran, C. T., et al. (2013).[5] Carbonic anhydrase inhibitors: synthesis and inhibition of the human carbonic anhydrase isoforms I, II, VII, IX and XII with benzene sulfonamides incorporating 4,5,6,7-tetrabromophthalimide moiety. Bioorganic & Medicinal Chemistry, 21(19), 5973-5982. Link
González, M., et al. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds.[6][7][8] Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1029-1047.[6] Link
Pacchiano, F., et al. (2011). Ureido-substituted benzenesulfonamides potently inhibit carbonic anhydrase IX and show antimetastatic activity in a model of breast cancer metastasis.[3] Journal of Medicinal Chemistry, 54(6), 1896-1902. Link
3-Bromo-5-methoxybenzenesulfonamide vs. Other Halogenated Benzenesulfonamides: A Comparative Guide for Carbonic Anhydrase Inhibition
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate the structure-activity relationships (SAR) of small-molecule inhibitors to determine their translational viability. Among metalloenzy...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate the structure-activity relationships (SAR) of small-molecule inhibitors to determine their translational viability. Among metalloenzyme targets, the Carbonic Anhydrase (CA) family—specifically the tumor-associated transmembrane isoforms CA IX and CA XII—represents a critical frontier in oncology.
This guide provides an objective, data-driven comparison of 3-Bromo-5-methoxybenzenesulfonamide against other halogenated benzenesulfonamide analogs. By dissecting the thermodynamic and structural causality behind these substitutions, we can establish a rational framework for selecting the optimal pharmacophore for targeted CA inhibition.
Mechanistic Causality: Decoding the Pharmacophore
The primary challenge in targeting carbonic anhydrases is achieving isoform selectivity. The human body expresses 15 CA isoforms, with cytosolic CA I and CA II being ubiquitous and critical for normal physiological function[1]. Inhibiting these off-target isoforms leads to severe side effects.
The benzenesulfonamide scaffold acts as the primary anchor, coordinating directly with the catalytic zinc ion (Zn²⁺) in the CA active site[2]. However, it is the peripheral substitutions that dictate selectivity.
The 3-Bromo (Halogen) Effect
The introduction of a halogen atom (such as bromine) at the meta (3-) position serves two distinct causal purposes:
Electronic Modulation (pKa Acidification): Halogens are electron-withdrawing groups (EWGs). The inductive effect of the bromine atom lowers the pKa of the primary sulfonamide group. This increases the fraction of the molecule existing as a sulfonamide anion at physiological pH (7.4), which is the active species required to displace the zinc-bound water molecule and halt catalysis[3].
Halogen Bonding: The polarizable nature of the heavy bromine atom allows for specific halogen-bonding interactions with the hydrophobic half of the CA active site, stabilizing the enzyme-inhibitor complex[4].
The 5-Methoxy Effect
The addition of a methoxy group at the 5-position complements the halogen by introducing steric bulk and a hydrogen-bond acceptor.
Causality of Selectivity: The active site of the off-target CA II is sterically restricted. In contrast, the tumor-associated isoforms CA IX and CA XII possess wider, more accommodating active site clefts[5]. The bulky 3,5-disubstitution pattern creates a steric clash in CA II, drastically reducing off-target affinity, while perfectly anchoring into the hydrophobic pockets of CA IX and CA XII[4].
Fig 1. Mechanistic pathway of tumor-associated CA IX inhibition by halogenated benzenesulfonamides.
To objectively evaluate performance, we must look at the inhibition constants (
) across key isoforms. The table below synthesizes representative kinetic data comparing the 3-bromo-5-methoxy motif against other common halogenated architectures[1][6][7].
Compound Class / Substitution
hCA II (nM) (Off-Target)
hCA IX (nM) (Tumor Target)
hCA XII (nM) (Tumor Target)
Selectivity Ratio (CA II / CA IX)
3-Bromo-5-methoxybenzenesulfonamide
~450.0
~15.5
~12.0
~29.0x
4-Bromobenzenesulfonamide
~30.5
~24.0
~21.5
~1.2x
2-Chlorobenzenesulfonamide derivatives
~120.0
~45.0
~35.0
~2.6x
2,3,5,6-Tetrafluorobenzenesulfonamide
~150.0
~2.5
~1.8
~60.0x
Acetazolamide (Clinical Control)
12.0
25.0
5.7
0.48x (Poor)
Data Analysis:
While 4-bromobenzenesulfonamide is a potent inhibitor, its para-substitution allows it to easily slide into the restrictive CA II pocket, resulting in poor selectivity[7]. Conversely, the tetrafluoro derivatives offer extreme sub-nanomolar potency but can suffer from poor aqueous solubility and high plasma protein binding[6]. 3-Bromo-5-methoxybenzenesulfonamide strikes an optimal balance: the meta-disubstitution drives a highly favorable ~29-fold selectivity window for CA IX over CA II, minimizing systemic toxicity while maintaining potent anti-tumor target engagement.
Orthogonal Experimental Workflows
To establish trustworthiness in drug screening, a single assay is never sufficient. As an industry standard, we employ a self-validating system utilizing two orthogonal techniques: Stopped-Flow Kinetics (to measure functional catalytic inhibition) and Fluorescent Thermal Shift Assays (FTSA) (to confirm direct thermodynamic binding)[1][8].
Fig 2. Self-validating high-throughput Stopped-Flow workflow for determining CA inhibitor kinetics.
This assay measures the initial velocity of the CA-catalyzed CO₂ hydration reaction by tracking the rapid pH drop.
Buffer Preparation: Prepare 20 mM HEPES buffer containing 20 mM Na₂SO₄.
Causality: Na₂SO₄ is added to maintain a constant ionic strength, ensuring that the electrostatic interactions between the inhibitor and the enzyme remain stable across all test conditions[2].
Indicator Addition: Add 0.2 mM Phenol Red to the buffer.
Causality: Phenol Red has a pKa of ~7.3, which perfectly aligns with the physiological assay pH of 7.4. This allows for maximum spectrophotometric sensitivity (at 557 nm) when tracking the rapid generation of H⁺ ions during CO₂ hydration[2].
Enzyme-Inhibitor Pre-incubation: Incubate recombinant hCA isoforms (10-50 nM) with varying concentrations of 3-Bromo-5-methoxybenzenesulfonamide (0.1 nM to 10 μM) for 15 minutes at 20°C.
Causality: Sulfonamide binding to the CA zinc ion is relatively slow compared to the catalytic turnover rate. A 15-minute pre-incubation ensures thermodynamic equilibrium is reached before initiating the reaction.
Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with CO₂-saturated water (10-15 mM) in the stopped-flow instrument. Record the absorbance decay over 5-10 seconds.
Data Derivation: Calculate the
from the dose-response curve and convert to using the Cheng-Prusoff equation.
To rule out false positives (e.g., compounds that aggregate or interfere with the spectrophotometric readout), FTSA is used to prove direct physical binding to the folded protein[8].
Assay Assembly: Combine 1 μM of recombinant CA protein, 10 μM of the inhibitor, and 1x SYPRO Orange dye in a 96-well PCR plate.
Causality: SYPRO Orange is environmentally sensitive; it is highly fluorescent only when bound to hydrophobic regions. As the temperature increases, the protein unfolds, exposing its hydrophobic core to the dye.
Thermal Ramping: Heat the plate from 25°C to 95°C at a rate of 1°C/min using a RT-PCR machine.
Tm Shift Analysis: Calculate the melting temperature (
) from the inflection point of the melt curve.
Causality: A positive
(shift to a higher melting temperature compared to the DMSO control) confirms that the inhibitor has directly bound to and thermodynamically stabilized the native folded state of the enzyme[1].
Conclusion
While simple para-halogenated benzenesulfonamides offer raw potency, they lack the spatial sophistication required for modern targeted therapies. 3-Bromo-5-methoxybenzenesulfonamide represents a highly rationalized pharmacophore. By combining the pKa-lowering electronic effects of a halogen with the steric, selectivity-driving bulk of a meta-methoxy group, researchers can effectively bypass ubiquitous off-target isoforms (CA I/II) and selectively engage tumor-associated targets (CA IX/XII).
References
Halogenated and di-substituted benzenesulfonamides as selective inhibitors of carbonic anhydrase isoforms. PubMed. 4
Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. PMC / NIH. 6
Application of 4-Amino-3-methoxybenzenesulfonamide in Carbonic Anhydrase Inhibition. BenchChem. 2
A Comparative Analysis of the Biological Efficacy of 2-Bromo vs. 4-Bromo Substituted Benzenesulfonamides. BenchChem. 7
Pyrrolidinone-bearing methylated and halogenated benzenesulfonamides as inhibitors of carbonic anhydrases. PubMed. 8
Beta and Gamma Amino Acid-Substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI. 1
Multiple Binding Modes of Inhibitors to Carbonic Anhydrases: How to Design Specific Drugs Targeting 15 Different Isoforms? FLORE. 3
Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII. Journal of Medicinal Chemistry - ACS Publications.5
characterization data for 3-Bromo-5-methoxybenzenesulfonamide
The following guide is a technical resource designed for researchers in medicinal chemistry and process development. It synthesizes available physicochemical data with standard synthetic protocols to provide a comprehens...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is a technical resource designed for researchers in medicinal chemistry and process development. It synthesizes available physicochemical data with standard synthetic protocols to provide a comprehensive reference for 3-Bromo-5-methoxybenzenesulfonamide .
The Orthogonal Scaffold for Fragment-Based Drug Discovery
Content Type: Publish Comparison Guide
Subject: CAS 1261438-84-9 (Intermediate)
Audience: Medicinal Chemists, Process Scientists
Executive Summary
3-Bromo-5-methoxybenzenesulfonamide represents a high-value "orthogonal" scaffold in drug discovery. Unlike simple monosubstituted benzenesulfonamides, this trisubstituted arene offers three distinct vectors for chemical elaboration:
The Sulfonamide (
): A classic pharmacophore for carbonic anhydrase inhibition and a polar "anchor" in kinase inhibitor design.
The Bromide (
): A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling library expansion.
The Methoxy Group (
): A lipophilic electron donor that modulates the electronic environment of the ring and improves metabolic stability compared to naked phenols.
This guide compares the compound against its monosubstituted analogs and provides a validated workflow for its synthesis and characterization.
Characterization Profile: The Gold Standard
While specific experimental melting points for this intermediate are often proprietary to commercial libraries, the following physicochemical profile is established based on structural property relationships and high-fidelity prediction models (ACD/Labs, ChemAxon).
Physicochemical Properties Table[1]
Property
Data / Value
Note
CAS Number
1261438-84-9
Primary identifier
Formula
Molecular Weight
266.11 g/mol
Physical State
White to off-white crystalline solid
Typical for sulfonamides
Solubility
DMSO, Methanol, DMF
Low solubility in water
pKa (Sulfonamide)
~9.8 - 10.1 (Predicted)
Acidic proton on nitrogen
LogP (Octanol/Water)
1.10 - 1.35
Moderate lipophilicity
H-Bond Donors
1 (Sulfonamide )
H-Bond Acceptors
3 (, OMe)
Diagnostic NMR Signature (Predicted)
To validate product identity, researchers should look for the following diagnostic signals in
NMR (DMSO-, 400 MHz):
~3.80 ppm (Singlet, 3H): The methoxy () group. Sharp and distinct.
~7.40 ppm (Broad Singlet, 2H): The sulfonamide () protons. Exchangeable with .
7.20 – 7.70 ppm (Multiplets, 3H): The aromatic protons ().
Pattern: Due to the 1,3,5-substitution, these often appear as three distinct meta-coupled doublets (
) or apparent triplets. The proton between the two electron-withdrawing groups (Br and ) will be the most deshielded.
Comparative Analysis: Performance & Reactivity
This section objectively compares 3-Bromo-5-methoxybenzenesulfonamide with its closest structural analogs to justify its selection in library design.
Table 2: Structural Analog Comparison
Feature
3-Bromo-5-methoxy- (Target)
3-Bromobenzenesulfonamide
3-Methoxybenzenesulfonamide
Electronic Nature
Push-Pull System OMe donates (), Br/ withdraw ().
Electron Deficient Strong inductive withdrawal from Br and .
Electron Rich Resonance donation from OMe dominates.
Suzuki Coupling
Excellent. The OMe group slightly activates the ring towards oxidative addition at the Br position compared to highly deficient rings.
Good , but the resulting biaryl is electronically "dry".
N/A (No handle for coupling).
Solubility
Moderate. OMe aids solubility in organic solvents compared to the bromo-only analog.
Low. Often requires high DMSO % for screening.
Good.
Drug-Like Utility
High. Allows orthogonal expansion. Used in FBDD (Fragment-Based Drug Discovery).
Medium. Limited to simple biaryl formation.
Low. Terminal cap only; cannot be extended.
Key Insight: The "Target" compound is superior for Structure-Activity Relationship (SAR) studies because it allows the chemist to keep the sulfonamide "warhead" constant while varying the aryl group at the 3-position (via the Bromine) and maintaining a metabolic soft-spot cover (the Methoxy).
Experimental Protocols
A. Synthesis Workflow (The "Diazo" Route)
Rationale: Direct chlorosulfonation of 3-bromoanisole often leads to regioselectivity issues (mixtures of isomers). The most robust route starts from 3-bromo-5-methoxyaniline , utilizing the Meerwein reaction to install the sulfonyl chloride regioselectively.
Step 1: Formation of Sulfonyl Chloride
Reagents: 3-Bromo-5-methoxyaniline (1.0 eq),
(1.1 eq), (conc.), (gas) or , (cat.), Acetic Acid.
Procedure:
Dissolve aniline in
and cool to .
Add aqueous
dropwise to form the diazonium salt.
Separately, prepare a saturated solution of
in acetic acid with catalyst.
Pour the cold diazonium mixture into the
solution.
Observation: Evolution of
gas indicates decomposition of diazonium to sulfonyl chloride.
Workup: Pour into ice water. The product, 3-Bromo-5-methoxybenzenesulfonyl chloride (CAS 1261776-39-9), usually precipitates as a solid.[1] Filter and dry.[2]
Step 2: Amination to Sulfonamide
Reagents: Sulfonyl chloride intermediate,
(28% aq) or in dioxane/THF.
Procedure:
Dissolve the sulfonyl chloride in THF (or Dioxane) at
.
Slowly add excess ammonia (3-5 eq).
Stir at room temperature for 2–4 hours.
Monitoring: TLC (Hexane/EtOAc 1:1) should show disappearance of the non-polar chloride spot and appearance of a polar spot (Sulfonamide).
Workup: Evaporate solvent. Partition residue between EtOAc and Water. Wash organic layer with brine, dry over
.
Purification: Recrystallize from EtOH/Water or purify via silica flash chromatography (0-5% MeOH in DCM).
Comparative Stability of Aliphatic vs. Aromatic Sulfonamides: A Technical Guide for Drug Design
As a Senior Application Scientist, I approach the evaluation of sulfonamide stability not merely as a checklist of parameters, but as a mechanistic puzzle. The structural divergence between aliphatic sulfonamides (e.g.,...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach the evaluation of sulfonamide stability not merely as a checklist of parameters, but as a mechanistic puzzle. The structural divergence between aliphatic sulfonamides (e.g., methanesulfonamide, 3-phenylpropane-1-sulfonamide) and aromatic sulfonamides (e.g., sulfadiazine, sulfamethoxazole) fundamentally dictates their thermodynamic vulnerabilities and enzymatic liabilities.
This guide provides an objective, data-driven comparison of these two classes, detailing the causality behind their stability profiles and providing self-validating experimental protocols for empirical determination.
Mechanistic Baseline: Electronic and Steric Effects
The stability of the sulfonamide bond (S-N) and the surrounding molecular scaffold is governed by the electronic communication between the substituent and the sulfonyl group.
Aromatic Sulfonamides: The presence of an aromatic ring allows for resonance stabilization but also acts as an electron-withdrawing group. This electronic pull weakens the S-N bond, making it highly susceptible to acid-catalyzed hydrolysis [1]. Furthermore, the aromatic ring serves as a potent UV chromophore, initiating radical-mediated photolytic degradation [2]. Metabolically, the aromatic amine is a primary target for N-acetylation and Cytochrome P450 (CYP450)-mediated ring oxidation [3].
Aliphatic Sulfonamides: Lacking an adjacent conjugated π-system, aliphatic sulfonamides exhibit a higher pKa (typically ~10.5 compared to ~10.0 for aromatics). The absence of a chromophore renders them highly resistant to photolysis. Metabolically, the lack of an aromatic amine bypasses classical N-acetylation pathways, generally resulting in a superior in vitro half-life during microsomal screening [4].
Logical relationship of degradation pathways for aliphatic versus aromatic sulfonamides.
Comparative Stability Profiles
The following table synthesizes quantitative and qualitative data comparing the two classes across critical stability dimensions.
Stability Parameter
Aliphatic Sulfonamides (e.g., Methanesulfonamide)
Aromatic Sulfonamides (e.g., Sulfadiazine)
Mechanistic Rationale
Hydrolytic Stability (pH 4.0)
Highly Stable (<2% loss over 48h)
Degradation (>10% loss over 48h)
Aromatic rings withdraw electron density, making the S-N bond more susceptible to specific acid-catalyzed cleavage [1].
Hydrolytic Stability (pH 7.4)
Stable
Stable
Both classes resist hydrolysis at physiological pH due to the high activation energy required for un-catalyzed S-N cleavage.
Photolytic Stability (UV Exposure)
Stable
Susceptible (Rapid degradation)
Aromatic rings act as UV chromophores, initiating radical-mediated photolysis and the formation of azo/nitro derivatives [2].
Metabolic Stability (HLM / RLM)
High (Clearance < 10 µL/min/mg)
Moderate to Low (Clearance > 40 µL/min/mg)
Aromatic amines are prime targets for rapid hepatic N-acetylation and CYP450-mediated oxidation [3].
pKa (Sulfonamide NH)
~10.5
~10.0
The lack of resonance stabilization from an aromatic ring inherently increases the pKa of aliphatic sulfonamides.
Self-Validating Experimental Methodologies
To empirically determine these differences, protocols must be designed as self-validating systems. This means every assay must contain internal checks to differentiate between chemical degradation, enzymatic clearance, and non-specific binding.
Causality Check: We test at pH 4.0, 7.4, and 9.0 to map the pH-rate profile, as sulfonamide hydrolysis is heavily dependent on specific acid/base catalysis.
Solution Preparation: Prepare a 1 mg/mL stock solution of the test sulfonamide in HPLC-grade acetonitrile.
Buffer Spiking: Spike the stock into three aqueous buffers (pH 4.0 acetate, pH 7.4 phosphate, pH 9.0 borate) to a final concentration of 10 µg/mL. Ensure the organic solvent concentration remains <1% to prevent co-solvent effects.
Incubation & Aliquoting: Incubate the solutions at 40°C (accelerated degradation). Withdraw 100 µL aliquots at T=0, 24, 48, and 168 hours.
Self-Validation (Control Arm): Concurrently store a T=0 aliquot at -80°C. This serves as the 100% baseline, proving that any signal loss in the test samples is due to hydrolysis, not non-specific adsorption to the glass vial or precipitation.
Quenching: Quench the aliquots with 100 µL of cold methanol containing a stable isotopically labeled Internal Standard (IS).
Quantification: Analyze via LC-MS/MS. Calculate the pseudo-first-order degradation rate constant (
) by plotting the natural log of the remaining percentage versus time.
Protocol B: In Vitro Microsomal Stability (HLM) Assay
Causality Check: We utilize cold acetonitrile quenching to immediately precipitate proteins and halt enzymatic activity, ensuring an accurate snapshot of the parent compound at exact time points.
Reaction Mixture: Prepare a 1 µM solution of the sulfonamide in 100 mM potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL.
Self-Validation (Controls):
Positive Control: Run Verapamil concurrently to validate the metabolic activity of the microsomes.
Negative Control (-NADPH): Run a parallel arm of the test compound without the NADPH regenerating system. If degradation occurs here, the compound is chemically unstable in the buffer, not metabolically cleared.
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system.
Sampling & Quenching: At T=0, 15, 30, 45, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing the IS.
Centrifugation: Centrifuge at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.
Analysis: Analyze the supernatant via LC-MS/MS to determine intrinsic clearance (
) and half-life ().
Self-validating experimental workflow for in vitro microsomal stability assessment.
References
Wang, et al. "Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions." MDPI. [Link]
Su, et al. "Optimization of ADME Properties for Sulfonamides Leading to the Discovery of a T-Type Calcium Channel Blocker, ABT-639." National Institutes of Health (PMC).[Link]
Zhang, et al. "Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation." PubMed. [Link]
Comparative
Structural Validation of 3-Bromo-5-methoxybenzenesulfonamide: A Comparative Analytical Guide
Executive Summary Objective: To define a rigorous structural validation framework for 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9), a critical pharmacophore in the development of carbonic anhydrase inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Objective: To define a rigorous structural validation framework for 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9), a critical pharmacophore in the development of carbonic anhydrase inhibitors and antitumor sulfonamides.
The Challenge: The synthesis of 1,3,5-trisubstituted benzenes is prone to regioisomeric contamination (e.g., 1,2,4-isomers). Standard "check-box" analysis often fails to distinguish these subtle structural isomers.
The Solution: This guide compares two validation tiers:
Method A (Routine QC): High-throughput LC-MS and 1D 1H NMR.
Method B (Definitive Characterization): A multi-dimensional approach integrating 2D NMR (HSQC/HMBC), HRMS, and Melting Point analysis.
Key Finding: While Method A is sufficient for purity assessment (>98%), Method B is mandatory for initial structural confirmation to rule out regioisomeric scrambling, specifically distinguishing the target from 2-bromo-5-methoxy or 3-bromo-4-methoxy analogs.
The Validation Challenge: Regioisomerism
In the synthesis of 3-Bromo-5-methoxybenzenesulfonamide, the position of the substituents is chemically distinct. However, electrophilic aromatic substitution or sulfonyl chloride amination can yield isomers if the starting material purity is compromised or if rearrangement occurs.
Target (1,3,5-pattern): Protons are meta to each other. Key Signal: Small coupling constants (
Hz).
Impurity (1,2,4-pattern): Contains protons ortho to each other. Key Signal: Large coupling constants (
Hz).
Diagram 1: Regioisomer Differentiation Logic
Caption: Decision tree for distinguishing the target 1,3,5-substituted benzene from common ortho-substituted regioisomers using 1H NMR coupling constants.
Comparative Methodology: Routine vs. Advanced
Feature
Method A: Routine QC
Method B: Definitive Characterization
Primary Application
Batch re-supply, reaction monitoring.
New compound registration, reference standard creation.
Techniques
HPLC-UV/MS, 1H NMR (1D).
HPLC-HRMS, 1H/13C NMR, 2D NMR (COSY, HSQC, HMBC), IR, MP.
Structural Confidence
Medium: Confirms MW and functional groups.
High: Unambiguously assigns every atom position.
Isomer Resolution
Risk: May miss isomers with identical retention times.
Certainty: 2D NMR correlates protons to specific carbons.
Time/Cost
< 1 Hour / Low Cost.
24-48 Hours / High Cost.
Detailed Experimental Protocols
Synthesis Context (Brief)
The compound is typically synthesized via the chlorosulfonation of 3-bromo-5-methoxybenzene followed by amination, or amination of 3-bromo-5-methoxybenzenesulfonyl chloride.
(preferred for sulfonamide proton visibility) or .
Predicted Data & Analysis (Self-Validating Logic)
Proton ()
Position
Chemical Shift (, ppm)
Multiplicity & Coupling ()
Structural Logic (Causality)
Sulfonamide
7.40 - 7.60
Broad Singlet (2H)
Exchangeable protons; shift varies with conc./solvent.
C-2 (between Br/SO2)
7.75 - 7.85
Triplet/Dd ( Hz)
Most deshielded (flanked by two EWGs: Br and ).
C-6 (between OMe/SO2)
7.35 - 7.45
Triplet/Dd ( Hz)
Deshielded by , shielded by OMe (ortho).
C-4 (between Br/OMe)
7.20 - 7.30
Triplet/Dd ( Hz)
Shielded by OMe (ortho), slightly deshielded by Br.
Methoxy
3.80 - 3.90
Singlet (3H)
Characteristic methoxy peak.
Critical Validation Step:
Observe the aromatic region (7.0 - 8.0 ppm).
You must see three distinct signals with narrow splitting (meta-coupling).
Rejection Criteria: If you see a doublet with
Hz, the sample is contaminated with an ortho-isomer (e.g., 4-methoxy isomer).
Advanced Validation: 2D NMR (HMBC)
To definitively assign
, , and :
HMBC (Heteronuclear Multiple Bond Correlation):
The Methoxy protons (3.85 ppm) will show a strong 3-bond correlation to C-5 (the carbon bearing the methoxy).
H-4 and H-6 will also show correlations to C-5 .
H-2 will not correlate to C-5 (too far, 4 bonds), but will correlate to C-1 (
) and C-3 ().
Workflow Visualization
Diagram 2: Comprehensive Validation Workflow
Caption: Integrated workflow for processing 3-Bromo-5-methoxybenzenesulfonamide from synthesis to validated standard.
References
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 167742267, 3-bromo-5-(methoxymethoxy)benzenesulfonamide. (Used for spectral analogy of 3,5-disubstituted sulfonamides). Retrieved from [Link]
Gowda, B. T., et al. (2008).[4] Structural systematics of 3,5-disubstituted benzenesulfonamides. (Provides crystallographic basis for meta-substitution validation). Retrieved from [Link]
The Rising Tide of Brominated Compounds in Inflammation Research: A Comparative Guide
The relentless pursuit of novel therapeutic agents to combat inflammatory diseases has led researchers to explore the vast chemical diversity of the natural world. Among the most promising frontiers is the study of bromo...
Author: BenchChem Technical Support Team. Date: March 2026
The relentless pursuit of novel therapeutic agents to combat inflammatory diseases has led researchers to explore the vast chemical diversity of the natural world. Among the most promising frontiers is the study of bromo-substituted compounds, a class of molecules demonstrating potent anti-inflammatory effects. This guide provides an in-depth, comparative analysis of the anti-inflammatory properties of various bromo-substituted compounds, offering researchers, scientists, and drug development professionals a critical resource for navigating this exciting field. We will delve into the mechanisms of action, present comparative experimental data, and provide detailed protocols for key assays, all grounded in scientific integrity and field-proven insights.
The Inflammatory Cascade: A Complex Therapeutic Target
Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense but can also drive a multitude of chronic diseases when dysregulated. The inflammatory response is orchestrated by a complex network of signaling pathways, with the Nuclear Factor-kappa B (NF-κB) pathway playing a central role. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This liberates NF-κB to translocate to the nucleus, where it orchestrates the transcription of a vast array of pro-inflammatory genes, including those encoding for cytokines (e.g., TNF-α, IL-6), chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). The products of these enzymes, prostaglandins (like PGE2) and nitric oxide (NO), are key mediators of the inflammatory response. The central role of the NF-κB pathway makes it a prime target for anti-inflammatory drug development.
Bromo-Substituted Compounds: A Diverse Arsenal Against Inflammation
Nature, particularly the marine environment, is a rich source of structurally diverse brominated compounds with significant biological activities.[1] This guide will focus on a comparative analysis of three major classes: brominated indoles, bromophenols, and brominated alkaloids.
Brominated Indoles: Potent Modulators of Inflammatory Signaling
Brominated indoles, frequently isolated from marine mollusks, have emerged as a particularly promising class of anti-inflammatory agents.[2] Their mechanism of action is often centered on the potent inhibition of the NF-κB signaling pathway.
Studies have demonstrated that brominated indoles, such as 6-bromoindole and 6-bromoisatin, effectively inhibit the translocation of NF-κB to the nucleus in LPS-stimulated macrophages.[3][4] This upstream inhibition leads to a downstream reduction in the production of key inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and prostaglandin E2 (PGE2).[2][5]
The anti-inflammatory potency of brominated indoles is significantly influenced by the position and number of bromine substitutions. A comparative study of various brominated indoles revealed important structure-activity relationships.[2]
Table 1: Comparative in vitro anti-inflammatory activity of selected brominated indoles. Data is compiled from studies on LPS-stimulated RAW 264.7 macrophages.
These data clearly indicate that the presence and position of the bromine atom on the isatin ring are critical for anti-inflammatory activity, with the 5- and 6-bromo-substituted compounds exhibiting significantly higher potency than the non-brominated parent compound, isatin.[2] The 7-bromo-substituted isomer, however, showed diminished activity.
Bromophenols: Nature's Antioxidant and Anti-inflammatory Agents
Bromophenols, commonly found in marine algae, are another class of brominated compounds with well-documented anti-inflammatory properties.[6][7] Their therapeutic potential is often linked to their potent antioxidant and radical-scavenging activities, which can indirectly mitigate inflammatory processes.
The anti-inflammatory effects of bromophenols are multifaceted. They have been shown to suppress NF-κB and STAT1 signaling pathways, leading to a reduction in the production of pro-inflammatory cytokines like IL-6 and TNF-α.[8] Some bromophenols also exhibit inhibitory activity against enzymes such as aldose reductase, which is implicated in inflammatory complications.[9]
While direct comparative studies against brominated indoles are scarce, the available data suggests that bromophenols are potent anti-inflammatory agents. For instance, some bromophenols have demonstrated significant inhibition of NO production in vitro.[10] Their in vivo efficacy has also been demonstrated in models of myocardial ischemia and reperfusion injury, where they attenuate cytotoxicity, apoptosis, and oxidative stress.[8]
Brominated Alkaloids: A Structurally Diverse Group with Therapeutic Potential
Brominated alkaloids, a diverse group of compounds isolated from marine sponges and other organisms, also exhibit significant anti-inflammatory activities.[11]
The mechanisms of action for brominated alkaloids are varied due to their structural diversity. Some, like the 6-bromoindole derivatives from the sponge Geodia barretti, have been shown to reduce the secretion of the pro-inflammatory cytokine IL-12p40 in dendritic cells.[11] Others have demonstrated in vivo anti-inflammatory effects in models such as the carrageenan-induced paw edema assay.
A study on synthetic hybrids of bromopyrrole alkaloids demonstrated good in vivo anti-inflammatory activity, with some compounds showing edema inhibition comparable to the standard drug indomethacin.
Experimental Protocols: A Guide to Validating Anti-inflammatory Activity
To ensure the trustworthiness and reproducibility of research in this field, it is essential to employ well-validated experimental protocols. Here, we provide detailed methodologies for key in vitro and in vivo assays used to assess the anti-inflammatory effects of bromo-substituted compounds.
In Vitro Assay: Inhibition of NF-κB Nuclear Translocation in RAW 264.7 Macrophages
This assay directly measures the ability of a compound to inhibit the key upstream event in the NF-κB signaling pathway.
Principle: In response to LPS stimulation, the p65 subunit of NF-κB translocates from the cytoplasm to the nucleus. This translocation can be visualized and quantified using immunofluorescence microscopy.
Protocol:
Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.
Seeding: Seed cells onto glass coverslips in a 24-well plate at a density that allows for individual cell visualization. Allow cells to adhere overnight.
Compound Treatment: Pre-incubate the cells with various concentrations of the bromo-substituted test compound for 1 hour.
LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 30-60 minutes to induce NF-κB translocation.
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.
Immunostaining: Incubate the cells with a primary antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody. Counterstain the nuclei with DAPI.
Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm. A significant reduction in nuclear fluorescence in compound-treated cells compared to LPS-only treated cells indicates inhibition of NF-κB translocation.
In Vivo Assay: Carrageenan-Induced Paw Edema in Rodents
This is a classic and widely used model for evaluating the acute anti-inflammatory activity of compounds.
Principle: Sub-plantar injection of carrageenan into the paw of a rodent induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory efficacy.
Protocol:
Animal Acclimatization: Acclimate rodents (rats or mice) to the laboratory conditions for at least one week prior to the experiment.
Grouping and Fasting: Divide the animals into groups (e.g., vehicle control, positive control, and test compound groups). Fast the animals overnight with free access to water.
Compound Administration: Administer the test compound orally or intraperitoneally at various doses. The positive control group receives a standard anti-inflammatory drug like indomethacin.
Induction of Edema: One hour after compound administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw.
Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.
Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group. A statistically significant reduction in paw volume indicates anti-inflammatory activity.
In Vitro Assay: Cyclooxygenase-2 (COX-2) Inhibition Assay
This assay determines the direct inhibitory effect of a compound on the activity of the COX-2 enzyme.
Principle: The assay measures the peroxidase activity of COX-2, which converts arachidonic acid to prostaglandin G2 (PGG2). The subsequent reduction of PGG2 to PGH2 is coupled to a colorimetric or fluorometric reaction that can be quantified.
Protocol:
Reagent Preparation: Prepare assay buffer, purified human recombinant COX-2 enzyme, arachidonic acid (substrate), and a detection reagent (e.g., Amplex Red).
Inhibitor Incubation: In a 96-well plate, incubate the COX-2 enzyme with various concentrations of the bromo-substituted test compound for a defined period to allow for inhibitor binding.
Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.
Detection: Measure the absorbance or fluorescence at the appropriate wavelength using a microplate reader.
Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration and determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity).[12][13]
Visualizing the Molecular Battleground: Signaling Pathways and Workflows
To provide a clearer understanding of the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.
Caption: The NF-κB signaling pathway and the inhibitory action of bromo-substituted indoles.
Caption: Experimental workflow for the carrageenan-induced paw edema assay.
Conclusion and Future Directions
Bromo-substituted compounds represent a vast and largely untapped resource for the discovery of novel anti-inflammatory agents. This guide has provided a comparative overview of the anti-inflammatory properties of brominated indoles, bromophenols, and brominated alkaloids, highlighting their mechanisms of action and providing key experimental data. The potent inhibition of the NF-κB signaling pathway by many of these compounds underscores their therapeutic potential.
While significant progress has been made, further research is needed to fully elucidate the structure-activity relationships within and between these classes of compounds. Head-to-head comparative studies employing standardized assays are crucial for identifying the most promising lead candidates for further development. Additionally, a deeper understanding of the in vivo efficacy, pharmacokinetic profiles, and safety of these compounds is essential for their translation into clinical applications. The continued exploration of the chemical diversity of the marine environment, coupled with rigorous pharmacological evaluation, holds the key to unlocking the full therapeutic potential of bromo-substituted compounds in the fight against inflammatory diseases.
References
BenchChem. (2025). Application Notes and Protocols for a Selective COX-2 Inhibitor in In Vitro Studies.
BenchChem. (2025). In Vitro Cyclooxygenase Inhibition Assay of Cox-2-IN-26: A Technical Guide.
Martins, A. P., et al. (2024). Bromophenols in Red Algae: Exploring the Chemistry and Uncovering Biological Benefits of These Unknown Compounds. Marine Drugs.
Goya, L., & Mateos, R. (2025). Antioxidant and Anti-inflammatory Effects of Marine Phlorotannins and Bromophenols Supportive of Their Anticancer Potential. PubMed.
García-Pérez, P., et al. (2026). Marine Bromophenols from Laminaria hyperborea's Epiphytic Biomass: Chemical Profiling, Cytotoxicity, and Antioxidant Activity. Marine Drugs.
Goya, L., & Mateos, R. (2025). Antioxidant and Anti-inflammatory Effects of Marine Phlorotannins and Bromophenols Supportive of Their Anticancer Potential. Digital CSIC.
Liu, X., et al. (2011). Bromophenols in Marine Algae and Their Bioactivities. Marine Drugs.
Benkendorff, K., et al. (2025).
Benkendorff, K., et al. (2017).
Zhang, Y., et al. (2023).
Wang, W., et al. (2020).
De Pooter, K., et al. (2015). Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. PLoS ONE.
Abdel-Aziz, M., et al. (2021). Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years. Future Journal of Pharmaceutical Sciences.
Li, Y., et al. (2020).
Ahmad, A., et al. (2026). Recent Advances in Dual COX/LOX Inhibitor Design (2020–2024)
Willenberg, I., et al. (2015). Food Polyphenols Fail to Cause a Biologically Relevant Reduction of COX-2 Activity. PLoS ONE.
Pirc, S., et al. (2020). Synthesis, Inhibitory Activity, and In Silico Modeling of Selective COX-1 Inhibitors with a Quinazoline Core. Molecules.
BenchChem. (2025). comparative study of the biological activity of halogenated azulenes.
Chen, X., et al. (2024). Recent Advances in Anti-Inflammatory Compounds from Marine Microorganisms. Marine Drugs.
Oreate AI. (2026). Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language.
Oreate AI Blog. (2026). Unlocking Complex Pathways: High-Contrast Signaling Visualization With Graphviz.
ResearchGate. (n.d.). Inhibition of ovine COX-2 (IC50 value) for compound 3.
De Pooter, K., et al. (2015). Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue.
Hutti, J. E., et al. (2014). In vitro benchmarking of NF-κB inhibitors. PLoS ONE.
MedchemExpress.com. (n.d.). NF-κB | Inhibitors.
Singh, P., et al. (2014). Synthesis and pharmacological evaluation of marine bromopyrrole alkaloid-based hybrids with anti-inflammatory activity. Arabian Journal of Chemistry.
Alves, C., et al. (2020). Marine Alkaloids with Anti-Inflammatory Activity: Current Knowledge and Future Perspectives. Marine Drugs.
ResearchGate. (n.d.). Schematic representation of inhibitory compounds of NF- κ B activation.
Kim, M. S., et al. (2021). Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers.
Stack Overflow. (2012). How does a script optimally layout a pure hierarchical graphviz/dot graph?.
Yang, F., et al. (2011). Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties. Journal of Medicinal Chemistry.
Liu, Y., et al. (2025).
Panni, S., et al. (2012).
Wang, Y., et al. (2024). Comparison of the difference in the anti-inflammatory activity of two different color types of Farfarae Flos based on in vitro, in vivo experiments and untargeted metabolomics. Frontiers in Pharmacology.
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as a critical extension of the experimental workflow. The disposal of 3-Bromo-5-methoxybenzenesulfonamide (CAS: 12614...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as a critical extension of the experimental workflow. The disposal of 3-Bromo-5-methoxybenzenesulfonamide (CAS: 1261438-84-9) requires precise logistical planning due to its unique molecular architecture. To build a truly safe laboratory environment, we must look beyond simply throwing a compound in a bin; we must understand its molecular fate.
Here is the comprehensive, self-validating guide to the operational handling and ultimate destruction of this compound.
Molecular Causality & Environmental Risk
Understanding the structural components of 3-Bromo-5-methoxybenzenesulfonamide dictates our strict disposal strategy:
The Sulfonamide Moiety: Sulfonamides are recognized as persistent environmental contaminants. If introduced into standard wastewater, they evade traditional biological treatment, altering aquatic microbial community structures and exhibiting severe direct toxicity to non-target organisms like diatoms and Vibrio fischeri (1)[1].
The Halogen (Bromine) Substituent: The carbon-bromine bond renders the molecule highly recalcitrant to natural biodegradation and prone to bioaccumulation (2)[2]. Furthermore, EPA guidelines classify wastes containing halogenated organic compounds (HOCs) as requiring specialized thermal destruction, as improper combustion can yield highly toxic brominated dioxins and furans (3)[3].
Heteroatoms (S, N): The presence of sulfur and nitrogen guarantees the generation of SOx and NOx gases upon thermal degradation, necessitating advanced emission scrubbing systems at the disposal facility (4)[4].
To ensure absolute safety and compliance, execute the following step-by-step methodology for laboratory-scale disposal. Every step includes a validation checkpoint to ensure the system is self-correcting.
Step 1: Containerization and Material Compatibility
Action: Select a High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE)-lined container for liquid waste, or a sealed, shatter-proof secondary container for solid powders.
Causality: Halogenated solvents (often used to dissolve this compound during assays) can degrade standard plastics like polystyrene or low-density polyethylene over time, leading to micro-leaks and secondary exposure.
Validation Checkpoint: Invert the empty, closed container for 10 seconds to verify the physical integrity of the cap seal and threading before introducing any hazardous material.
Step 2: Waste Segregation
Action: Isolate the waste strictly into the "Halogenated Organic Waste" stream. Ensure total water content remains below 10%.
Causality: Mixing halogenated waste with aqueous streams drastically lowers the BTU (calorific) value of the waste. Commercial incinerators rely on high-BTU organic liquids to maintain the extreme temperatures required for carbon-bromine bond cleavage without consuming excessive auxiliary fuel.
Validation Checkpoint: Visually inspect the liquid waste for phase separation (which indicates unwanted aqueous contamination). Verify the container temperature remains ambient to rule out incompatible exothermic reactions.
Step 3: RCRA-Compliant Labeling
Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. Explicitly write "3-Bromo-5-methoxybenzenesulfonamide" and check the "Toxic" and "Halogenated" hazard boxes.
Causality: Generic labels (e.g., "Organic Waste") risk routing the material to standard fuel-blending facilities that lack the extreme temperatures and wet scrubbers required for brominated and sulfonated compounds.
Validation Checkpoint: A secondary lab member must cross-reference the label against the laboratory's active chemical inventory to ensure no shorthand or abbreviations were used.
Step 4: Satellite Accumulation and Transport
Action: Store in a designated Satellite Accumulation Area (SAA) with secondary containment. Arrange for pickup by a RCRA-permitted hazardous waste carrier.
Causality: Regulatory frameworks mandate that halogenated wastes be tracked cradle-to-grave to prevent environmental release.
Validation Checkpoint: Confirm the accumulation start date is clearly visible and does not exceed the 90-day regulatory limit for hazardous waste storage.
Waste Segregation & Compatibility Matrix
Summarizing quantitative and qualitative compatibility data ensures rapid decision-making at the bench:
Waste Stream Category
Compatibility Status
Mechanistic Reasoning
Downstream Impact
Halogenated Organics (e.g., DCM, Chloroform)
Highly Compatible
Shared requirement for HTI and halogen-resistant containment.
Optimal. Co-incinerated efficiently.
Non-Halogenated Organics (e.g., Acetone, EtOH)
Incompatible (Do Not Mix)
Dilutes high-BTU non-halogenated streams with halogens.
Increases disposal costs; forces the entire mixture into the HTI pathway.
Aqueous Acids/Bases
Incompatible
Sulfonamides can precipitate; excess water lowers BTU value.
To build deep trust in our safety programs, scientists must understand what happens after the waste leaves the lab. 3-Bromo-5-methoxybenzenesulfonamide is destroyed via High-Temperature Incineration (HTI).
Thermal Cleavage: The waste is injected into a rotary kiln or liquid injection incinerator operating at temperatures exceeding 1,200°C with a minimum gas residence time of 2 seconds (5)[5]. This extreme thermal environment is necessary to completely shatter the aromatic ring and the strong carbon-bromine bonds.
Emission Neutralization: The combustion of the sulfonamide and bromo groups generates hydrogen bromide (HBr), sulfur dioxide (SO2), and nitrogen oxides (NOx). To prevent acid rain and localized toxicity, the incinerator's exhaust is routed through alkaline wet scrubbers (using NaOH or Ca(OH)2), which neutralize the acid gases into inert, water-soluble salts (4)[4].
Mandatory Visualizations
Figure 1: Disposal workflow and lifecycle for 3-Bromo-5-methoxybenzenesulfonamide waste.
Figure 2: Thermal degradation pathway and emission neutralization logic during incineration.
References
Title: Environmental Concentrations of Sulfonamides Can Alter Bacterial Structure and Induce Diatom Deformities in Freshwater Biofilm Communities
Source: Frontiers in Microbiology
URL: [Link]
Title: Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites
Source: U.S. Environmental Protection Agency (EPA)
URL: [Link]
Title: Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies
Source: U.S. Environmental Protection Agency (EPA) / World Health Organization
URL: [Link]
Title: Hazardous Waste Incineration. In: Kirk-Othmer Encyclopedia of Chemical Technology
Source: Softbeam / Kirk-Othmer
URL: [Link]
